Sodium 2-naphtholate

• CAS: 875-83-2

Core Science & Biosynthesis

sodium 2-naphtholate synthesis from 2-naphthol and sodium hydroxide

Authored for Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of sodium 2-naphtholate from 2-naphthol and sodium hydroxide. The document provides a comprehensive overview of the reaction, including detailed experimental protocols, key quantitative data, and visual representations of the synthesis workflow and underlying chemical transformation.

Core Concepts and Reaction Mechanism

The synthesis of sodium 2-naphtholate from 2-naphthol is a classic acid-base reaction. 2-Naphthol, a weak acid, reacts with a strong base, sodium hydroxide, to form the corresponding salt, sodium 2-naphtholate, and water. The hydroxyl group on the naphthalene ring of 2-naphthol is deprotonated by the hydroxide ion.

The reaction is typically carried out in an aqueous solution or a suitable organic solvent, such as ethanol. The formation of the sodium salt significantly increases the water solubility of the naphthol derivative.

Quantitative Data

The following tables summarize the key quantitative data for the reactants and the product.

Table 1: Physicochemical Properties of Reactants and Product

Compound	Chemical Formula	Molar Mass ( g/mol )	Melting Point (°C)	Boiling Point (°C)	Appearance
2-Naphthol	C₁₀H₈O	144.17	121-123	285-286	Colorless to yellowish crystalline solid[1]
Sodium Hydroxide	NaOH	40.00	318	1388	White solid
Sodium 2-Naphtholate	C₁₀H₇NaO	166.15	>300	Decomposes	Grayish-white to reddish-brown powder[2]

Table 2: Solubility Data

Compound	Solubility in Water	Solubility in Other Solvents
2-Naphthol	0.74 g/L[1]	Soluble in ethanol, ether, chloroform, benzene[3]
Sodium Hydroxide	111 g/100 mL (20 °C)	Soluble in ethanol, methanol, glycerol
Sodium 2-Naphtholate	Very soluble[2]	Soluble in ethanol

Experimental Protocol

This section provides a detailed methodology for the synthesis of an aqueous solution of sodium 2-naphtholate.

Materials:

• 2-Naphthol (C₁₀H₈O)

• Sodium Hydroxide (NaOH)

• Distilled Water

• Ethanol (optional, as a solvent)

• Magnetic stirrer and stir bar

• Beakers and graduated cylinders

• Heating plate (if necessary for dissolution)

Procedure:

• Preparation of Sodium Hydroxide Solution: Prepare a 24% (w/v) aqueous solution of sodium hydroxide. For example, dissolve 24 g of NaOH pellets in distilled water and make up the volume to 100 mL.

• Reaction Mixture: In a suitable beaker, add 41.0 g (0.285 moles) of 2-naphthol to 210 mL of distilled water.

• Addition of Base: While stirring the 2-naphthol suspension, slowly add 59.7 mL of the 24% sodium hydroxide solution.

• Dissolution: Continue stirring the mixture until all the solid 2-naphthol has dissolved, indicating the formation of sodium 2-naphtholate. Gentle heating may be applied to facilitate dissolution.

• Final Dilution: Once a clear solution is obtained, it can be diluted with water to the desired final concentration. For instance, it can be diluted to a final volume of 567 mL.

Stoichiometry: The reaction proceeds in a 1:1 molar ratio between 2-naphthol and sodium hydroxide. It is common practice to use a slight excess of the base to ensure complete conversion of the 2-naphthol.

Visualizing the Process

The following diagrams illustrate the chemical reaction and the experimental workflow.

Caption: Chemical reaction scheme for the synthesis of sodium 2-naphtholate.

Caption: Step-by-step workflow for the laboratory synthesis of sodium 2-naphtholate.

Safety Precautions

• Sodium Hydroxide: Corrosive and can cause severe burns. Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• 2-Naphthol: Harmful if swallowed or inhaled and can cause skin and eye irritation. Use in a well-ventilated area and wear appropriate PPE.

This guide provides a foundational understanding and practical instructions for the synthesis of sodium 2-naphtholate. For specific applications, further optimization of reaction conditions and purification steps may be necessary.

References

• 1. 2-Naphthol - Wikipedia [en.wikipedia.org]
• 2. Sodium 2-naptholate [chem.ualberta.ca]
• 3. Page loading... [guidechem.com]

Sodium 2-Naphtholate (CAS 875-83-2): A Technical Guide for Researchers and Drug Development Professionals

An In-depth Whitepaper on the Synthesis, Properties, and Applications of a Key Chemical Intermediate

Sodium 2-naphtholate, the sodium salt of 2-naphthol, is an important aromatic organic compound with the CAS number 875-83-2. It serves as a versatile intermediate in a variety of chemical syntheses, most notably in the production of dyes, pigments, and various pharmaceutical compounds.[1] Its utility stems from the reactive nucleophilic character of the naphtholate anion, making it a valuable building block in organic chemistry.[2] This technical guide provides a comprehensive overview of sodium 2-naphtholate, including its physicochemical properties, synthesis protocols, safety data, and its role in organic synthesis, tailored for researchers, scientists, and professionals in drug development.

Core Properties and Data

Sodium 2-naphtholate is a grayish-white powder that may change color to reddish or brownish upon exposure to light and air.[2] It is soluble in polar solvents like water and ethanol.[2]

Physicochemical Properties

A summary of the key physicochemical properties of sodium 2-naphtholate is presented in the table below.

Property	Value	Source(s)
CAS Number	875-83-2	[1][3]
Molecular Formula	C₁₀H₇NaO	[3]
Molecular Weight	166.15 g/mol	[3]
Appearance	White to off-white or light yellow crystalline solid/powder	[2]
Boiling Point	285.5 °C at 760 mmHg	[2]
Flash Point	144 °C	[2]
Density	1.181 g/cm³	[2]
Solubility	Soluble in water, ethanol, ether, chloroform, glycerol, and alkaline solutions. Almost insoluble in water.	[1][2]
IUPAC Name	sodium;naphthalen-2-olate	[3]

Spectroscopic Data

Synthesis and Experimental Protocols

Sodium 2-naphtholate is typically synthesized from 2-naphthol. Two common laboratory-scale protocols are detailed below.

Experimental Protocol 1: Synthesis via Reaction with Sodium Hydroxide

This method involves the direct deprotonation of 2-naphthol using sodium hydroxide.

Materials:

• 2-Naphthol (41.0 g, 0.285 mole)

• Sodium hydroxide solution (24%, 59.7 ml)

• Water (210 ml)

Procedure:

• In a suitable reaction vessel, combine 210 ml of water and 59.7 ml of 24% sodium hydroxide solution.

• To this solution, add 41.0 g (0.285 mole) of 2-naphthol.

• Stir the mixture until all the solid 2-naphthol has dissolved.

• Dilute the resulting solution with water to a final volume of 567 ml.

• Maintain the temperature of the solution between 12-15 °C.

The following diagram illustrates the workflow for this synthesis protocol.

Caption: Workflow for the synthesis of sodium 2-naphtholate using sodium hydroxide.

Experimental Protocol 2: Synthesis via Sulfonation and Alkaline Fusion of Naphthalene

This is a more traditional industrial method for producing 2-naphthol and its salts, starting from naphthalene.

Step 1: Sulfonation of Naphthalene

• Naphthalene is reacted with concentrated sulfuric acid at elevated temperatures (around 165 °C) to produce naphthalene-2-sulfonic acid.[4]

Step 2: Alkaline Fusion

• The resulting sodium naphthalene-2-sulfonate is fused with molten potassium hydroxide at high temperatures (300-310 °C).[4] This cleaves the sulfonic acid group and forms the potassium salt of 2-naphthol.

• Subsequent treatment with a sodium salt or sodium hydroxide yields sodium 2-naphtholate.

Step 3: Isolation

• The product is then isolated from the reaction mixture.

Role in Chemical Synthesis and Potential Applications in Drug Development

Sodium 2-naphtholate is a key intermediate in the synthesis of a wide range of organic molecules due to the high reactivity of the naphtholate anion as a nucleophile.

Key Chemical Reactions

• Ether Synthesis (Williamson Ether Synthesis): Sodium 2-naphtholate readily reacts with alkyl halides to form 2-alkoxynaphthalenes.

• Ester Synthesis: Reaction with acyl chlorides or anhydrides yields 2-naphthyl esters.

• Azo Coupling: It is a crucial coupling component in the synthesis of azo dyes. The naphtholate is activated towards electrophilic attack by diazonium salts.

The following diagram illustrates the general role of sodium 2-naphtholate as a precursor in organic synthesis.

Caption: Sodium 2-naphtholate as a precursor in various organic reactions.

Relevance to Drug Development

While the biological activity of sodium 2-naphtholate itself is not well-documented, its parent compound, 2-naphthol, and its derivatives are of significant interest in pharmaceutical research.[5] The naphthalene scaffold is present in numerous biologically active compounds.[3] Derivatives of 2-naphthol have been investigated for their antiseptic, antibacterial, antifungal, and anti-inflammatory properties.[5] Therefore, sodium 2-naphtholate serves as a crucial starting material for the synthesis of novel pharmaceutical agents. Researchers can utilize its reactivity to introduce various functional groups onto the naphthalene ring system, allowing for the fine-tuning of biological activity and the development of new therapeutic molecules.[5]

Safety and Handling

Comprehensive toxicological data for sodium 2-naphtholate is limited. Much of the available safety information is for its parent compound, 2-naphthol.

Toxicity Data (for 2-Naphthol)

Parameter	Value	Species	Route	Source(s)
LD50 (Oral)	1320 mg/kg bw	Rat	Oral	[6]
LC50 (Inhalation)	> 2200 mg/m³ (4h)	Rat	Inhalation	[6]
Aquatic Toxicity (LC50, 96h)	3.46 mg/l	Pimephales promelas (fathead minnow)	-	[6]

Note: This data is for 2-naphthol, not sodium 2-naphtholate. It should be used as a guide for handling precautions.

Handling and Personal Protective Equipment (PPE)

• Engineering Controls: Use in a well-ventilated area.[7]

• Personal Protective Equipment:

  • Eye/Face Protection: Wear tightly fitting safety goggles.[7]

  • Skin Protection: Wear impervious clothing and protective gloves.[7]

  • Respiratory Protection: If exposure limits are exceeded, use a full-face respirator.[7]

• First Aid Measures:

  • Inhalation: Move to fresh air.

  • Skin Contact: Remove contaminated clothing and wash skin with soap and water.

  • Eye Contact: Rinse cautiously with water for several minutes.

  • Ingestion: Rinse mouth with water.[7]

Conclusion

Sodium 2-naphtholate (CAS 875-83-2) is a fundamentally important chemical intermediate with significant applications in the synthesis of dyes, pigments, and as a precursor for pharmaceutical compounds. Its well-defined reactivity makes it a valuable tool for organic chemists. While direct biological activity data is scarce, its role as a building block for creating potentially therapeutic molecules underscores its importance in the field of drug discovery and development. Proper handling and adherence to safety protocols are essential when working with this compound.

References

• 1. Page loading... [guidechem.com]
• 2. Cas 875-83-2,sodium 2-naphtholate | lookchem [lookchem.com]
• 3. Buy Sodium 2-naphtholate | 875-83-2 [smolecule.com]
• 4. m.youtube.com [m.youtube.com]
• 5. nbinno.com [nbinno.com]
• 6. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 7. echemi.com [echemi.com]

An In-depth Technical Guide on Sodium 2-naphtholate: Physicochemical Properties

This guide provides essential physicochemical data for sodium 2-naphtholate, a compound frequently utilized in organic synthesis. The information is intended for researchers, scientists, and professionals in drug development and related fields.

Physicochemical Data Summary

The fundamental molecular properties of sodium 2-naphtholate are summarized in the table below for quick reference.

Parameter	Value	Citations
Molecular Formula	C₁₀H₇NaO	[1][][3]
Molecular Weight	166.15 g/mol	[1]
Alternate Molecular Formula	C₁₀H₈NaO	[4]
Alternate Molecular Weight	167.16 g/mol	[4]
IUPAC Name	sodium;naphthalen-2-olate	[][4]
CAS Number	875-83-2	[1][][4]
Appearance	Grayish-white to white or off-white powder	[5][6]

Note: Minor variations in molecular weight can be attributed to different calculation methods by various databases.

Experimental Protocols and Methodologies

The determination of the molecular formula and weight of a well-characterized compound like sodium 2-naphtholate is typically not presented in the form of novel experimental protocols within a technical guide. These values are established through standard analytical techniques such as:

• Mass Spectrometry: This technique is used to measure the mass-to-charge ratio of ions, allowing for the precise determination of the molecular weight of a compound.

• Elemental Analysis: This method determines the percentage composition of elements (carbon, hydrogen, sodium, oxygen) in the compound, which is then used to empirically derive the chemical formula.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: While primarily used for structural elucidation, NMR data can confirm the presence and ratio of different atoms, supporting the proposed molecular formula.

Given that sodium 2-naphtholate is a standard chemical reagent, detailed experimental protocols for the redetermination of its basic properties are not typically published as novel research.

Logical Relationships and Workflows

The request for diagrams illustrating signaling pathways, experimental workflows, or logical relationships is not applicable to the presentation of fundamental physicochemical data for a single, simple organic compound. Such visualizations are relevant for describing complex biological processes, multi-step experimental procedures, or intricate logical frameworks, none of which are pertinent to the molecular formula and weight of sodium 2-naphtholate.

To illustrate the basic synthesis of sodium 2-naphtholate, a simple reaction diagram can be represented.

Caption: Synthesis of Sodium 2-naphtholate.

References

• 1. Sodium 2-naphtholate | C10H7NaO | CID 23664630 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Page loading... [guidechem.com]
• 4. Buy Sodium 2-naphtholate | 875-83-2 [smolecule.com]
• 5. Page loading... [guidechem.com]
• 6. Sodium 2-naptholate [chem.ualberta.ca]

An In-depth Technical Guide to the Solubility of Sodium 2-Naphtholate in Water and Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of sodium 2-naphtholate, a key intermediate in the synthesis of dyes, pigments, and pharmaceuticals. Understanding its solubility profile is critical for optimizing reaction conditions, purification processes, and formulation development. This document collates available quantitative and qualitative data, outlines detailed experimental protocols for solubility determination, and presents visual representations of its synthesis and experimental workflows.

Core Topic: Solubility Profile of Sodium 2-Naphtholate

Sodium 2-naphtholate (C₁₀H₇NaO), the sodium salt of 2-naphthol, is a grayish-white powder that may change color upon exposure to light and air. Its solubility is a fundamental physical property that dictates its application in various chemical processes.

Quantitative Solubility Data

The solubility of sodium 2-naphtholate and its parent compound, 2-naphthol, in various solvents is summarized below. It is important to note a significant discrepancy in the reported aqueous solubility of sodium 2-naphtholate. Some sources indicate high solubility, which is expected for a sodium salt of an organic acid, while others provide a low quantitative value. This may be due to the misattribution of the low solubility of 2-naphthol to its sodium salt in some databases.

Compound	Solvent	Temperature (°C)	Solubility
Sodium 2-naphtholate	Water	25	756 mg/L[1]
Water	Ambient	Very soluble[2]
Ethanol	Ambient	Very soluble[1]
Benzene	Ambient	Soluble[1]
Ether	Ambient	Soluble[1]
Chloroform	Ambient	Soluble[1]
Glycerol	Ambient	Soluble[1]
2-Naphthol	Water	20	1 g/L
Water	25	740 mg/L[3]
Water	100 (boiling)	12.5 g/L[1]
Ethanol	Ambient	1250 g/L (1 g in 0.8 mL)[1]
Ether	Ambient	769 g/L (1 g in 1.3 mL)[1]
Chloroform	Ambient	59 g/L (1 g in 17 mL)[1]
Methanol	Ambient	Soluble[4]
Isopropanol	Ambient	Soluble[4]

Note: The solubility data for 2-naphthol is provided as a reference due to the limited quantitative data for sodium 2-naphtholate in organic solvents. The similar molecular structure, apart from the salt formation, suggests that 2-naphthol's behavior in organic solvents can offer insights into the potential solubility of its sodium salt.

Experimental Protocols

Synthesis of Sodium 2-Naphtholate from 2-Naphthol

A straightforward method for the preparation of sodium 2-naphtholate involves the reaction of 2-naphthol with a sodium base.

References

• 1. Page loading... [guidechem.com]
• 2. Sodium 2-naptholate [chem.ualberta.ca]
• 3. 2-Naphthol - Wikipedia [en.wikipedia.org]
• 4. 2-Naphthol: Polarity; Solubility and Uses_Chemicalbook [chemicalbook.com]

An In-depth Technical Guide to the Stability and Storage of Sodium 2-Naphtholate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for sodium 2-naphtholate. The information is intended to assist researchers, scientists, and professionals in the pharmaceutical and chemical industries in ensuring the integrity and purity of this compound throughout its lifecycle. Due to the limited availability of specific quantitative stability data in published literature, this guide combines established physicochemical properties with inferred knowledge from its parent compound, 2-naphthol, and outlines best practices for stability assessment based on international guidelines.

Physicochemical Properties

A foundational understanding of the physicochemical properties of sodium 2-naphtholate is essential for designing appropriate stability studies and storage protocols.

Property	Value	Reference(s)
Chemical Name	Sodium naphthalen-2-olate	[1]
Synonyms	Sodium 2-naphthoxide, Sodium beta-naphtholate	[2][3]
CAS Number	875-83-2	[1]
Molecular Formula	C₁₀H₇NaO	[1]
Molecular Weight	166.15 g/mol	[1]
Appearance	Grayish-white to off-white crystalline powder.[2][]	[2][]
Melting Point	> 300°C	[2]
Boiling Point	285.5°C (for 2-naphthol)	[]
Solubility	Soluble in water, alcohol, ether, chloroform, and glycerol.[5]	[5]
InChI Key	AJXVJQAPXVDFBT-UHFFFAOYSA-M	[1]

Stability Profile and Degradation

Sodium 2-naphtholate is generally stable under recommended storage conditions. However, it is susceptible to degradation from light and air.[2] The primary physical manifestation of degradation is a change in color from a grayish-white to a reddish or brownish hue upon exposure.[2]

Inferred Degradation Pathways

While specific degradation pathways for solid sodium 2-naphtholate are not extensively documented, studies on its parent compound, 2-naphthol, in aqueous solutions provide insights into potential degradation products. These studies have identified several compounds resulting from oxidative and photodegradation processes.

The primary degradation of 2-naphthol in aqueous solution often proceeds through hydroxylation and oxidation, leading to the formation of quinones and other related compounds.[6][7] Key identified degradation products of 2-naphthol include:

• 1,2-Naphthalene-diol[7]

• 1,2-Naphthoquinone[7]

• Naphthalene[6]

• Benzoic acid[6]

• Phenol[6]

It is plausible that under oxidative stress (exposure to air) and/or photolytic stress (exposure to light), solid sodium 2-naphtholate may undergo similar transformations on its surface, leading to the observed color change.

Inferred Degradation Pathway for Sodium 2-Naphtholate.

Incompatibilities

To maintain the stability of sodium 2-naphtholate, contact with the following substances should be avoided:

• Strong oxidizing agents: Can lead to rapid and potentially hazardous reactions.

• Acids: Will protonate the naphtholate to form 2-naphthol.

• Strong bases

• Acid anhydrides

• Acid chlorides

Recommended Storage and Handling

Proper storage and handling are critical to preserving the quality of sodium 2-naphtholate.

Storage Conditions

The recommended storage conditions are as follows:

• Temperature: Store in a cool location.

• Atmosphere: Store in a dry, well-ventilated area under an inert atmosphere if possible.

• Container: Keep containers tightly closed.

• Light: Protect from direct sunlight and UV light.

Logical Flow for Storage and Handling of Sodium 2-Naphtholate.

Handling Precautions

When handling sodium 2-naphtholate, the following precautions should be observed:

• Use in a well-ventilated area to avoid inhalation of dust.

• Wear appropriate personal protective equipment (PPE), including gloves and safety goggles.

• Avoid the formation of dust.

• Prevent contact with incompatible materials.

Experimental Protocols for Stability Assessment

Due to the absence of standardized, publicly available stability data for sodium 2-naphtholate, researchers may need to conduct their own stability studies. The following protocols are based on ICH guidelines and methodologies reported for related compounds, and can be adapted as necessary.[8][9][10]

General Workflow for a Stability Study

A typical stability study involves exposing the substance to various environmental conditions and analyzing it at specific time points.

General Experimental Workflow for a Stability Study.

Protocol for Photostability Testing (Adapted from ICH Q1B)

This protocol is designed to assess the impact of light on the stability of sodium 2-naphtholate.[11][12][13]

Objective: To evaluate the photosensitivity of solid sodium 2-naphtholate.

Materials:

• Sodium 2-naphtholate

• Chemically inert, transparent containers (e.g., quartz or borosilicate glass dishes)

• Photostability chamber equipped with a light source capable of emitting both visible and UVA light (e.g., xenon lamp or a combination of cool white fluorescent and near-UV lamps)

• Calibrated radiometer and lux meter

• Dark control samples wrapped in aluminum foil

• Analytical instrumentation for analysis (e.g., HPLC-UV/DAD)

Methodology:

• Sample Preparation: Spread a thin layer (not more than 3 mm thick) of sodium 2-naphtholate in the transparent containers. Prepare at least two sets of samples: one for light exposure and one for the dark control.

• Exposure Conditions: Place the samples in the photostability chamber. The exposure should provide an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours per square meter.[13]

• Dark Control: Store the dark control samples in the same chamber, protected from light.

• Analysis: At the end of the exposure period, analyze both the light-exposed and dark control samples.

  • Visual Inspection: Note any changes in color or physical appearance.

  • Assay: Determine the potency of sodium 2-naphtholate.

  • Impurity Profiling: Identify and quantify any degradation products using a stability-indicating analytical method.

Protocol for a Forced Degradation Study

Forced degradation studies are essential for developing and validating stability-indicating analytical methods.[9][10][14]

Objective: To generate potential degradation products of sodium 2-naphtholate under various stress conditions.

Stress Conditions:

• Acid Hydrolysis: Dissolve sodium 2-naphtholate in a suitable solvent and add a dilute acid (e.g., 0.1 N HCl). Heat as necessary (e.g., 60°C for 24 hours). Neutralize before analysis.

• Base Hydrolysis: Dissolve sodium 2-naphtholate in a suitable solvent and add a dilute base (e.g., 0.1 N NaOH). Heat as necessary. Neutralize before analysis.

• Oxidation: Dissolve sodium 2-naphtholate in a suitable solvent and add a dilute oxidizing agent (e.g., 3% H₂O₂). Store at room temperature for a specified period.

• Thermal Degradation: Expose solid sodium 2-naphtholate to elevated temperatures (e.g., 80°C, 100°C) for an extended period.

• Photodegradation: Follow the protocol for photostability testing described above.

Analysis:

• Analyze the stressed samples using a suitable analytical technique, such as HPLC with a photodiode array (PDA) or mass spectrometry (MS) detector, to separate and identify the degradation products.

• The goal is to achieve a target degradation of 5-20% to ensure that the analytical method is capable of detecting and quantifying impurities at relevant levels.[15]

Development of a Stability-Indicating Analytical Method

A crucial component of any stability study is a validated stability-indicating analytical method that can separate and quantify the parent compound from its degradation products. High-Performance Liquid Chromatography (HPLC) is a common technique for this purpose.

Key Steps in Method Development:

• Column and Mobile Phase Screening: Test various stationary phases (e.g., C18, phenyl-hexyl) and mobile phase compositions (e.g., acetonitrile/water, methanol/water with different buffers and pH values) to achieve optimal separation.

• Forced Degradation Sample Analysis: Inject samples from the forced degradation study to ensure that all degradation products are resolved from the main peak and from each other.

• Method Validation: Validate the final method according to ICH Q2(R1) guidelines, including specificity, linearity, accuracy, precision, and robustness.

Conclusion

Sodium 2-naphtholate is a stable compound when stored under appropriate conditions. Its primary sensitivities are to light and air, which can lead to discoloration and the formation of degradation products. This guide provides a framework for the proper storage, handling, and stability assessment of sodium 2-naphtholate. For critical applications, it is strongly recommended that researchers perform their own stability studies using the methodologies outlined herein to establish a suitable shelf-life and ensure the quality of the material for its intended use.

References

• 1. Sodium 2-naphtholate | C10H7NaO | CID 23664630 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Sodium 2-naptholate [chem.ualberta.ca]
• 3. sodium 2-naphtholate｜lookchem [lookchem.com]
• 5. Page loading... [guidechem.com]
• 6. mdpi.com [mdpi.com]
• 7. Biodegradation of 2-naphthol and its metabolites by coupling Aspergillus niger with Bacillus subtilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ICH Guidelines: Drug Stability Testing Essentials | AMSbiopharma [amsbiopharma.com]
• 9. scispace.com [scispace.com]
• 10. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 11. ema.europa.eu [ema.europa.eu]
• 12. pharmatutor.org [pharmatutor.org]
• 13. database.ich.org [database.ich.org]
• 14. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 15. sgs.com [sgs.com]

historical methods for industrial production of sodium 2-naphtholate

An In-depth Technical Guide on the Historical Methods for Industrial Production of Sodium 2-Naphtholate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the historical methods employed for the industrial production of sodium 2-naphtholate. The primary and most historically significant method involves a two-step process: the sulfonation of naphthalene to produce naphthalene-2-sulfonic acid, followed by the alkali fusion of the resulting sulfonic acid salt.

Core Production Pathway: Sulfonation and Alkali Fusion

The traditional industrial synthesis of sodium 2-naphtholate is a robust process that begins with naphthalene, a readily available hydrocarbon from coal tar.[1] The process is characterized by two key transformations:

• Sulfonation of Naphthalene : Naphthalene is reacted with concentrated sulfuric acid. The position of the sulfonic acid group on the naphthalene ring is temperature-dependent. To exclusively synthesize the 2-substituted isomer, which is the precursor to sodium 2-naphtholate, the reaction is carried out at elevated temperatures.[2] At temperatures above 150°C, the thermodynamically more stable 2-naphthalenesulfonic acid is the predominant product.[3]

• Alkali Fusion : The sodium salt of naphthalene-2-sulfonic acid is then fused with molten sodium hydroxide at high temperatures. This step cleaves the sulfonic acid group and introduces a hydroxyl group, which is subsequently converted to its sodium salt, yielding sodium 2-naphtholate.[4][5]

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the historical industrial production of sodium 2-naphtholate, based on available literature and patent specifications.

Table 1: Sulfonation of Naphthalene to Sodium Naphthalene-2-sulfonate

Parameter	Value	References
Reactants
Naphthalene	1 part by weight	[6]
Sulfuric Acid (98%)	0.95 - 1.2 parts by weight	[6][7]
Reaction Conditions
Temperature	160 - 170 °C	[8]
Reaction Time	2 - 12 hours	[9]
Pressure	Atmospheric	[10]
Neutralization Agent	Sodium Hydroxide or Sodium Carbonate	[8]
Product Yield	~54% (for sodium naphthalene-2-sulfonate)	[2]

Table 2: Alkali Fusion of Sodium Naphthalene-2-sulfonate to Sodium 2-naphtholate

Parameter	Value	References
Reactants
Sodium Naphthalene-2-sulfonate	1 part by weight	[11]
Sodium Hydroxide	2 - 3 parts by weight	[12]
Reaction Conditions
Temperature	300 - 340 °C	[4][9]
Reaction Time	2 - 3 hours	[9][13]
Pressure	Atmospheric	[14]
Product	Sodium 2-naphtholate	[1]

Experimental Protocols

The following protocols provide a detailed methodology for the key experiments in the historical industrial production of sodium 2-naphtholate.

Protocol 1: Sulfonation of Naphthalene and Isolation of Sodium Naphthalene-2-sulfonate

1. Reaction Setup:

• A cast-iron reaction vessel equipped with a mechanical stirrer and a heating mantle is charged with 98% sulfuric acid.[15]

2. Sulfonation:

• The sulfuric acid is heated to approximately 160°C.

• Molten naphthalene is gradually added to the hot acid with vigorous stirring.[15]

• The reaction mixture is maintained at 160-165°C for 2 to 4 hours to ensure the preferential formation of naphthalene-2-sulfonic acid.[4]

3. Hydrolysis of 1-isomer (Optional but common):

• After the initial reaction, a small amount of water or steam is introduced, and the temperature is held at 140-150°C. This step selectively hydrolyzes the kinetically favored but undesired naphthalene-1-sulfonic acid back to naphthalene, which can be removed.[8]

4. Neutralization and Isolation:

• The reaction mixture is cooled and then cautiously poured into a large volume of water.

• The aqueous solution is neutralized with a sodium hydroxide or sodium carbonate solution to a pH of approximately 6.5-7.0.[6]

• The resulting solution contains sodium naphthalene-2-sulfonate. This salt can be isolated by salting out with sodium chloride, followed by filtration and drying.[11]

Protocol 2: Alkali Fusion to Produce Sodium 2-naphtholate

1. Reaction Setup:

• A high-temperature-resistant iron or nickel crucible equipped with a powerful stirrer is used for the fusion.[11]

2. Fusion:

• Sodium hydroxide is placed in the crucible and heated until it melts (around 320°C).

• Dried, powdered sodium naphthalene-2-sulfonate is gradually added to the molten sodium hydroxide with continuous stirring.[4]

• The temperature of the fusion mixture is maintained between 320°C and 340°C for approximately 2 hours.[9] During this process, water and sodium sulfite are formed as byproducts.[1]

3. Product Work-up:

• After the reaction is complete, the molten mass is carefully poured onto a cooling surface.

• The solidified product, which is crude sodium 2-naphtholate, is then dissolved in water.

• This aqueous solution can be used directly in subsequent reactions or further purified. To obtain 2-naphthol, the solution is acidified.[1]

Process Visualization

The following diagrams illustrate the key workflows in the historical industrial production of sodium 2-naphtholate.

Caption: Overall workflow for the industrial production of sodium 2-naphtholate.

Caption: Detailed experimental workflow for the sulfonation step.

Caption: Detailed experimental workflow for the alkali fusion step.

References

• 1. 2-Naphthol - Wikipedia [en.wikipedia.org]
• 2. Sciencemadness Discussion Board - The synthesis of 1 and 2-naphthols from Napththalene - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. shokubai.org [shokubai.org]
• 4. Page loading... [guidechem.com]
• 5. nbinno.com [nbinno.com]
• 6. Sulfonation and alkali fusion optimized production process for 2- naphthol - Eureka | Patsnap [eureka.patsnap.com]
• 7. Improved process for preparing 2-sodium naphthalenesulfonate in production of beta-naphthol - Eureka | Patsnap [eureka.patsnap.com]
• 8. Naphthalene-2-sulfonic acid synthesis - chemicalbook [chemicalbook.com]
• 9. CN104016835A - Sulfonation and alkali fusion optimized production process for 2- naphthol - Google Patents [patents.google.com]
• 10. CN1557807A - Improved process for preparing 2-sodium naphthalenesulfonate in production of beta-naphthol - Google Patents [patents.google.com]
• 11. m.youtube.com [m.youtube.com]
• 12. CN104693009B - Naphthalene sulfonated products direct alkali fusion coproduction 1-naphthols and the method for beta naphthal - Google Patents [patents.google.com]
• 13. CN101781172A - Novel process for efficiently and continuously synthesizing 2-naphthol - Google Patents [patents.google.com]
• 14. US2544881A - Preparation of anhydrous sodium beta-naphtholate and carbonation thereof - Google Patents [patents.google.com]
• 15. EP0047450A1 - Process for the production of naphthalene-2-sulphonic acid and naphthalene-2,6-and-2,7-disulphonic acids - Google Patents [patents.google.com]

A Comprehensive Technical Guide to the Physical Properties and Color Stability of Sodium 2-Naphtholate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sodium 2-naphtholate, the sodium salt of 2-naphthol, is a crucial intermediate in the synthesis of dyes, pigments, and various organic compounds.[1] Its utility in research and industrial applications is well-established; however, a thorough understanding of its physical characteristics, particularly its propensity for color change, is paramount for its proper handling, storage, and application. This guide provides an in-depth analysis of the physical appearance of sodium 2-naphtholate, the mechanisms behind its color change, and detailed experimental protocols for its synthesis and handling.

Physical Appearance

Sodium 2-naphtholate is typically a grayish-white, white, or off-white crystalline powder or leaflets.[][3] Its appearance can be influenced by the purity of the material and the method of preparation.

Property	Description	References
Physical State	Solid, powder, or leaflets	[]
Color	Grayish-white, white, or off-white	[][3]
Odor	Slight	[]

Color Change: A Manifestation of Oxidation

A notable characteristic of sodium 2-naphtholate is its tendency to change color to reddish or brownish upon exposure to air and light.[3] This phenomenon is attributed to the oxidation of the naphtholate anion. The electron-rich aromatic system is susceptible to attack by atmospheric oxygen, a process that can be accelerated by light.

The proposed mechanism involves the formation of naphthoxy radicals, which can then couple and undergo further oxidation to form highly colored quinone-type structures. The extended conjugation in these resulting compounds is responsible for the absorption of light in the visible region, leading to the observed color.

Logical Diagram of Color Change

References

• 1. Page loading... [wap.guidechem.com]
• 3. Sodium 2-naptholate [chem.ualberta.ca]

An In-depth Technical Guide to the pKa and Basicity of Sodium 2-Naphtholate

This guide provides a comprehensive overview of the acidity constant (pKa) of 2-naphthol and the resulting basicity of its conjugate base, sodium 2-naphtholate. This information is critical for researchers, scientists, and drug development professionals working with this chemical entity in various applications, including organic synthesis and pharmaceutical sciences.

Core Concepts: Acidity and Basicity

The acidity of 2-naphthol, the conjugate acid of sodium 2-naphtholate, is a measure of its ability to donate a proton (H+). This is quantified by the pKa value, which is the negative logarithm of the acid dissociation constant (Ka). A lower pKa value indicates a stronger acid.

Conversely, the basicity of sodium 2-naphtholate refers to the ability of the 2-naphtholate anion to accept a proton. The strength of a base is quantified by the pKb value, which is the negative logarithm of the base dissociation constant (Kb). A lower pKb value signifies a stronger base. The relationship between the pKa of an acid and the pKb of its conjugate base is defined by the ion product of water (Kw), which is approximately 14 at 25°C.

Quantitative Data Summary

The following table summarizes the key quantitative data regarding the acidity of 2-naphthol and the basicity of sodium 2-naphtholate.

Parameter	Compound	Value	Notes
pKa	2-Naphthol	9.51[1][2][3][4]	The pKa of the hydroxyl proton.
Ka	2-Naphthol	3.09 x 10-10	Calculated from the pKa (Ka = 10-pKa).
pKb	Sodium 2-Naphtholate	4.49	Calculated from the pKa of 2-naphthol (pKb = 14 - pKa).
Kb	Sodium 2-Naphtholate	3.24 x 10-5	Calculated from the pKb (Kb = 10-pKb).

Acid-Base Equilibrium

The equilibrium between 2-naphthol and its conjugate base, the 2-naphtholate anion, is fundamental to understanding its chemical behavior in solutions of varying pH. The following diagram illustrates this relationship.

Caption: Acid-base equilibrium of 2-naphthol and sodium 2-naphtholate.

Experimental Protocol: Determination of 2-Naphthol pKa by UV-Vis Spectrophotometry

The pKa of 2-naphthol can be accurately determined using UV-Vis spectrophotometry by measuring the absorbance of solutions at different pH values.[5] This method relies on the principle that the protonated form (2-naphthol) and the deprotonated form (2-naphtholate) have distinct molar absorptivities at specific wavelengths.

Materials:

• 2-Naphthol

• Hydrochloric acid (HCl) solutions of known concentrations

• Sodium hydroxide (NaOH) solutions of known concentrations

• Buffer solutions of various known pH values (e.g., phosphate or borate buffers)

• UV-Vis Spectrophotometer

• pH meter

• Volumetric flasks and pipettes

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 2-naphthol of a known concentration in a suitable solvent (e.g., ethanol or methanol) to ensure solubility.

• Preparation of Solutions at Various pH:

  • Prepare a series of solutions with the same concentration of 2-naphthol but varying pH. This is achieved by diluting the stock solution into a series of buffer solutions, as well as into acidic (e.g., 0.1 M HCl) and basic (e.g., 0.1 M NaOH) solutions.

  • Measure the final pH of each solution using a calibrated pH meter.

• Spectrophotometric Measurement:

  • Record the UV-Vis absorption spectrum for each solution over a relevant wavelength range (e.g., 250-400 nm).

  • Identify the wavelength of maximum absorbance (λmax) for both the fully protonated form (in acidic solution) and the fully deprotonated form (in basic solution).

  • Select a wavelength where the difference in absorbance between the two forms is significant.

• Data Analysis:

  • The pKa can be determined using the Henderson-Hasselbalch equation adapted for spectrophotometric data: pKa = pH + log[(Ab - A) / (A - Aa)] Where:

    • A is the absorbance of the solution at a given pH.

    • Aa is the absorbance of the fully protonated form (in acidic solution).

    • Ab is the absorbance of the fully deprotonated form (in basic solution).

  • By plotting log[(Ab - A) / (A - Aa)] against pH, a straight line should be obtained. The pKa is the pH at which the log term is zero.

The following workflow diagram illustrates the experimental process for determining the pKa of 2-naphthol.

Caption: Experimental workflow for pKa determination of 2-naphthol.

Basicity of Sodium 2-Naphtholate

Sodium 2-naphtholate is the sodium salt of 2-naphthol and is considered a moderately strong base.[6] In solution, it dissociates to form the sodium cation (Na+) and the 2-naphtholate anion. The 2-naphtholate anion is the active basic species, readily accepting a proton from a suitable donor. Its basicity is a direct consequence of the acidity of its conjugate acid, 2-naphthol. Given that 2-naphthol is a weak acid (pKa ≈ 9.51), its conjugate base, the 2-naphtholate anion, is a relatively strong base. This property makes sodium 2-naphtholate a useful reagent in organic synthesis for deprotonation reactions.[7]

References

• 1. 2-Naphthol | C10H8O | CID 8663 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [guidechem.com]
• 3. 2-Naphthol | 135-19-3 [m.chemicalbook.com]
• 4. Showing Compound 2-Naphthol (FDB000877) - FooDB [foodb.ca]
• 5. aa6kj.hopto.org [aa6kj.hopto.org]
• 6. Page loading... [guidechem.com]
• 7. Buy Sodium 2-naphtholate | 875-83-2 [smolecule.com]

An In-depth Technical Guide to Resonance Structures and Electron Delocalization in Sodium 2-Naphtholate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the electronic properties of sodium 2-naphtholate, with a focus on its resonance structures and the resulting electron delocalization. This understanding is critical for professionals in drug development and materials science, as the electronic distribution within a molecule dictates its reactivity, interaction with biological targets, and physical properties.

Core Concept: Resonance and Electron Delocalization in the 2-Naphtholate Anion

The chemical behavior of sodium 2-naphtholate is fundamentally governed by the structure of the 2-naphtholate anion. The negative charge on the oxygen atom is not localized; instead, it is delocalized across the entire naphthalene ring system through a series of resonance structures. This delocalization is a key factor in the stability and reactivity of the anion.

The resonance hybrid of the 2-naphtholate anion involves the participation of the oxygen's lone pair electrons with the π-electron system of the fused aromatic rings. This distribution of electron density can be depicted through several contributing resonance forms, with the negative charge appearing at various carbon atoms within the naphthalene scaffold, as well as on the oxygen atom. The true structure of the anion is a weighted average of these resonance contributors.

Visualization of Resonance Structures

The following diagram, generated using the DOT language, illustrates the principal resonance structures of the 2-naphtholate anion, demonstrating the delocalization of the negative charge.

Figure 1: Key resonance contributors of the 2-naphtholate anion.

Quantitative Data Summary

Parameter	2-Naphthol (Neutral)	2-Naphtholate Anion (in basic solution)	Technique/Source
¹H NMR (ppm)
H-1	~7.79 (d)	Shift expected	1H NMR Spectroscopy[1]
H-3	~7.18 (d)	Shift expected	1H NMR Spectroscopy[1]
H-4	~7.34 (t)	Shift expected	1H NMR Spectroscopy[1]
H-5, H-8	~7.79 (m)	Shift expected	1H NMR Spectroscopy[1]
H-6, H-7	~7.4 (m)	Shift expected	1H NMR Spectroscopy[1]
OH	~4.92 (s)	Absent	1H NMR Spectroscopy[1]
¹³C NMR (ppm)
C-1	109.9	Shift expected	13C NMR Spectroscopy[2]
C-2	153.6	Shift expected	13C NMR Spectroscopy[2]
C-3	118.0	Shift expected	13C NMR Spectroscopy[2]
C-4	129.3	Shift expected	13C NMR Spectroscopy[2]
C-4a	130.3	Shift expected	13C NMR Spectroscopy[2]
C-5	128.0	Shift expected	13C NMR Spectroscopy[2]
C-6	124.0	Shift expected	13C NMR Spectroscopy[2]
C-7	126.9	Shift expected	13C NMR Spectroscopy[2]
C-8	126.7	Shift expected	13C NMR Spectroscopy[2]
C-8a	135.0	Shift expected	13C NMR Spectroscopy[2]
UV-Vis (nm)
λmax in water	273.6, 321.6	~345	UV-Vis Spectroscopy[3][4][5]

Experimental Protocols

Synthesis of Sodium 2-Naphtholate

Objective: To synthesize sodium 2-naphtholate from 2-naphthol.

Materials:

• 2-Naphthol

• Sodium hydroxide (NaOH)

• Ethanol

• Distilled water

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle

• Büchner funnel and filter paper

• Vacuum flask

Procedure:

• In a round-bottom flask, dissolve a known quantity of 2-naphthol in a minimal amount of ethanol.

• In a separate beaker, prepare a stoichiometric equivalent aqueous solution of sodium hydroxide.

• Slowly add the NaOH solution to the stirred solution of 2-naphthol at room temperature.

• The reaction is typically exothermic. Continue stirring for 30 minutes to ensure complete reaction.

• The resulting solution contains sodium 2-naphtholate. For isolation, the solvent can be removed under reduced pressure.

• The solid product can be washed with a small amount of cold ethanol and dried under vacuum.

Characterization by UV-Vis Spectroscopy

Objective: To determine the absorption spectrum of the 2-naphtholate anion.

Materials:

• Sodium 2-naphtholate (or 2-naphthol and a strong base like NaOH)

• Distilled water

• Volumetric flasks

• Pipettes

• UV-Vis spectrophotometer

• Quartz cuvettes

Procedure:

• Prepare a stock solution of sodium 2-naphtholate of known concentration in distilled water.

• From the stock solution, prepare a series of dilutions in distilled water.

• Record the UV-Vis absorption spectrum for each dilution over a wavelength range of 200-400 nm, using distilled water as a blank.

• Identify the wavelength of maximum absorbance (λmax) for the 2-naphtholate anion.[4]

• A shift in λmax to a longer wavelength (bathochromic shift) is expected upon deprotonation of 2-naphthol, consistent with increased conjugation in the anion.

Characterization by NMR Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra of the 2-naphtholate anion.

Materials:

• Sodium 2-naphtholate

• Deuterated solvent (e.g., D₂O or DMSO-d₆)

• NMR tubes

• NMR spectrometer

Procedure:

• Dissolve a small amount of sodium 2-naphtholate in the chosen deuterated solvent in an NMR tube.

• Acquire the ¹H NMR spectrum. The absence of the phenolic proton signal and upfield or downfield shifts of the aromatic protons compared to 2-naphthol are indicative of anion formation.

• Acquire the ¹³C NMR spectrum. Shifts in the carbon resonances, particularly for the carbon atom bonded to the oxygen and the ortho and para positions, will provide evidence of charge delocalization.

Logical Workflow for Analysis

The following diagram illustrates the logical workflow from the theoretical understanding of resonance to the experimental validation of electron delocalization in sodium 2-naphtholate.

Figure 2: Workflow for investigating electron delocalization.

Conclusion

The resonance structures of the 2-naphtholate anion provide a fundamental framework for understanding its electronic properties. The delocalization of the negative charge across the naphthalene ring system leads to a stabilized anion with a distributed electron density. This delocalization can be experimentally observed through techniques such as UV-Vis and NMR spectroscopy, which show characteristic shifts upon formation of the anion from 2-naphthol. A thorough understanding of these principles is essential for the rational design of molecules with desired chemical and biological activities.

References

• 1. m.youtube.com [m.youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes & Protocols: Azo Coupling Reactions with Sodium 2-Naphtholate

Introduction

Azo coupling is a diazotization reaction that is used to produce azo dyes. Azo compounds, characterized by the functional group R-N=N-R', are significant in various industries, including textiles, pharmaceuticals, and food, due to their intense colors.[1][2] The synthesis typically involves a two-step process: the diazotization of a primary aromatic amine to form a reactive diazonium salt, followed by the coupling of this salt with an electron-rich nucleophile.[3] Sodium 2-naphtholate, the salt of 2-naphthol (also known as β-naphthol), is a classic and highly effective coupling partner.[4] Its phenoxide group activates the aromatic ring system, making it highly susceptible to electrophilic attack by the diazonium ion.[4]

The reaction's efficiency and the final product's properties are highly dependent on precise control of experimental conditions, particularly temperature and pH.[5][6] Diazonium salts are notoriously unstable and can be explosive in their dry, solid state; therefore, they are almost always prepared in a cold aqueous solution and used immediately.[7] The coupling reaction with phenols and naphthols requires a mildly alkaline medium to facilitate the formation of the more nucleophilic phenoxide ion, ensuring an efficient reaction.[4][5]

These notes provide a detailed, generalized protocol for the synthesis of an azo dye using an aromatic amine and sodium 2-naphtholate, along with quantitative data and troubleshooting guidelines for researchers, scientists, and professionals in drug development.

Experimental Workflow

The synthesis is a sequential two-part process involving diazotization and azo coupling, where precise temperature control is critical for success.

Caption: Experimental workflow for azo dye synthesis.

Detailed Experimental Protocol

This protocol provides a generalized methodology for the synthesis of an azo dye, exemplified by the coupling of a primary aromatic amine with sodium 2-naphtholate.

Safety Precautions:

• All procedures should be conducted in a well-ventilated fume hood.[7]

• Personal protective equipment (safety goggles, lab coat, gloves) is mandatory.[7]

• Aromatic amines, phenols, and concentrated acids are toxic and/or corrosive and should be handled with care.[7]

• Diazonium salts can be explosive when dry. They must be kept in a cold aqueous solution at all times and should not be isolated.[7]

Materials and Reagents:

• Primary Aromatic Amine (e.g., Aniline, Sulfanilic Acid, 4-Aminophenol)

• 2-Naphthol (β-Naphthol)

• Sodium Nitrite (NaNO₂)

• Concentrated Hydrochloric Acid (HCl)

• Sodium Hydroxide (NaOH)

• Distilled Water

• Ice

• Beakers or Conical Flasks

• Magnetic Stirrer and Stir Bar

• Pipettes or Droppers

• Vacuum Filtration Apparatus (Büchner funnel, filter flask)

Part A: Preparation of the Diazonium Salt

The objective of this step is to convert the primary aromatic amine into its corresponding diazonium salt using nitrous acid, which is generated in situ from sodium nitrite and a strong acid.[3]

• Prepare Amine Solution: In a beaker, dissolve the primary aromatic amine (e.g., 0.01 mol) in a mixture of concentrated hydrochloric acid and distilled water. Gentle heating may be required for some amines, like sulfanilic acid, to achieve complete dissolution.[8]

• Cooling: Cool the solution to 0-5°C in an ice-water bath with continuous stirring. It is critical to maintain this low temperature to prevent the decomposition of the diazonium salt.[8][9] Some precipitation of the amine hydrochloride salt may occur, which is acceptable.[5]

• Prepare Nitrite Solution: In a separate small beaker, prepare a solution of sodium nitrite (e.g., 0.01 mol) in distilled water.[10]

• Diazotization: Slowly add the sodium nitrite solution dropwise to the cold, stirring amine hydrochloride solution.[10] Ensure the temperature of the reaction mixture does not rise above 5°C during the addition.[4]

• Reaction Completion: After the addition is complete, continue to stir the mixture in the ice bath for an additional 5-10 minutes to ensure the diazotization is complete. The resulting mixture is the diazonium salt solution, which should be used immediately in the next step.[8]

Part B: Preparation of the Sodium 2-Naphtholate Solution

The coupling component is prepared by dissolving 2-naphthol in an alkaline solution to form the highly nucleophilic sodium 2-naphtholate.[4]

• Dissolve 2-Naphthol: In a separate, larger beaker, dissolve 2-naphthol (e.g., 0.01 mol) in an aqueous solution of sodium hydroxide (e.g., 10% NaOH or 2.5 M NaOH).[9] Use a sufficient volume to ensure complete dissolution.

• Cooling: Place this beaker in an ice-water bath and cool the solution to 0-5°C with stirring.[9]

Part C: The Azo Coupling Reaction

This is an electrophilic aromatic substitution where the diazonium ion (electrophile) attacks the electron-rich 2-naphtholate ring.[4]

• Coupling: While maintaining vigorous stirring and low temperature (0-10°C), slowly add the freshly prepared diazonium salt solution (from Part A) to the cold sodium 2-naphtholate solution (from Part B).[4][7]

• Precipitation: A brightly colored precipitate of the azo dye should form almost immediately upon mixing.[8] The color can range from orange to red to brown, depending on the specific aromatic amine used.[4][10]

• Reaction Completion: Continue stirring the mixture in the ice bath for 15-30 minutes to ensure the coupling reaction goes to completion.[4]

Part D: Isolation and Purification

The solid azo dye product is separated from the reaction mixture.

• Filtration: Collect the precipitated solid by vacuum filtration using a Büchner funnel.[7]

• Washing: Wash the solid product on the filter with a small amount of cold distilled water to remove any unreacted salts or impurities.[8]

• Drying: Allow the product to air-dry on the funnel by maintaining suction for a few minutes. For complete drying, the product can be transferred to a watch glass and left in a desiccator or a low-temperature oven.

Quantitative Data

The efficiency of azo coupling reactions is highly dependent on the reaction parameters. The following tables summarize key conditions and reported results from various syntheses involving 2-naphthol.

Table 1: General Optimized Reaction Conditions

Parameter	Optimal Condition	Rationale & Notes
Temperature	0-5°C	Essential for the stability of the diazonium salt.[9] Higher temperatures lead to decomposition and formation of phenolic byproducts.[11]
pH (Coupling)	Mildly Alkaline (pH 8-10)	Required to deprotonate 2-naphthol into the more reactive 2-naphtholate ion.[1][5]
Reactant Ratio	Amine:NaNO₂ ≈ 1:1 to 1:1.1	A slight excess of sodium nitrite ensures complete diazotization.[5]
Reactant Ratio	Diazo:Coupler ≈ 1:1	A stoichiometric ratio is generally effective for high conversion.[5]
Reaction Time	Diazotization: 5-15 min	Reaction is typically rapid at low temperatures.[5][8]

| Reaction Time | Coupling: 10-60 min | Stirring for a sufficient period ensures the reaction goes to completion.[5] |

Table 2: Examples of Azo Coupling Reactions with 2-Naphthol

Aromatic Amine	Product Name	Reported Yield	Reference
Aniline	1-Phenylazo-2-naphthol (Sudan I)	13.46 g (from 10 mL aniline)	[9]
4-Chloroaniline	1-(4-Chlorophenylazo)-2-naphthol	92%	[2]
4-Methylaniline	1-(4-Methylphenylazo)-2-naphthol	76.53%	[2]
4-Nitroaniline	1-(4-Nitrophenylazo)-2-naphthol	67.33%	[2]
m-Toluidine	(E)-1-(m-tolyldiazenyl)naphthalen-2-ol	High Yield (Flow Synthesis)	[6]

| 4-Aminophenol | 1-(4-Hydroxyphenylazo)-2-naphthol | Not specified, but forms a brick-red precipitate |[8] |

References

• 1. nbinno.com [nbinno.com]
• 2. researchgate.net [researchgate.net]
• 3. View of Synthesis and Characterization of 1-Amino-2-Naphthol Hydrochloride and Dyeing Potentials of 1-(1-Phenylazo)-2-Naphthol | International Journal of Chemistry and Materials Research [archive.conscientiabeam.com]
• 4. How to Prepare 2 Naphthol Aniline Dye: Step-by-Step Guide [vedantu.com]
• 5. benchchem.com [benchchem.com]
• 6. The continuous flow synthesis of azos - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. cuhk.edu.hk [cuhk.edu.hk]
• 9. ijpsjournal.com [ijpsjournal.com]
• 10. biotechjournal.in [biotechjournal.in]
• 11. tandfonline.com [tandfonline.com]

Application Notes and Protocols: The Role of Sodium 2-Naphtholate in the Synthesis of Azo Dyes and Pigments

Introduction

Sodium 2-naphtholate, the sodium salt of 2-naphthol (β-naphthol), is a cornerstone intermediate in the chemical industry, particularly in the manufacturing of synthetic colorants.[1][2] Its utility stems from its role as a potent coupling component in the synthesis of a vast array of azo dyes and pigments.[2][3] Azo compounds are characterized by the presence of an azo group (–N=N–) that links two aromatic rings, forming an extended conjugated system responsible for their vibrant colors.[4][5] Representing over 60% of all synthetic dyes used globally, their applications span textiles, printing, paints, plastics, and even biomedical research.[5][6]

The synthesis is a robust two-step process: the diazotization of a primary aromatic amine to form a diazonium salt, followed by an azo coupling reaction where the diazonium salt acts as an electrophile and attacks the electron-rich sodium 2-naphtholate.[5][7] The alkaline conditions typically used for the coupling reaction ensure the deprotonation of 2-naphthol to the more reactive 2-naphtholate ion, facilitating the electrophilic aromatic substitution.[4][8] This document provides detailed protocols for the synthesis of representative azo dyes and pigments using sodium 2-naphtholate, summarizes key quantitative data, and illustrates the underlying chemical pathways.

General Principles of Azo Dye Synthesis

The synthesis of azo dyes from sodium 2-naphtholate follows a well-established two-stage procedure. The overall workflow involves the preparation of the two key reactants followed by their combination under controlled conditions to yield the final product.

Figure 1: General experimental workflow for the synthesis of azo dyes and pigments.

Application Protocol 1: Synthesis of 1-Phenylazo-2-naphthol (Sudan I)

This protocol details the synthesis of Sudan I, a bright orange-red azo dye, from aniline and 2-naphthol. The reaction proceeds via the diazotization of aniline to form benzene diazonium chloride, which then couples with sodium 2-naphtholate.[4][8]

Materials:

• Aniline (4.5-5.0 mL)

• Concentrated Hydrochloric Acid (HCl, ~12-15 mL)

• Sodium Nitrite (NaNO₂, 4.0 g)

• 2-Naphthol (β-naphthol, 7.2-8.0 g)

• Sodium Hydroxide (NaOH, 5.0 g)

• Distilled Water

• Ice

• Ethanol or Glacial Acetic Acid (for recrystallization)

Experimental Protocol:

Part A: Preparation of Benzene Diazonium Chloride Solution

• In a 250 mL beaker, dissolve 5.0 mL of aniline in a mixture of 12 mL of concentrated HCl and 20 mL of distilled water.[4][8]

• Cool this solution to 0-5 °C in an ice bath. The aniline hydrochloride may precipitate as a fine white solid.[4]

• In a separate beaker, dissolve 4.0 g of sodium nitrite in 15-20 mL of distilled water and cool the solution in the ice bath.[8][9]

• Slowly add the cold sodium nitrite solution dropwise to the cold aniline hydrochloride suspension with constant, vigorous stirring.[4][8]

• Maintain the temperature below 5 °C throughout the addition. The completion of diazotization is indicated when the solution gives a positive test with starch-iodide paper (turns blue).[10] The resulting clear solution is the benzene diazonium chloride.

Part B: Preparation of Sodium 2-Naphtholate Solution

• In a separate 500 mL beaker, dissolve 8.0 g of 2-naphthol in a solution of 5.0 g of NaOH in 50-60 mL of water.[8][9]

• Stir until the 2-naphthol is completely dissolved to form the sodium 2-naphtholate solution.

• Cool this alkaline solution to 0-5 °C in an ice bath.[4][8]

Part C: Azo Coupling Reaction

• Slowly, and with constant stirring, add the cold benzene diazonium chloride solution (Part A) to the cold sodium 2-naphtholate solution (Part B).[4][8]

• A bright orange or scarlet red precipitate of 1-phenylazo-2-naphthol (Sudan I) will form immediately.[8][9]

• Continue stirring the mixture in the ice bath for at least 30 minutes to ensure the reaction goes to completion. Do not allow the temperature to rise above 10 °C.[4]

Part D: Isolation and Purification

• Collect the crude solid product by suction filtration using a Büchner funnel.

• Wash the precipitate on the filter paper with a generous amount of cold water to remove any unreacted salts.[4]

• Dry the crude product. For purification, recrystallize the solid from hot ethanol or glacial acetic acid to obtain pure crystals of 1-phenylazo-2-naphthol.[8]

Figure 2: Synthesis pathway for 1-Phenylazo-2-naphthol (Sudan I).

Application Protocol 2: Synthesis of C.I. Pigment Red 3

C.I. Pigment Red 3, also known as Toluidine Red, is a widely used red pigment known for its bright scarlet hue.[11] It is synthesized by the diazotization of 2-nitro-p-toluidine and subsequent coupling with 2-naphthol.[11][12]

Materials:

• 2-Nitro-p-toluidine (4-methyl-2-nitroaniline)

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• 2-Naphthol (β-naphthol)

• Sodium Hydroxide (NaOH)

• Distilled Water

• Ice

Experimental Protocol:

Part A: Diazotization of 2-Nitro-p-toluidine

• Prepare a suspension of 2-nitro-p-toluidine in dilute hydrochloric acid.

• Cool the suspension to 0-5 °C in an ice-water bath with continuous stirring.

• Prepare a cold aqueous solution of sodium nitrite.

• Slowly add the sodium nitrite solution to the chilled amine suspension. Maintain the temperature strictly between 0-5 °C to form the stable diazonium salt.

Part B: Preparation of Sodium 2-Naphtholate Solution

• In a separate reaction vessel, dissolve 2-naphthol in an aqueous solution of sodium hydroxide to form sodium 2-naphtholate.

• Cool this solution to below 10 °C using an ice bath.

Part C: Azo Coupling and Pigment Formation

• Slowly add the cold diazonium salt solution (Part A) to the cold sodium 2-naphtholate solution (Part B) with efficient stirring.

• A dark red precipitate of C.I. Pigment Red 3 will form.[11]

• Control the pH of the coupling mixture, typically maintaining it in the weakly acidic to neutral range to optimize pigment particle size and properties.

• After the addition is complete, continue stirring the slurry for several hours to ensure complete reaction.

Part D: Isolation and Finishing

• Filter the pigment slurry.

• Wash the filter cake extensively with water to remove soluble impurities.

• Dry the pigment in an oven at a controlled temperature (e.g., 60-80 °C) to obtain the final C.I. Pigment Red 3 powder.

Figure 3: Synthesis pathway for C.I. Pigment Red 3.

Quantitative Data Summary

The following table summarizes key quantitative data for dyes and pigments synthesized using 2-naphthol as the coupling component, as reported in the cited literature.

Product Name	C.I. Name	Molecular Formula	Yield (%)	Melting Point (°C)	Key Spectral Data (λmax)	Reference
1-Phenylazo-2-naphthol	Sudan I	C₁₆H₁₂N₂O	27.5 - 94.6	123 - 137	489 nm	[13][14]
C.I. Pigment Red 3	Toluidine Red	C₁₇H₁₃N₃O₃	Not Reported	270 - 272	Not Reported	[11]
1-Amino-2-naphthol HCl	(Reduced Sudan I)	C₁₀H₁₀ClNO	72.2	Not Reported	316 nm, 480 nm	[15]

Note: Yields can vary significantly based on reaction scale, purity of reagents, and specific laboratory conditions.

Sodium 2-naphtholate is an indispensable intermediate for the synthesis of a wide spectrum of azo dyes and pigments. The fundamental chemistry, involving diazotization followed by azo coupling, is a versatile and scalable method for producing colorants with varied hues and properties, from the brilliant orange-red of Sudan I to the robust scarlet of C.I. Pigment Red 3.[2][4][11] The protocols and data presented herein provide a comprehensive guide for researchers and professionals engaged in the synthesis and development of novel colorants and functional organic materials. The ability to modify both the amine and the naphthol components allows for fine-tuning of color, fastness, and other physicochemical properties, ensuring the continued importance of this chemical class in industry and research.[2]

References

• 1. News - Application of 2-naphthol [mit-ivy.com]
• 2. nbinno.com [nbinno.com]
• 3. Naphthols – Uses, Applications & Industrial Importance | [vipulorganics.com]
• 4. byjus.com [byjus.com]
• 5. benchchem.com [benchchem.com]
• 6. Modification of C.I. Pigment Red 146 with surfactants and graphene oxide - RSC Advances (RSC Publishing) DOI:10.1039/D2RA02496A [pubs.rsc.org]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. How to Prepare 2 Naphthol Aniline Dye: Step-by-Step Guide [vedantu.com]
• 9. researchgate.net [researchgate.net]
• 10. rsc.org [rsc.org]
• 11. CI PIGMENT RED 3 - Occupational Exposures of Hairdressers and Barbers and Personal Use of Hair Colourants; Some Hair Dyes, Cosmetic Colourants, Industrial Dyestuffs and Aromatic Amines - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. publications.iarc.who.int [publications.iarc.who.int]
• 13. scribd.com [scribd.com]
• 14. sphinxsai.com [sphinxsai.com]
• 15. View of Synthesis and Characterization of 1-Amino-2-Naphthol Hydrochloride and Dyeing Potentials of 1-(1-Phenylazo)-2-Naphthol | International Journal of Chemistry and Materials Research [archive.conscientiabeam.com]

Application Notes and Protocols: Sodium 2-Naphtholate in the Synthesis of Pharmaceutical Intermediates

For Researchers, Scientists, and Drug Development Professionals

Sodium 2-naphtholate, the sodium salt of 2-naphthol, is a versatile and crucial reagent in the synthesis of a variety of pharmaceutical intermediates and active pharmaceutical ingredients (APIs). Its utility stems from the nucleophilic character of the naphthoxide ion, which readily participates in reactions such as the Williamson ether synthesis and other nucleophilic substitution reactions. This document provides detailed application notes and experimental protocols for the use of sodium 2-naphtholate (or its in situ generated equivalent) in the preparation of key pharmaceutical compounds.

Overview of Applications

Sodium 2-naphtholate is a key building block in the synthesis of several classes of drugs, primarily due to the presence of the naphthalene moiety in the final drug structure. The naphthalene group often imparts desirable pharmacokinetic properties, such as increased lipophilicity, which can enhance drug absorption and distribution.

Key therapeutic areas where intermediates derived from sodium 2-naphtholate are employed include:

• Cardiovascular Agents: The synthesis of β-adrenergic receptor antagonists (beta-blockers), such as Propranolol, is a classic example.

• Antifungal Agents: A range of allylamine and thiocarbamate antifungals, including Naftifine, Terbinafine, Butenafine, and Tolnaftate, utilize a naphthalene-containing precursor.

General Reaction: Williamson Ether Synthesis

A primary application of sodium 2-naphtholate is in the Williamson ether synthesis, where it acts as a potent nucleophile to displace a leaving group from an alkyl halide, forming an ether linkage. This reaction is fundamental to the synthesis of many of the pharmaceutical intermediates discussed herein.

The general workflow for this synthesis is as follows:

Caption: General workflow of the Williamson ether synthesis using sodium 2-naphtholate.

Synthesis of Propranolol Intermediate

Propranolol is a non-selective beta-blocker used in the treatment of hypertension, angina, and other cardiovascular disorders.[1] A key step in its synthesis involves the reaction of 2-naphthol with epichlorohydrin, where the in situ generated sodium 2-naphtholate acts as the nucleophile.

Experimental Protocol: Synthesis of 1-(naphthalen-1-yloxy)-2,3-epoxypropane

• Reaction Setup: To a three-necked flask equipped with a mechanical stirrer, thermometer, and reflux condenser, add 1-naphthol (230 g, 1.59 mol), epichlorohydrin (612.5 g, 6.65 mol), and triethylamine (8 mL).[2]

• Reaction: Heat the mixture to 65°C and maintain for 8 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).[2]

• Work-up: After the reaction is complete, distill off the excess epichlorohydrin under reduced pressure at 100°C.[2]

• Purification: The resulting crude product, 1-(naphthalen-1-yloxy)-2,3-epoxypropane, can be used in the next step without further purification.

The intermediate is then reacted with isopropylamine to yield propranolol.[2]

Quantitative Data: Propranolol Synthesis

Parameter	Value	Reference
Intermediate	1-(naphthalen-1-yloxy)-2,3-epoxypropane	[2]
Starting Material	1-Naphthol	[2]
Reagents	Epichlorohydrin, Triethylamine	[2]
Reaction Temperature	65°C	[2]
Reaction Time	8 hours	[2]
Intermediate Yield	94.1%
Final Product	Propranolol	[2]
Final Yield	88.7% - 92.7%	[2]
Final Purity (HPLC)	96.5% - 99.9%	[2]

Signaling Pathway: β-Adrenergic Receptor Blockade by Propranolol

Propranolol functions by blocking the β-adrenergic receptors, thereby inhibiting the downstream signaling cascade initiated by catecholamines like epinephrine and norepinephrine.[3] This leads to a reduction in heart rate and myocardial contractility.[3]

Caption: Propranolol blocks the β-adrenergic signaling pathway.

Synthesis of Antifungal Agent Intermediates

Several important antifungal drugs are synthesized from naphthalene-derived intermediates. These drugs, including naftifine, terbinafine, and butenafine, act by inhibiting the enzyme squalene epoxidase, a key enzyme in the fungal ergosterol biosynthesis pathway.[4][5][6]

Experimental Workflow: General Synthesis of Allylamine Antifungals

The synthesis of these antifungals often involves the N-alkylation of a pre-formed N-methyl-1-naphthalenemethylamine with a suitable chloro- or bromo-alkene/alkyne.

Caption: General synthetic workflow for allylamine antifungal agents.

Experimental Protocols

Naftifine Hydrochloride:

• Reaction Setup: In a reactor, add 30-35% sodium hydroxide (170-200 ml), N-methyl-1-naphthalenemethylamine (171 g), and toluene (1 L).[7]

• Reaction: Heat the mixture to reflux. Add cinnamyl chloride (153 g) dropwise over 2 hours. Continue stirring and refluxing for another 5 hours.[7]

• Work-up: Cool the reaction mixture and separate the aqueous layer. Wash the organic layer with water (2 x 500 ml).[7]

• Purification: Cool the toluene layer in an ice bath and add concentrated hydrochloric acid to acidify. The oily product will solidify. Filter and dry the solid to obtain naftifine hydrochloride.[7]

Terbinafine:

• Reaction Setup: Slowly add monomethylamine to purified water, followed by an acid-binding agent (potassium carbonate or sodium carbonate).[8]

• Reaction: Simultaneously and slowly add 1-chloromethyl naphthalene and 1-chloro-6,6-dimethyl-2-hepten-4-yne to the solution at 10-20°C. React for 2-3 hours at this temperature.[8]

• Work-up: Extract the reaction mixture with chloroform. Concentrate the organic layer under reduced pressure.[8]

• Purification: Add ethyl acetate to the residue to crystallize the terbinafine.[8]

Butenafine Hydrochloride:

• Reaction Setup: Under an inert gas atmosphere, add a catalyst, N-methyl-1-naphthalenemethylamine, p-tert-butyl benzyl alcohol, and a reaction solvent to a sealed vessel.[9]

• Reaction: Seal and heat the reaction mixture until completion.[9]

• Work-up: Extract the product with a suitable solvent and concentrate under reduced pressure.[9]

• Purification: Form the hydrochloride salt by adding HCl in an organic solvent, then filter and dry the product.[9]

Quantitative Data: Antifungal Synthesis

Parameter	Naftifine	Terbinafine	Butenafine	Reference
Starting Intermediate	N-methyl-1-naphthalenemethylamine	N-methyl-1-naphthalenemethylamine	N-methyl-1-naphthalenemethylamine	[7][8][9]
Key Reagents	Cinnamyl chloride, NaOH	1-chloro-6,6-dimethyl-2-hepten-4-yne, K2CO3	p-tert-butyl benzyl alcohol, Catalyst	[7][8][9]
Solvent	Toluene	Water	Various organic solvents	[7][8][9]
Reaction Conditions	Reflux	10-20°C	Elevated temperature	[7][8][9]
Yield	55% (based on reacted naphthalene)	High yield	High yield and purity	[7][8][9]

Signaling Pathway: Inhibition of Ergosterol Biosynthesis

The allylamine antifungals inhibit squalene epoxidase, an enzyme essential for the synthesis of ergosterol, a vital component of the fungal cell membrane.[10][11][12] This disruption of the cell membrane leads to fungal cell death.

Caption: Allylamine antifungals inhibit squalene epoxidase in the ergosterol biosynthesis pathway.

Synthesis of Tolnaftate

The likely reaction involves the formation of a thiocarbamoyl chloride from N-methyl-m-toluidine and thiophosgene, which then reacts with sodium 2-naphtholate.

Safety and Handling

Sodium 2-naphtholate is a flammable solid and should be handled with care in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. For more detailed safety information, refer to the Safety Data Sheet (SDS) for sodium 2-naphtholate.

Conclusion

Sodium 2-naphtholate is a valuable and versatile reagent in the synthesis of a wide range of pharmaceutical intermediates. Its application in the Williamson ether synthesis and other nucleophilic substitution reactions allows for the efficient construction of the core structures of important drugs in cardiovascular and antifungal therapies. The protocols and data presented in this document provide a foundation for researchers and drug development professionals to utilize this key reagent in their synthetic endeavors.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. CN113511979A - Synthesis method and application of propranolol - Google Patents [patents.google.com]
• 3. droracle.ai [droracle.ai]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. Characterization of squalene epoxidase activity from the dermatophyte Trichophyton rubrum and its inhibition by terbinafine and other antimycotic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibition of squalene epoxidase by allylamine antimycotic compounds. A comparative study of the fungal and mammalian enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. CN1324790A - Naftifine hydrochloride synthesizing process - Google Patents [patents.google.com]
• 8. CN108017544B - Synthesis method of terbinafine - Google Patents [patents.google.com]
• 9. CN113493388A - Synthesis method of butenafine hydrochloride - Google Patents [patents.google.com]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]

Application Notes and Protocols for the Williamson Ether Synthesis of 2-Ethoxynaphthalene

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Williamson ether synthesis is a robust and widely utilized method for the preparation of symmetrical and unsymmetrical ethers. This reaction proceeds via an S(N)2 mechanism, involving the reaction of an alkoxide or phenoxide with a primary alkyl halide.[1][2] These application notes provide a detailed experimental procedure for the synthesis of 2-ethoxynaphthalene, commonly known as nerolin, a compound used in the fragrance industry as a fixative.[3] The protocol outlines the formation of the sodium 2-naphtholate intermediate from 2-naphthol, followed by its reaction with an ethyl halide.

Reaction Scheme

The synthesis of 2-ethoxynaphthalene from 2-naphthol proceeds in two main steps:

• Deprotonation: 2-Naphthol is deprotonated by a strong base, such as sodium hydroxide or potassium hydroxide, to form the corresponding 2-naphthoxide salt.[4][5]

• Nucleophilic Substitution: The 2-naphthoxide anion then acts as a nucleophile, attacking the electrophilic ethyl halide (e.g., ethyl iodide or ethyl bromide) in an S(_N)2 reaction to yield 2-ethoxynaphthalene.[3][6]

Experimental Protocols

Materials and Reagents:

• 2-Naphthol (β-Naphthol)

• Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

• Ethyl iodide (iodoethane) or Ethyl bromide (bromoethane)

• Ethanol or Methanol

• Ice-cold water

• Round bottom flask

• Reflux condenser

• Heating mantle or sand bath

• Magnetic stirrer and stir bar (optional)

• Beakers

• Hirsch funnel or Büchner funnel

• Vacuum filtration apparatus

Procedure:

• Preparation of Sodium 2-Naphtholate:

  • In a round bottom flask, dissolve 2-naphthol in ethanol (or methanol). For example, use approximately 5 mL of methanol for 2.0 g of 2-naphthol.[7]

  • To this solution, add a stoichiometric equivalent or a slight excess of a strong base. For instance, add 2.7 mL of a 25% NaOH solution for 2.0 g of 2-naphthol.[7] Alternatively, crushed solid sodium hydroxide (87 mg for 150 mg of 2-naphthol) or potassium hydroxide (0.17 g for 0.29 g of 2-naphthol) can be used.[3][4]

  • Swirl the mixture for several minutes to facilitate the formation of the sodium or potassium 2-naphtholate salt.[3]

• Williamson Ether Synthesis:

  • To the flask containing the 2-naphtholate solution, add a slight excess of the ethyl halide. For example, add 1.6 mL of ethyl iodide for the aforementioned quantities.[7]

  • Add a few boiling chips to the flask to ensure smooth boiling.[7]

  • Attach a reflux condenser to the round bottom flask and ensure a steady flow of cold water through the condenser.[7]

  • Heat the reaction mixture to a gentle reflux using a heating mantle or sand bath. The reflux should be maintained for a period ranging from 35 minutes to 2 hours.[3][7]

• Work-up and Isolation of 2-Ethoxynaphthalene:

  • After the reflux period is complete, remove the heat source and allow the reaction mixture to cool to room temperature.[7]

  • Pour the cooled reaction mixture into a beaker containing ice-cold water (approximately 5.0 mL of water for the scale mentioned above).[3][7]

  • Stir the mixture in an ice bath to induce crystallization of the crude 2-ethoxynaphthalene.[3]

  • Collect the solid product by vacuum filtration using a Hirsch or Büchner funnel.[3]

  • Wash the collected crystals with a small amount of ice-cold water to remove any inorganic impurities.[4]

  • Dry the purified product on a watch glass or in a desiccator.

Data Presentation

The following table summarizes key quantitative data for the starting materials and the final product, 2-ethoxynaphthalene.

Compound	Molecular Formula	Molar Mass ( g/mol )	Melting Point (°C)	Boiling Point (°C)
2-Naphthol	C₁₀H₈O	144.17	121-123	285-286
Sodium Hydroxide	NaOH	40.00	318	1388
Ethyl Iodide	C₂H₅I	155.97	-108	72
2-Ethoxynaphthalene	C₁₂H₁₂O	172.22	37-38[8]	282[9]

Spectroscopic Data for 2-Ethoxynaphthalene:

Spectroscopic Technique	Characteristic Peaks
¹H NMR (in CCl₄)	δ (ppm): 7.1-7.8 (m, 7H, aromatic), 4.1 (q, 2H, -OCH₂-), 1.4 (t, 3H, -CH₃)[10]
¹³C NMR (in CDCl₃)	δ (ppm): 156.9, 134.7, 129.3, 128.9, 127.6, 126.7, 126.2, 123.4, 119.0, 106.6, 63.3, 14.7[11]
IR (Nujol Mull)	ν (cm⁻¹): Aromatic C-H stretch (~3050), Aliphatic C-H stretch (~2950), C=C stretch (aromatic) (~1600, 1500), C-O stretch (~1250, 1040)[11]
Mass Spectrometry	m/z: 172 (M+), 144, 115[9]

Mandatory Visualization

Caption: Experimental workflow for the Williamson ether synthesis of 2-ethoxynaphthalene.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Solved 2-naphthol 2-ethoxynaphthalene Scheme 1. Synthesis of | Chegg.com [chegg.com]
• 3. storage-cdn.labflow.com [storage-cdn.labflow.com]
• 4. community.wvu.edu [community.wvu.edu]
• 5. Khan Academy [khanacademy.org]
• 6. chegg.com [chegg.com]
• 7. studylib.net [studylib.net]
• 8. 2-Ethoxynaphthalene [drugfuture.com]
• 9. 2-Ethoxynaphthalene | C12H12O | CID 7129 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. spectrabase.com [spectrabase.com]
• 11. 2-Ethoxynaphthalene(93-18-5) IR Spectrum [chemicalbook.com]

Application Notes and Protocols: The Role of Sodium 2-Naphtholate as a Deprotonating Agent in Chemical Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium 2-naphtholate, the sodium salt of 2-naphthol, is a versatile reagent in organic synthesis. While widely recognized for the nucleophilic character of the naphthoxide anion in reactions such as the Williamson ether synthesis, its role as a deprotonating agent is also of significant interest. The basicity of sodium 2-naphtholate is governed by the acidity of its conjugate acid, 2-naphthol. With a pKa of approximately 9.5, 2-naphthol is more acidic than aliphatic alcohols but less acidic than carboxylic acids.[1][2][3] This positions sodium 2-naphtholate as a moderately strong base, suitable for deprotonating a range of acidic protons in various chemical transformations.

This document provides detailed application notes and experimental protocols for the use of sodium 2-naphtholate, focusing on its function as a deprotonating agent and its subsequent utility in synthesis.

Data Presentation

Physicochemical Properties and Acidity Data

Compound	Formula	Molecular Weight ( g/mol )	pKa of Conjugate Acid	Reference
Sodium 2-naphtholate	C₁₀H₇NaO	166.15	~9.5 (of 2-naphthol)	[1][2][3][4]
2-Naphthol	C₁₀H₈O	144.17	~9.5	[1][2][3]
Diethyl Malonate	C₇H₁₂O₄	160.17	~13

Application Notes

Sodium 2-naphtholate's utility as a base is intrinsically linked to the pKa of the substrate to be deprotonated. For a successful deprotonation, the pKa of the substrate should be lower than the pKa of the conjugate acid of the base used. Given that the pKa of 2-naphthol is around 9.5, sodium 2-naphtholate is a sufficiently strong base to deprotonate compounds with a pKa significantly lower than this value. However, for deprotonating less acidic C-H bonds, such as those in terminal alkynes (pKa ~25) or esters (pKa ~25), a much stronger base like sodium hydride or sodium amide would be required.

The primary application of the deprotonation of 2-naphthol is the in-situ generation of the nucleophilic 2-naphthoxide anion for subsequent reactions, most notably the Williamson ether synthesis. In this context, a base such as sodium hydroxide is used to deprotonate 2-naphthol, forming sodium 2-naphtholate, which then acts as a potent nucleophile.

While less common, sodium 2-naphtholate can be employed as a non-nucleophilic base to deprotonate acidic C-H bonds in substrates like β-dicarbonyl compounds, such as diethyl malonate (pKa ~13), although stronger, more sterically hindered bases are often preferred to avoid competing nucleophilic attack.

Experimental Protocols

Protocol 1: Preparation of Sodium 2-Naphtholate

This protocol describes the preparation of sodium 2-naphtholate from 2-naphthol and sodium hydroxide.

Materials:

• 2-Naphthol

• Sodium hydroxide (NaOH)

• Ethanol (absolute)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2-naphthol (1 equivalent) in absolute ethanol.

• Add solid sodium hydroxide (1.05 equivalents) to the solution.

• Heat the mixture to reflux with stirring until all the sodium hydroxide has dissolved and a clear solution of sodium 2-naphtholate is formed.

• The resulting solution can be used directly in subsequent reactions or the solvent can be removed under reduced pressure to yield solid sodium 2-naphtholate.

Protocol 2: Williamson Ether Synthesis of 2-Butoxynaphthalene

This protocol details the synthesis of 2-butoxynaphthalene via the Williamson ether synthesis, where sodium 2-naphtholate is generated in situ and acts as a nucleophile.[5][6][7][8]

Materials:

• 2-Naphthol

• Sodium hydroxide (NaOH)

• 1-Bromobutane

• Ethanol

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Ice bath

• Buchner funnel and filter paper

Procedure:

• To a round-bottom flask containing ethanol (20.0 mL), add 2-naphthol (6.9 mmol, 1.0 g) and sodium hydroxide (14 mmol, 0.56 g).[5][8]

• Equip the flask with a reflux condenser and a magnetic stir bar, and heat the mixture to reflux until all solids dissolve.[5][8]

• Once a clear solution is obtained, add 1-bromobutane (8.8 mmol, 1.2 mL) dropwise through the condenser.[5]

• Continue to reflux the reaction mixture for 50-60 minutes.[6][8]

• After the reflux period, allow the mixture to cool to room temperature.

• Pour the reaction mixture over ice in a beaker to precipitate the product.

• Collect the solid product by suction filtration using a Buchner funnel.

• Wash the product with cold water (50 mL) and dry it under vacuum.[5]

Quantitative Data for Williamson Ether Synthesis:

Reactant/Product	Molar Mass ( g/mol )	Amount (mmol)	Volume/Mass	Yield (%)	Melting Point (°C)
2-Naphthol	144.17	6.9	1.0 g	-	-
Sodium Hydroxide	40.00	14	0.56 g	-	-
1-Bromobutane	137.02	8.8	1.2 mL	-	-
2-Butoxynaphthalene	200.27	-	-	Typically >80%	35-37

Protocol 3: Alkylation of Diethyl Malonate using Sodium 2-Naphtholate (Representative Protocol)

This protocol provides a representative methodology for the use of sodium 2-naphtholate as a deprotonating agent for an active methylene compound, followed by alkylation.

Materials:

• Sodium 2-naphtholate (pre-formed or generated in situ)

• Diethyl malonate

• Benzyl bromide

• Anhydrous N,N-dimethylformamide (DMF)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere (Nitrogen or Argon)

• Syringe

• Drying tube

• Saturated aqueous ammonium chloride (NH₄Cl)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a dry round-bottom flask under an inert atmosphere, suspend sodium 2-naphtholate (1.1 equivalents) in anhydrous DMF.

• With stirring, add diethyl malonate (1 equivalent) dropwise via syringe at room temperature.

• Stir the mixture for 30 minutes to allow for the complete deprotonation of diethyl malonate.

• Add benzyl bromide (1.05 equivalents) dropwise to the reaction mixture.

• Heat the reaction to 60-70 °C and monitor the progress by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature and quench by the slow addition of saturated aqueous NH₄Cl.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Reaction pathways involving sodium 2-naphtholate.

References

• 1. 2-Naphthol | C10H8O | CID 8663 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [guidechem.com]
• 3. 2-Naphthol | 135-19-3 [m.chemicalbook.com]
• 4. Buy Sodium 2-naphtholate | 875-83-2 [smolecule.com]
• 5. Solved EXPERIMENT 10 SYNTHESIS OF 2-BUTOXYNAPHTHALENE | Chegg.com [chegg.com]
• 6. community.wvu.edu [community.wvu.edu]
• 7. Solved Lab 11 Synthesis of 2-butoxynaphthalene 1. NaOH, EtOH | Chegg.com [chegg.com]
• 8. chemistry-online.com [chemistry-online.com]

Application Notes and Protocols: Sodium 2-Naphtholate in Organic Transformations

For Researchers, Scientists, and Drug Development Professionals

Sodium 2-naphtholate, the sodium salt of 2-naphthol, is a versatile organic compound predominantly utilized as a potent nucleophile and a key intermediate in various organic syntheses. While often generated in situ from 2-naphthol and a base, the isolated salt provides a convenient and readily available reagent for numerous transformations. Its applications are particularly prominent in the synthesis of ethers, dyes, and as a precursor for pharmaceutical intermediates.[1][][3] This document provides detailed application notes and experimental protocols for its principal uses.

I. Application: Williamson Ether Synthesis

The Williamson ether synthesis is a robust and widely used method for the preparation of symmetrical and unsymmetrical ethers.[4][5] In this reaction, an alkoxide or phenoxide ion acts as a nucleophile, displacing a halide from an alkyl halide in an SN2 reaction. Sodium 2-naphtholate serves as an excellent naphthoxide nucleophile for the synthesis of 2-alkoxynaphthalenes.

Reaction Scheme:

Where R is an alkyl group and X is a halide (e.g., Br, I).

This protocol details the synthesis of 2-butoxynaphthalene, a compound with a fruity aroma used in the food industry as a flavoring agent.[6]

Materials:

• 2-Naphthol

• Sodium hydroxide (NaOH)

• Ethanol

• 1-Bromobutane

• Deionized water

• 5 mL conical reaction vial

• Spin vane

• Air condenser

• Heating mantle or aluminum block

• Syringe

• Hirsch funnel and vacuum flask

• Watch glass

Procedure:

• To a 5 mL conical reaction vial containing a spin vane, add 150 mg of 2-naphthol.

• Add 2.5 mL of ethanol to the vial and begin stirring.

• Add 87 mg of crushed solid sodium hydroxide to the mixture.

• Fit the vial with an air condenser and heat the solution to reflux (approximately 80-85°C) for 10 minutes to ensure the complete formation of sodium 2-naphtholate.[6]

• After 10 minutes, cool the solution to below 60°C and add 0.15 mL of 1-bromobutane via syringe.

• Reheat the reaction mixture to reflux and maintain for 50 minutes.[6]

• After the reflux period, allow the vial to cool to at least 50°C.

• Add ice to the reaction vial to bring the total volume to approximately 5 mL, which will cause the product to precipitate.

• Place the vial in an ice bath for 10 minutes to maximize precipitation.[6]

• Collect the solid product by vacuum filtration using a Hirsch funnel.

• Wash the collected solid with 1-2 mL of ice-cold water.

• Dry the product by drawing air through the funnel for 5-10 minutes.

• Transfer the solid 2-butoxynaphthalene to a pre-weighed watch glass to determine the yield.

Data Presentation:

Reactant/Product	Molecular Weight ( g/mol )	Amount Used	Moles (mmol)	Theoretical Yield (mg)
2-Naphthol	144.17	150 mg	1.04	-
Sodium Hydroxide	40.00	87 mg	2.18	-
1-Bromobutane	137.02	0.15 mL	1.38	-
2-Butoxynaphthalene	200.27	-	-	208

Note: The density of 1-bromobutane is 1.276 g/mL.

Workflow for Williamson Ether Synthesis

Caption: Experimental workflow for the synthesis of 2-butoxynaphthalene.

II. Application: Azo Coupling Reactions

Azo coupling is a diazotization reaction where a diazonium salt reacts with an activated aromatic compound to form an azo compound. These products are often intensely colored and are widely used as dyes.[7] Sodium 2-naphtholate, with its electron-rich naphthalene ring system, readily undergoes electrophilic substitution with diazonium salts to produce vibrant azo dyes.

Reaction Scheme:

Where Ar is an aryl group and X is a halide.

This protocol describes the synthesis of 1-(4-hydroxyphenylazo)-2-naphthol, a red azo dye.[8] The sodium 2-naphtholate is generated in situ by dissolving 2-naphthol in an aqueous sodium hydroxide solution.

Materials:

• 4-Aminophenol

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• 2-Naphthol

• Sodium Hydroxide (NaOH)

• Deionized water

• Beakers or conical flasks

• Stirring rod

• Ice bath

• Dropper

• Buchner funnel and vacuum flask

Procedure:

Part A: Preparation of the Diazonium Salt Solution

• In a 100 mL conical flask, dissolve 1.20 g of 4-aminophenol in 45 mL of water.

• Slowly add 12 mL of concentrated hydrochloric acid while stirring until the 4-aminophenol dissolves completely.

• Cool this solution in an ice bath to below 5°C.

• In a separate beaker, dissolve 0.70 g of sodium nitrite in 5 mL of water.

• Slowly add the sodium nitrite solution dropwise to the cold 4-aminophenol solution while maintaining the temperature below 5°C and stirring continuously. This forms the benzenediazonium salt solution.[8]

Part B: Preparation of the Sodium 2-Naphtholate Solution

• In a 150 mL conical flask, prepare a solution of approximately 10% aqueous sodium hydroxide by dissolving 3 g of NaOH in 27 mL of water.[8]

• Add 1.44 g of 2-naphthol to the sodium hydroxide solution and stir until it completely dissolves to form the sodium 2-naphtholate solution.

• Cool this solution in an ice bath.

Part C: Azo Coupling

• Slowly add the cold diazonium salt solution (from Part A) to the cold sodium 2-naphtholate solution (from Part B) with constant stirring.[8]

• A brick-red precipitate of the azo dye will form immediately.

• Continue stirring the mixture in the ice bath for 5-10 minutes to ensure the reaction goes to completion.

• Collect the precipitated dye by vacuum filtration using a Buchner funnel.

• Wash the solid with cold water to remove any unreacted salts.

• Dry the product in a desiccator or a low-temperature oven.

Data Presentation:

Reactant/Product	Molecular Weight ( g/mol )	Amount Used	Moles (mmol)	Theoretical Yield (g)
4-Aminophenol	109.13	1.20 g	11.0	-
Sodium Nitrite	69.00	0.70 g	10.1	-
2-Naphthol	144.17	1.44 g	10.0	-
1-(4-hydroxyphenylazo)-2-naphthol	264.27	-	-	2.64

Logical Relationship for Azo Dye Synthesis

Caption: Key steps in the synthesis of an azo dye.

References

• 1. Page loading... [guidechem.com]
• 3. Buy Sodium 2-naphtholate | 875-83-2 [smolecule.com]
• 4. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. community.wvu.edu [community.wvu.edu]
• 7. How to Prepare 2 Naphthol Aniline Dye: Step-by-Step Guide [vedantu.com]
• 8. cuhk.edu.hk [cuhk.edu.hk]

Application Notes and Protocols for Sodium 2-Naphtholate in Material Science Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of sodium 2-naphtholate and its parent compound, 2-naphthol, in the synthesis of advanced materials, including Metal-Organic Frameworks (MOFs) and functionalized nanoparticles. While direct use of sodium 2-naphtholate as a primary reagent is less commonly documented, its role as a deprotonated intermediate of 2-naphthol is crucial in the formation of various material structures. The protocols provided are based on established methodologies for related compounds and can be adapted for use with sodium 2-naphtholate.

Section 1: Application in Metal-Organic Frameworks (MOFs)

Sodium 2-naphtholate, or more commonly its corresponding protonated form 2-naphthol which is deprotonated in situ, can be utilized as a ligand or a catalytic substrate in the context of Metal-Organic Frameworks (MOFs). The naphthyl group offers desirable properties such as luminescence and rigidity to the resulting framework.

The aromatic nature of the naphthalene moiety makes it an excellent candidate for constructing luminescent MOFs. When incorporated into a MOF structure, the electronic properties of the naphtholate ligand can be modulated by the metal center, leading to materials with potential applications in sensing, optoelectronics, and bio-imaging. Lanthanide-based MOFs, in particular, can exhibit characteristic luminescence when sensitized by organic linkers like naphtholates.

Logical Workflow for Synthesis of a Naphtholate-Containing MOF

Caption: Workflow for the solvothermal synthesis of a luminescent MOF using a naphtholate-based ligand.

This protocol is adapted from methodologies for synthesizing lanthanide-based MOFs with aromatic carboxylate and phenolate ligands.

Materials:

• Lanthanide (III) nitrate hydrate (e.g., Eu(NO₃)₃·6H₂O)

• Sodium 2-naphtholate (or 2-Naphthol and a base like NaOH or triethylamine)

• Auxiliary organic linker (optional, e.g., a dicarboxylic acid)

• N,N-Dimethylformamide (DMF)

• Ethanol

Procedure:

• In a 20 mL scintillation vial, dissolve the lanthanide nitrate (0.1 mmol) in 5 mL of DMF.

• In a separate vial, dissolve sodium 2-naphtholate (0.1 mmol) and any auxiliary linker in 5 mL of DMF.

• Combine the two solutions in a Teflon-lined stainless-steel autoclave.

• Seal the autoclave and heat it in an oven at 120 °C for 48 hours.

• After cooling to room temperature, colorless crystals suitable for single-crystal X-ray diffraction may be obtained.

• Filter the crystals and wash them with fresh DMF and then with ethanol.

• Dry the product under vacuum at 60 °C.

Characterization: The resulting MOF can be characterized by single-crystal X-ray diffraction (SC-XRD), powder X-ray diffraction (PXRD), thermogravimetric analysis (TGA), and photoluminescence spectroscopy.

Parameter	Typical Value/Range
Molar Ratio (Metal:Ligand)	1:1 to 1:3
Reaction Temperature	100 - 180 °C
Reaction Time	24 - 72 hours
Crystal Yield	40 - 80% (based on metal salt)
BET Surface Area	300 - 1500 m²/g (framework dependent)

MOFs containing accessible metal sites can act as heterogeneous catalysts. Lanthanide-MOFs have been shown to catalyze the O-acylation of 2-naphthol, demonstrating the interaction between the naphthol molecule and the MOF structure. This suggests the potential for designing MOFs that can catalyze reactions involving sodium 2-naphtholate or its derivatives.

Signaling Pathway for Catalytic Acylation

Caption: Simplified pathway for the Ln-MOF catalyzed acylation of 2-naphthol.

Section 2: Application in Functionalized Nanoparticles

Sodium 2-naphtholate and its parent compound 2-naphthol can be used to functionalize the surface of nanoparticles, imparting new properties to them. This can be for applications in sensing, catalysis, and drug delivery.

2-Naphthol can be incorporated into functionalized gold nanoparticles, for example, through host-guest chemistry with cyclodextrins attached to the AuNP surface. The binding of 2-naphthol can alter the optical properties of the AuNPs, such as their surface plasmon resonance and fluorescence, allowing for the development of sensors.

This protocol is based on the synthesis of functionalized gold nanoparticles for binding 2-naphthol.

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Thiol-modified β-cyclodextrin (βCD-SH)

• Sodium borohydride (NaBH₄)

• Sodium 2-naphtholate solution (or 2-naphthol dissolved in a suitable solvent)

• Deionized water

Procedure:

• Prepare an aqueous solution of HAuCl₄.

• In a separate flask, dissolve the thiolated β-cyclodextrin in deionized water.

• Add the HAuCl₄ solution to the βCD-SH solution under vigorous stirring.

• Reduce the gold salt by adding a freshly prepared, ice-cold solution of NaBH₄ dropwise. The solution should change color, indicating the formation of AuNPs.

• Continue stirring for several hours to ensure the stabilization of the nanoparticles by the cyclodextrin.

• Purify the functionalized AuNPs by centrifugation and redispersion in deionized water.

• To test for 2-naphthol binding, add aliquots of a sodium 2-naphtholate solution to the AuNP dispersion and monitor the changes in the UV-Vis and fluorescence spectra.

Parameter	Typical Value/Range
AuNP Size	5 - 20 nm
Molar Ratio (βCD-SH:Au)	1:5 to 1:10
2-Naphthol Concentration for Sensing	1 - 100 µM
Spectral Shift (SPR)	5 - 20 nm redshift
Fluorescence Quenching/Enhancement	Dependent on the system

While not a direct use of sodium 2-naphtholate in forming the nanoparticle itself, it is a key reactant in syntheses catalyzed by nanoparticles. For example, magnetic nanoparticles (e.g., Fe₃O₄) can catalyze the multicomponent reaction between an aldehyde, 2-naphthol (which would be deprotonated to the naphtholate in the reaction), and an amine to produce functionalized 1-amidoalkyl-2-naphthols.

Experimental Workflow for Nanoparticle-Catalyzed Synthesis

Caption: Workflow for the magnetic nanoparticle-catalyzed synthesis of 1-amidoalkyl-2-naphthols.

Section 3: Potential in Quantum Dot Synthesis

While direct evidence for the use of sodium 2-naphtholate as a capping agent in quantum dot (QD) synthesis is not prevalent in the literature, its properties suggest potential applications. Capping agents are crucial for controlling the growth, stability, and solubility of QDs. The naphtholate moiety could provide π-π stacking interactions, influencing the self-assembly of QDs and modifying their electronic properties. Its use in molten salt synthesis of QDs could be an area for future exploration, given the high temperatures involved where traditional organic ligands may decompose.

Disclaimer: The provided protocols are intended as a guide and may require optimization for specific applications and materials. Appropriate safety precautions should be taken when handling all chemicals.

Application Notes and Protocols: Electrophilic Aromatic Substitution of Sodium 2-Naphtholate

Audience: Researchers, scientists, and drug development professionals.

Introduction: Sodium 2-naphtholate, the sodium salt of 2-naphthol, is a highly activated aromatic compound that readily undergoes electrophilic aromatic substitution. The strongly electron-donating naphthoxide group directs incoming electrophiles primarily to the C1 position. This predictable regioselectivity, coupled with the high reactivity of the naphthalene ring system, makes sodium 2-naphtholate a valuable starting material in the synthesis of a wide range of chemical intermediates, particularly in the pharmaceutical and dye industries. These application notes provide an overview of key electrophilic aromatic substitution reactions involving sodium 2-naphtholate, including detailed experimental protocols and data.

General Reaction Pathway & Regioselectivity

The phenoxide moiety in sodium 2-naphtholate is a potent activating group, rendering the naphthalene ring electron-rich and thus highly susceptible to electrophilic attack. Resonance structures indicate that the highest electron density is localized at the C1 and C3 positions. Due to steric hindrance at the C3 position from the adjacent fused ring, electrophilic substitution predominantly occurs at the C1 position.

Caption: General workflow for the electrophilic aromatic substitution of sodium 2-naphtholate.

Key Electrophilic Aromatic Substitution Reactions

Halogenation

Halogenation of sodium 2-naphtholate introduces a halogen atom, typically bromine or chlorine, onto the naphthalene ring. This reaction is a crucial step in the synthesis of various halogenated naphthalenes, which serve as precursors for more complex molecules.

Experimental Protocol: Bromination of Sodium 2-Naphtholate

• Preparation of Sodium 2-Naphtholate: Dissolve 2-naphthol (14.4 g, 0.1 mol) in 100 mL of 10% aqueous sodium hydroxide solution with stirring until a clear solution is obtained. Cool the solution to 0-5 °C in an ice bath.

• Bromination: While maintaining the temperature below 5 °C, add a solution of bromine (16.0 g, 0.1 mol) in 50 mL of glacial acetic acid dropwise over 30 minutes with vigorous stirring.

• Reaction Quenching and Product Isolation: After the addition is complete, continue stirring for an additional hour at 0-5 °C. The precipitated product is then collected by vacuum filtration.

• Purification: Wash the crude product with cold water until the filtrate is neutral. Recrystallize the solid from ethanol to afford pure 1-bromo-2-naphthol.

Nitration

Nitration introduces a nitro group (-NO₂) onto the aromatic ring. The resulting nitronaphthols are versatile intermediates, as the nitro group can be readily reduced to an amino group, providing a pathway to a wide array of amino-substituted naphthalenes used in the synthesis of azo dyes and pharmaceuticals.

Experimental Protocol: Nitration of Sodium 2-Naphtholate

• Preparation of Sodium 2-Naphtholate Solution: Dissolve 2-naphthol (7.2 g, 0.05 mol) in 50 mL of ethanol. Separately, dissolve sodium hydroxide (2.0 g, 0.05 mol) in 10 mL of water and add it to the 2-naphthol solution to form sodium 2-naphtholate in situ.

• Nitrating Mixture: Prepare a nitrating mixture by carefully adding concentrated nitric acid (3.5 mL, ~0.055 mol) to concentrated sulfuric acid (5 mL) at 0 °C.

• Nitration Reaction: Cool the sodium 2-naphtholate solution to 0 °C in an ice-salt bath. Add the cold nitrating mixture dropwise to the stirred solution over 20 minutes, ensuring the temperature does not exceed 5 °C.

• Work-up and Isolation: After the addition, stir the reaction mixture for an additional 30 minutes. Pour the mixture into 200 mL of ice-cold water. The precipitated yellow solid is collected by filtration.

• Purification: Wash the crude product thoroughly with cold water and then recrystallize from a mixture of ethanol and water to yield pure 1-nitro-2-naphthol.

Sulfonation

Sulfonation involves the introduction of a sulfonic acid group (-SO₃H). Sulfonated naphthalenes are important as dye intermediates and as starting materials for the synthesis of various surfactants and ion-exchange resins. The position of sulfonation is highly dependent on the reaction temperature.

Experimental Protocol: Sulfonation of Sodium 2-Naphtholate

• Reaction Setup: Place sodium 2-naphtholate (16.6 g, 0.1 mol) in a round-bottom flask equipped with a mechanical stirrer and a dropping funnel.

• Sulfonation: Carefully add concentrated sulfuric acid (20 mL, ~0.36 mol) dropwise to the sodium 2-naphtholate with constant stirring.

• Temperature Control for Regioselectivity:

  • For 2-hydroxy-1-naphthalenesulfonic acid (kinetic product): Heat the mixture to 40 °C for 4 hours.

  • For 2-hydroxy-6-naphthalenesulfonic acid (thermodynamic product): Heat the mixture to 100 °C for 4 hours.

• Isolation: Cool the reaction mixture and pour it into 200 mL of a saturated sodium chloride solution. The sodium salt of the naphthalenesulfonic acid will precipitate.

• Purification: Collect the precipitate by filtration and recrystallize from water.

Quantitative Data Summary

Reaction	Electrophile	Major Product	Typical Yield (%)	Melting Point (°C)
Bromination	Br₂ in Acetic Acid	1-Bromo-2-naphthol	85-90	83-85
Nitration	HNO₃ / H₂SO₄	1-Nitro-2-naphthol	70-75	103-105
Sulfonation (40 °C)	H₂SO₄	2-Hydroxy-1-naphthalenesulfonic acid	80-85	Decomposes
Sulfonation (100 °C)	H₂SO₄	2-Hydroxy-6-naphthalenesulfonic acid	75-80	Decomposes

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the electrophilic aromatic substitution of sodium 2-naphtholate, followed by product isolation and purification.

Application Notes and Protocols: Synthesis of 1,1'-Bi-2-naphthol (BINOL) Derivatives from Sodium 2-Naphtholate

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1'-Bi-2-naphthol (BINOL) and its derivatives are a cornerstone in asymmetric synthesis, serving as powerful chiral ligands and catalysts for a wide array of stereoselective transformations.[1][2] Their C2 symmetry and axial chirality make them invaluable in the synthesis of enantiomerically pure compounds, a critical aspect of drug development and materials science. The oxidative coupling of 2-naphthol is the most common strategy for synthesizing the BINOL scaffold.[2][3] This document provides detailed protocols for the synthesis of BINOL derivatives commencing from sodium 2-naphtholate, the deprotonated form of 2-naphthol, which often serves as a key reactive intermediate in these coupling reactions. Both racemic and enantioselective synthetic routes are presented, with a focus on practical experimental procedures and comparative data.

Reaction Mechanism and Workflow

The synthesis of BINOL from sodium 2-naphtholate proceeds via an oxidative coupling mechanism. The naphtholate anion is oxidized to a naphthoxy radical, which then undergoes dimerization to form the C-C bond between the two naphthalene units. Subsequent oxidation and tautomerization yield the final BINOL product. The choice of oxidant and catalyst is crucial in controlling the reaction's efficiency and, in the case of asymmetric synthesis, the enantioselectivity.

Caption: General reaction pathway for the synthesis of BINOL.

Experimental Protocols

Protocol 1: Racemic Synthesis of BINOL using Iron(III) Chloride

This protocol describes the synthesis of racemic BINOL via the oxidative coupling of 2-naphthol using ferric chloride as the oxidant. The initial step involves the in-situ formation of sodium 2-naphtholate.

Materials:

• 2-Naphthol

• Sodium Hydroxide (NaOH)

• Iron(III) Chloride (FeCl₃)

• Methanol

• Toluene

• Hydrochloric Acid (HCl), concentrated

• Sodium Bicarbonate (NaHCO₃), saturated solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• Preparation of Sodium 2-Naphtholate Solution: In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-naphthol (1 equivalent) in methanol. To this solution, add a solution of sodium hydroxide (1 equivalent) in water and stir until a clear solution of sodium 2-naphtholate is obtained.

• Oxidative Coupling: While stirring vigorously, add a solution of iron(III) chloride (2.2 equivalents) in a small amount of water dropwise to the sodium 2-naphtholate solution. The reaction mixture will turn dark.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, acidify the mixture with concentrated hydrochloric acid to a pH of approximately 1-2.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with toluene or ethyl acetate (3 x 50 mL).

• Washing: Wash the combined organic layers with saturated sodium bicarbonate solution, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from hot toluene to yield racemic BINOL as a white to off-white solid.[4]

Protocol 2: Racemic Synthesis of BINOL using Bromine

This protocol outlines a one-pot synthesis of racemic BINOL from sodium 2-naphtholate using bromine as the oxidant.[1]

Materials:

• 2-Naphthol

• Sodium Hydroxide (NaOH)

• Bromine (Br₂)

• Dichloromethane (CH₂Cl₂)

• Sodium Thiosulfate (Na₂S₂O₃), aqueous solution

• Hydrochloric Acid (HCl), dilute

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Preparation of Sodium 2-Naphtholate: In a suitable reaction vessel, prepare a solution of sodium 2-naphtholate by reacting 2-naphthol with an equimolar amount of sodium hydroxide in an appropriate solvent.

• Oxidative Coupling: Cool the solution of sodium 2-naphtholate and slowly add a solution of bromine in dichloromethane.

• Quenching: After the addition is complete, quench the excess bromine by adding an aqueous solution of sodium thiosulfate.

• Work-up and Purification: Acidify the reaction mixture with dilute hydrochloric acid. Extract the product with an organic solvent, wash the organic layer, dry it over anhydrous sodium sulfate, and concentrate to obtain the crude BINOL. Further purification can be achieved by column chromatography or recrystallization.[1]

Protocol 3: Enantioselective Synthesis of BINOL Derivatives using a Copper-Chiral Ligand Complex

This protocol describes a general method for the asymmetric oxidative coupling of 2-naphthols to produce enantioenriched BINOL derivatives using a copper catalyst with a chiral ligand. The formation of a copper-naphtholate intermediate is a key step in the catalytic cycle.

Materials:

• Substituted 2-Naphthol

• Copper(I) or Copper(II) salt (e.g., CuI, CuCl, Cu(OTf)₂)

• Chiral Ligand (e.g., (S)-(+)-amphetamine, chiral diamine, or bisoxazoline derivatives)[2][5][6]

• Base (e.g., Triethylamine, Diisopropylethylamine, if required)

• Solvent (e.g., Toluene, Dichloromethane, Chlorobenzene)

• Oxidant (e.g., Air, Oxygen)

Procedure:

• Catalyst Formation: In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the copper salt and the chiral ligand in the chosen solvent. Stir the mixture at room temperature for 30-60 minutes to allow for the in-situ formation of the chiral copper complex.

• Substrate Addition: Add the substituted 2-naphthol to the catalyst solution. If the 2-naphthol is not readily deprotonated by the ligand, a non-coordinating base may be added at this stage.

• Oxidative Coupling: Bubble air or oxygen through the reaction mixture while stirring at the specified temperature (can range from room temperature to elevated temperatures).[7]

• Reaction Monitoring: Monitor the reaction progress by TLC or High-Performance Liquid Chromatography (HPLC).

• Work-up: Once the reaction is complete, quench the reaction (e.g., with a saturated aqueous solution of ammonium chloride).

• Extraction and Purification: Extract the product with an organic solvent. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. Purify the crude product by flash column chromatography on silica gel to obtain the enantioenriched BINOL derivative. The enantiomeric excess (ee) should be determined by chiral HPLC analysis.

Caption: General experimental workflow for BINOL synthesis.

Data Presentation: Comparison of Synthetic Methods

The following tables summarize the performance of various catalytic systems in the synthesis of BINOL and its derivatives.

Table 1: Racemic Synthesis of BINOL

Oxidant/Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
FeCl₃	Methanol/Water	Room Temp.	4-6	High	[2]
Bromine	Dichloromethane	-	-	High	[1]
Cu-Montmorillonite	Melt	-	-	-	[3]
Fe₃O₄ nanoparticles	Water	-	20	up to 92	[8]

Table 2: Enantioselective Synthesis of BINOL Derivatives

Catalyst System	Substrate	Yield (%)	ee (%)	Reference
Fe(ClO₄)₂ / Chiral Bisquinolyldiamine	2-Naphthol	up to 99	up to 62	[9][10]
CuI / Chiral Picolinic Acid-BINOL Ligand	6-Substituted 2-Naphthols	up to 89	up to 96	[7][11]
Fe(salan) complex	3-Substituted 2-Naphthols	-	87-95	[12]
Cu-Box system	Electron-rich & -deficient 2-naphthols	up to 96	up to 96	[6]
Chiral magnetic nano ligand (L-cysteine@Fe₃O₄)	2-Naphthol	up to 85	80	[8]

Applications in Drug Development

BINOL and its derivatives are not typically active pharmaceutical ingredients themselves but are instrumental in their synthesis. They are widely employed as chiral ligands in transition-metal catalyzed reactions to produce single-enantiomer drugs. The ability to fine-tune the steric and electronic properties of BINOL-based ligands allows for high enantioselectivity in a variety of transformations, including:

• Asymmetric Hydrogenation: For the synthesis of chiral alcohols, amines, and carboxylic acids.

• Asymmetric Carbon-Carbon Bond Formation: Including Diels-Alder, aldol, and Michael addition reactions, which are fundamental in building complex molecular scaffolds.

• Asymmetric Oxidations and Reductions: Essential for the stereoselective introduction of functional groups.

The development of efficient and scalable synthetic routes to a diverse range of BINOL derivatives is, therefore, a critical enabling technology in modern medicinal chemistry and pharmaceutical process development.

Conclusion

The synthesis of BINOL derivatives from sodium 2-naphtholate, either pre-formed or generated in situ, is a versatile and widely practiced strategy. While racemic BINOL can be readily prepared using simple oxidants like iron(III) chloride or bromine, the true value of the BINOL scaffold lies in its application in asymmetric catalysis. The use of chiral transition-metal complexes, particularly with copper and iron, allows for the highly enantioselective synthesis of a broad range of BINOL derivatives. The protocols and data presented herein provide a comprehensive resource for researchers and professionals in the field, facilitating the selection and implementation of appropriate synthetic strategies for their specific needs in drug discovery and development.

References

• 1. researchgate.net [researchgate.net]
• 2. 1,1′-Bi-2-naphthol - Wikipedia [en.wikipedia.org]
• 3. rsisinternational.org [rsisinternational.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Novel Axially Chiral Ligand-Enabled Copper-Catalyzed Asymmetric Oxidative Coupling of 2-Naphthols for the Synthesis of 6,6'-Disubstituted BINOLs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. arkat-usa.org [arkat-usa.org]
• 9. Enantioselective Iron/Bisquinolyldiamine Ligand-Catalyzed Oxidative Coupling Reaction of 2-Naphthols - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Enantioselective Iron/Bisquinolyldiamine Ligand-Catalyzed Oxidative Coupling Reaction of 2-Naphthols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Advances in the Asymmetric Synthesis of BINOL Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

optimizing reaction yield for the synthesis of sodium 2-naphtholate

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting and frequently asked questions (FAQs) to optimize the synthesis of sodium 2-naphtholate.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction for synthesizing sodium 2-naphtholate from 2-naphthol?

The synthesis is a straightforward acid-base reaction where the weakly acidic hydroxyl group (-OH) of 2-naphthol reacts with a strong base, typically sodium hydroxide (NaOH), to form the sodium salt (sodium 2-naphtholate) and water.[1][2][3] The resulting naphthoxide ion is stabilized by resonance, which makes this reaction thermodynamically favorable.[1]

Q2: What is the role of the base in this synthesis?

The base, such as sodium hydroxide (NaOH) or sodium hydride (NaH), acts as a deprotonating agent.[1][4] It removes the acidic proton from the hydroxyl group of 2-naphthol, generating the nucleophilic naphthoxide anion, which is the desired sodium 2-naphtholate.[1][5]

Q3: Which solvents are appropriate for this reaction?

The choice of solvent is critical for reaction efficiency. Ethanol is commonly used as it dissolves 2-naphthol and sodium hydroxide reasonably well.[5][6] For reactions using sodium hydride, tetrahydrofuran (THF) is often preferred, as it has been shown to provide a high reaction rate constant.[2] Aqueous solutions of sodium hydroxide are also used, particularly when the product is to be used in-situ for subsequent reactions like dye synthesis.

Q4: How does the purity of 2-naphthol affect the reaction?

The purity of the starting 2-naphthol is crucial. Impurities can lead to side reactions, lower yields, and a discolored final product. Over time, 2-naphthol can darken due to oxidation upon exposure to air and light.[7][8] It is recommended to use pure, colorless or off-white 2-naphthol for the best results.

Q5: Can sodium 2-naphtholate be used directly for subsequent reactions?

Yes, sodium 2-naphtholate is often generated in situ and used directly as a nucleophile in reactions like the Williamson ether synthesis to produce 2-alkoxynaphthalenes[5][9][10] or in coupling reactions to synthesize dyes.[11][]

Experimental Workflow Diagram

Caption: General experimental workflow for the synthesis of sodium 2-naphtholate.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solutions
Low or No Product Yield	1. Impure Reactants: 2-Naphthol may be oxidized or contain impurities. The base (NaOH) may be old or have absorbed atmospheric CO₂. 2. Incorrect Stoichiometry: Insufficient base will lead to incomplete deprotonation of 2-naphthol. 3. Inadequate Mixing: Poor stirring can result in localized concentration gradients and an incomplete reaction. 4. Low Temperature: The reaction may be too slow if the temperature is not sufficient to dissolve the reactants.	1. Use high-purity 2-naphthol (should be a white or off-white powder).[8][] Use fresh, high-quality sodium hydroxide pellets. 2. Use a slight excess of the base to ensure the complete conversion of 2-naphthol. Recalculate molar equivalents carefully. 3. Ensure vigorous and efficient stirring throughout the reaction to maintain a homogeneous mixture. 4. Gently heat the mixture to ensure all solids dissolve, as described in some protocols.[5] For instance, refluxing in ethanol can ensure completion.[5]
Product is Discolored (Brown/Red)	1. Oxidation of Reactant/Product: 2-Naphthol and sodium 2-naphtholate are susceptible to oxidation when exposed to air and light, leading to colored impurities.[7][8] 2. High Reaction Temperature: Overheating during the reaction can cause degradation and the formation of colored byproducts. 3. Contamination: Impurities from glassware or solvents can introduce color.	1. Perform the reaction under an inert atmosphere (e.g., Nitrogen or Argon) if high purity is required. Store 2-naphthol and the final product protected from light and air. 2. Maintain the recommended reaction temperature. Avoid excessive heating. For the reaction between 2-naphthalenesulfonic acid and NaOH, the temperature is critical and should be controlled between 310-320°C. 3. Ensure all glassware is scrupulously clean and dry. Use high-purity solvents.
Product Fails to Precipitate/Crystallize	1. Solution is Not Saturated: Too much solvent may have been used, preventing the product from reaching its saturation point upon cooling. 2. Presence of Soluble Impurities: Impurities can interfere with the crystal lattice formation, inhibiting crystallization. 3. Inappropriate Solvent for Precipitation: The solvent system may be too good at solvating the product even at low temperatures.	1. Remove some solvent under reduced pressure to concentrate the solution. 2. Attempt to "crash out" the product by adding a non-solvent in which sodium 2-naphtholate is insoluble. 3. If possible, add a seed crystal to induce crystallization. Ensure the solution is cooled slowly, and then in an ice bath, to maximize precipitation.[5]
Incomplete Reaction	1. Insufficient Reaction Time: The reaction may not have been allowed to proceed to completion. 2. Poor Solubility of Reactants: One or more reactants may not have fully dissolved in the chosen solvent, limiting the reaction rate.	1. Increase the reaction time. Monitor the reaction's progress (e.g., by observing the dissolution of solids) to determine the endpoint.[5] 2. Choose a more suitable solvent or solvent mixture.[2] Gentle heating can also improve solubility and reaction rate.[5]

Troubleshooting Logic Diagram

Caption: Decision-making workflow for troubleshooting the synthesis of sodium 2-naphtholate.

Experimental Protocols

Protocol 1: Lab-Scale Synthesis in Aqueous Solution

This protocol is adapted for generating a solution of sodium 2-naphtholate for subsequent use.

Reagents and Materials:

• 2-Naphthol (41.0 g, 0.285 mole)

• 24% Sodium Hydroxide Solution (w/v) (59.7 mL)

• Deionized Water

• Stirring apparatus

• Beaker or flask

Methodology:

• In a suitable flask, combine 210 mL of water and 59.7 mL of 24% sodium hydroxide solution.

• While stirring, slowly add 41.0 g of 2-naphthol to the solution.

• Continue stirring the mixture until all the solid 2-naphthol has completely dissolved, indicating the formation of sodium 2-naphtholate.

• The resulting solution can be diluted with water to the desired concentration for its intended application.

Protocol 2: Synthesis and Isolation from Ethanol

This protocol is suitable for synthesizing and isolating solid sodium 2-naphtholate, often as a precursor for a Williamson ether synthesis.

Reagents and Materials:

• 2-Naphthol (e.g., 150 mg, ~1.04 mmol)

• Sodium Hydroxide, solid (e.g., 87 mg, ~2.18 mmol)

• Ethanol (2.5 mL)

• Conical reaction vial with spin vane

• Air condenser and heating mantle/block

Methodology:

• Add 150 mg of 2-naphthol to a 5 mL conical reaction vial containing a magnetic spin vane.[5]

• Add 2.5 mL of ethanol and begin stirring to dissolve the 2-naphthol.[5]

• Carefully add 87 mg of crushed solid sodium hydroxide to the solution.[5]

• Equip the vial with an air condenser and heat the solution to a gentle reflux (boiling point of ethanol is 78°C) for approximately 10 minutes to ensure complete reaction.[5]

• After the reaction is complete, the solution contains sodium 2-naphtholate and can be cooled and used for a subsequent step or for isolation of the salt. To isolate, the solvent would typically be removed under reduced pressure.

References

• 1. brainly.com [brainly.com]
• 2. Buy Sodium 2-naphtholate | 875-83-2 [smolecule.com]
• 3. Reaction: 2-naphthol and Sodium Hydroxide [chem.ualberta.ca]
• 4. Synthesis routes of Sodium 2-naphtholate [benchchem.com]
• 5. community.wvu.edu [community.wvu.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. News - Application of 2-naphthol [mit-ivy.com]
• 8. Sodium 2-naptholate [chem.ualberta.ca]
• 9. people.chem.umass.edu [people.chem.umass.edu]
• 10. Solved A Williamson ether synthesis is shown. 2-Naphthol in | Chegg.com [chegg.com]
• 11. quora.com [quora.com]

common side reactions and byproduct formation in sodium 2-naphtholate synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the synthesis of sodium 2-naphtholate.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for sodium 2-naphtholate?

A1: There are two primary methods for synthesizing sodium 2-naphtholate:

• Direct Reaction of 2-Naphthol with a Sodium Base: This is a straightforward acid-base reaction where 2-naphthol is treated with a strong sodium base, such as sodium hydroxide (NaOH) or sodium hydride (NaH), in a suitable solvent.[1]

• Sulfonation of Naphthalene followed by Alkali Fusion: This industrial method involves the sulfonation of naphthalene to produce 2-naphthalenesulfonic acid, which is then fused with sodium hydroxide at high temperatures to yield sodium 2-naphtholate.[2][3][4]

Q2: What are the most common side reactions and byproducts I should be aware of?

A2: The side reactions and byproducts depend on the chosen synthetic route.

• For the direct reaction of 2-naphthol:

  • Incomplete reaction: Leaving unreacted 2-naphthol in the final product.

  • Oxidative Coupling: Formation of 2,2'-dihydroxy-1,1'-binaphthyl (BINOL), particularly if oxidizing agents or certain metal catalysts are present.[5][6]

  • Ether Formation: Although less common, the formation of dinaphthyl ether is a potential side reaction, especially at higher temperatures.

• For the sulfonation and alkali fusion route:

  • Isomeric Impurities: Formation of 1-naphthalenesulfonic acid, the kinetically favored product, which can lead to the presence of 1-naphthol in the final product.[7][8][9][10]

  • Polysulfonation: Formation of naphthalenedisulfonic and trisulfonic acids.[11]

  • Ether Formation: Formation of 6,6'-oxybis(2-naphthalene sulfonic acid) during sulfonation.[12]

Q3: How can I minimize the formation of 1-naphthalenesulfonic acid during the sulfonation of naphthalene?

A3: To favor the formation of the thermodynamically stable 2-naphthalenesulfonic acid, the reaction should be carried out at a higher temperature, typically around 160-170°C, for a sufficient duration (e.g., 12 hours).[3][7] Lower temperatures (around 80°C) will favor the formation of the kinetic product, 1-naphthalenesulfonic acid.[7][8]

Q4: How can I remove unreacted 2-naphthol from my sodium 2-naphtholate product?

A4: Unreacted 2-naphthol can be removed through several purification techniques:

• Recrystallization: Using a suitable solvent system, such as ethanol/water, can effectively purify the sodium 2-naphtholate.[13]

• Acid-Base Extraction: Dissolving the crude product in an organic solvent and washing with an aqueous basic solution will extract the sodium 2-naphtholate into the aqueous layer, leaving non-acidic impurities behind. The sodium 2-naphtholate can then be recovered by evaporating the water.[13]

Troubleshooting Guides

Issue 1: Low Yield of Sodium 2-Naphtholate in Direct Synthesis

Possible Cause	Troubleshooting Steps
Incomplete Deprotonation of 2-Naphthol	- Ensure a stoichiometric or slight excess of the sodium base (NaOH or NaH) is used. - Use a strong enough base for the chosen solvent. NaH is generally more effective than NaOH, especially in anhydrous conditions. - Allow for sufficient reaction time and ensure adequate mixing.
Loss of Product During Workup	- When performing an aqueous extraction, ensure the pH of the aqueous phase is sufficiently basic to keep the sodium 2-naphtholate dissolved. - Minimize the number of transfer steps to avoid mechanical losses.
Side Reactions	- If oxidative coupling is suspected (indicated by discoloration), perform the reaction under an inert atmosphere (e.g., nitrogen or argon). - Avoid high reaction temperatures for extended periods to minimize potential ether formation.

Issue 2: Presence of Impurities in the Final Product

Impurity	Identification	Troubleshooting Steps
Unreacted 2-Naphthol	Can be detected by TLC, HPLC, or by a lower-than-expected melting point of the acidified product (2-naphthol).	- Increase the amount of sodium base in the reaction. - Increase the reaction time or temperature moderately. - Purify the product using recrystallization or acid-base extraction.[13]
1-Naphthol (from sulfonation route)	Can be identified by chromatographic methods (HPLC, GC-MS).	- In the sulfonation step, ensure the reaction temperature is maintained at 160-170°C to favor the formation of the 2-isomer.[3][7] - Purify the intermediate sodium 2-naphthalenesulfonate before the alkali fusion step.
2,2'-dihydroxy-1,1'-binaphthyl (BINOL)	May cause discoloration of the product. Can be identified by TLC or HPLC.	- Conduct the reaction under an inert atmosphere to prevent oxidation.[5][6] - Avoid the presence of transition metal impurities that can catalyze oxidative coupling.
6,6'-oxybis(2-naphthalene sulfonic acid)	Can be carried through the synthesis and result in impurities in the final product.	- Purify the intermediate 2-naphthalenesulfonic acid. One method involves selective precipitation of the disodium salt of this byproduct at a pH above 9.[12]

Quantitative Data Summary

Parameter	Synthesis Route	Value	Conditions	Reference
Yield of 2-Naphthol	Sulfonation and Alkali Fusion	50-55 g from 100 g of sodium 2-naphthalenesulfonate	Alkali fusion at 310-320°C
Content of 2-naphthalenesulfonic acid	Naphthalene Sulfonation	85%	160-170°C	[14]
Content of 1-naphthalenesulfonic acid	Naphthalene Sulfonation	10%	160-170°C	[14]

Experimental Protocols

Protocol 1: Synthesis of Sodium 2-Naphtholate from 2-Naphthol and Sodium Hydroxide

Methodology:

• In a round-bottom flask, dissolve 41.0 g (0.285 mole) of 2-naphthol in 210 ml of water.

• To this solution, add 59.7 ml of a 24% sodium hydroxide solution while stirring.

• Continue stirring the mixture until all the solid 2-naphthol has dissolved, indicating the formation of sodium 2-naphtholate.

• The resulting solution can be used directly for subsequent reactions or the sodium 2-naphtholate can be isolated by evaporation of the water.

Protocol 2: Synthesis of 2-Naphthol from Sodium 2-Naphthalenesulfonate (Alkali Fusion)

Methodology:

• In a copper or nickel crucible, heat a mixture of 300 g of powdered sodium hydroxide and 30 ml of distilled water to 280°C.

• With constant stirring, rapidly add 100 g of finely powdered sodium 2-naphthalenesulfonate, ensuring the temperature does not drop below 260°C.

• After the addition is complete, raise the temperature to 320°C. The mass will froth as steam evolves.

• Maintain the temperature at 310-320°C for approximately five minutes, or until the mass becomes a liquid.

• Pour the top, darker layer of the melt, which contains the sodium 2-naphtholate, onto a copper plate to cool.

• Break up the cooled mass and dissolve it in water.

• Precipitate the 2-naphthol by adding concentrated hydrochloric acid.

• Cool the mixture, filter off the 2-naphthol, dry it, and purify by vacuum distillation. This protocol yields 50-55 g of 2-naphthol.

Visualizations

Caption: Main synthetic routes to sodium 2-naphtholate.

Caption: Common side reactions during naphthalene sulfonation.

References

• 1. Synthesis routes of Sodium 2-naphtholate [benchchem.com]
• 2. 2-Naphthol - Wikipedia [en.wikipedia.org]
• 3. youtube.com [youtube.com]
• 4. Sciencemadness Discussion Board - The synthesis of 1 and 2-naphthols from Napththalene - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. youtube.com [youtube.com]
• 6. aacmanchar.edu.in [aacmanchar.edu.in]
• 7. brainly.com [brainly.com]
• 8. quora.com [quora.com]
• 9. organic chemistry - Thermodynamic vs Kinetic Sulphonation of Naphthalene - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 10. echemi.com [echemi.com]
• 11. US4600542A - Sulphonation products of naphthalene, processes for their preparation, and their use - Google Patents [patents.google.com]
• 12. US3994963A - Schaeffer salt purification - Google Patents [patents.google.com]
• 13. benchchem.com [benchchem.com]
• 14. CN101781172A - Novel process for efficiently and continuously synthesizing 2-naphthol - Google Patents [patents.google.com]

troubleshooting incomplete deprotonation of 2-naphthol to sodium 2-naphtholate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the deprotonation of 2-naphthol to sodium 2-naphtholate.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle behind the deprotonation of 2-naphthol?

The deprotonation of 2-naphthol is an acid-base reaction. 2-Naphthol is a weak acid with a pKa of approximately 9.51. When a sufficiently strong base, such as sodium hydroxide (NaOH), is added, it removes the acidic proton from the hydroxyl group of 2-naphthol, forming the sodium salt, sodium 2-naphtholate, and water.

Q2: How can I confirm that the deprotonation is complete?

Complete deprotonation is crucial for the success of subsequent reactions. You can monitor the reaction using the following methods:

• Thin-Layer Chromatography (TLC): Spot the reaction mixture alongside a standard of 2-naphthol. The disappearance of the 2-naphthol spot in the reaction mixture lane indicates the completion of the reaction.

• pH Measurement: The pH of the reaction mixture should be significantly basic, typically above 10, to ensure complete deprotonation.

• Visual Observation: The formation of a precipitate or a change in color can indicate the formation of sodium 2-naphtholate. Sodium 2-naphtholate is often described as a grayish-white powder.[1]

• UV-Vis Spectroscopy: 2-Naphthol and sodium 2-naphtholate have distinct UV-Vis absorbance spectra. By monitoring the disappearance of the peak corresponding to 2-naphthol and the appearance of the peak for sodium 2-naphtholate, you can track the reaction's progress. An isosbestic point, where the spectra of the two species cross, can also be observed.

Q3: What are the most common solvents used for this reaction?

Water is a common solvent for the deprotonation of 2-naphthol with sodium hydroxide. Ethanol can also be used.[2] For deprotonation with sodium hydride, anhydrous solvents like tetrahydrofuran (THF) are necessary.

Q4: My final product, sodium 2-naphtholate, is discolored (reddish or brownish). What is the cause and how can I prevent it?

Sodium 2-naphtholate is known to become reddish or brownish upon exposure to light and air.[1] This is likely due to oxidation. To prevent discoloration, it is advisable to conduct the reaction and workup under an inert atmosphere (e.g., nitrogen or argon) and to protect the product from light.

Troubleshooting Guide

Problem	Possible Cause(s)	Troubleshooting Steps & Solutions
Incomplete Deprotonation	1. Insufficient Base: The molar equivalent of the base is too low to deprotonate all the 2-naphthol. 2. Weak Base: The base used is not strong enough to deprotonate 2-naphthol effectively. 3. Low Temperature: The reaction temperature is too low, resulting in slow reaction kinetics. 4. Poor Solubility: 2-Naphthol or the base is not fully dissolved in the solvent.	1. Stoichiometry: Use at least a stoichiometric equivalent of a strong base. A slight excess (1.1-1.2 equivalents) of the base can help ensure complete deprotonation. 2. Base Selection: Use a strong base like sodium hydroxide (NaOH), potassium hydroxide (KOH), or sodium hydride (NaH). 3. Temperature: Gently warm the reaction mixture. The dissociation of 2-naphthol in water is favored at higher temperatures.[3] For electrochemical synthesis, an optimal temperature of 55-65°C has been noted.[4] 4. Solubility: Ensure all reactants are fully dissolved. If necessary, select a solvent in which both 2-naphthol and the base are soluble.
Low Yield of Sodium 2-Naphtholate	1. Incomplete Reaction: See "Incomplete Deprotonation" above. 2. Side Reactions: In subsequent steps, unreacted 2-naphthol or the presence of a strong base can lead to side reactions, such as the base reacting with an electrophile.[3] 3. Product Loss During Workup: The product may be lost during filtration or extraction steps.	1. Optimize Reaction Conditions: Address the causes of incomplete deprotonation. 2. Reaction Sequence: Ensure deprotonation is complete before adding other reagents for subsequent reactions. 3. Careful Workup: Use appropriate techniques to minimize product loss. If performing an extraction, ensure the pH of the aqueous layer is high enough to keep the naphtholate dissolved.
No Precipitate Formation	1. High Solubility: The sodium 2-naphtholate may be soluble in the chosen solvent system. 2. Insufficient Concentration: The concentration of the reactants may be too low for the product to precipitate.	1. Solvent Choice: If isolation by precipitation is desired, use a solvent in which sodium 2-naphtholate has low solubility. 2. Concentration: If the product is soluble, it can be isolated by removing the solvent under reduced pressure.
Product is Contaminated with Unreacted 2-Naphthol	1. Incomplete Reaction: The deprotonation did not go to completion. 2. Re-protonation during Workup: The sodium 2-naphtholate was exposed to acidic conditions during workup, converting it back to 2-naphthol.	1. Optimize Reaction: Ensure the reaction goes to completion using the steps outlined above. 2. Purification: Purify the product using acid-base extraction or recrystallization.

Quantitative Data Summary

The following tables summarize key quantitative data related to the deprotonation of 2-naphthol.

Table 1: Acid Dissociation Constants (pKa)

Compound	pKa	Reference(s)
2-Naphthol	9.51
Water	~14-15.7

Table 2: Influence of Reaction Parameters on Deprotonation

Parameter	Condition	Effect on Deprotonation	Reference(s)
Base Strength	Strong Base (e.g., NaOH, NaH)	Favors complete deprotonation
Weak Base (e.g., NaHCO₃)	Incomplete deprotonation
Temperature	25°C to 200°C (in water)	Increased temperature favors dissociation	[3]
>70°C (electrochemical)	Reduced selectivity	[4]
pH	8.5 - 9.5 (electrochemical)	Optimal for naphtholate stability	[4]
Solvent	Tetrahydrofuran (THF) with NaH	High reaction rate
Acetonitrile-Methanol (1:1) (electrochemical)	Optimal for efficiency and quality	[4]

Experimental Protocols

Protocol 1: Deprotonation of 2-Naphthol using Sodium Hydroxide in an Aqueous Solution

Objective: To prepare a solution of sodium 2-naphtholate from 2-naphthol and sodium hydroxide.

Materials:

• 2-Naphthol

• Sodium hydroxide (pellets or a standardized solution)

• Deionized water

• Stir plate and stir bar

• Beaker or flask

Procedure:

• Weigh out the desired amount of 2-naphthol and add it to a beaker or flask.

• Add a sufficient amount of deionized water to dissolve the 2-naphthol. Gentle heating may be required.

• Calculate the molar equivalent of sodium hydroxide needed. It is recommended to use a slight excess (e.g., 1.1 equivalents).

• Carefully add the sodium hydroxide to the 2-naphthol solution while stirring. If using solid NaOH, be aware that the dissolution is exothermic.

• Continue stirring until all the solid has dissolved and the solution becomes homogeneous.

• The resulting solution contains sodium 2-naphtholate and can be used for subsequent reactions.

Protocol 2: Monitoring the Deprotonation by Thin-Layer Chromatography (TLC)

Objective: To monitor the progress of the deprotonation of 2-naphthol by TLC.

Materials:

• TLC plates (silica gel)

• Developing chamber

• Eluent (e.g., a mixture of hexane and ethyl acetate)

• Capillary tubes for spotting

• UV lamp for visualization

• Reaction mixture

• 2-Naphthol standard solution

Procedure:

• Prepare a TLC plate by drawing a baseline in pencil approximately 1 cm from the bottom.

• On the baseline, spot the 2-naphthol standard in one lane and the reaction mixture in another lane. A co-spot (spotting both the standard and the reaction mixture in the same lane) can also be helpful.

• Allow the spots to dry completely.

• Place the TLC plate in a developing chamber containing the eluent, ensuring the eluent level is below the baseline.

• Allow the eluent to travel up the plate until it is about 1 cm from the top.

• Remove the plate from the chamber and immediately mark the solvent front with a pencil.

• Visualize the plate under a UV lamp.

• The reaction is complete when the spot corresponding to 2-naphthol is no longer visible in the reaction mixture lane.

Visualizations

Caption: Experimental workflow for the deprotonation of 2-naphthol.

Caption: Troubleshooting logic for incomplete deprotonation.

References

• 1. Sodium 2-naptholate [chem.ualberta.ca]
• 2. community.wvu.edu [community.wvu.edu]
• 3. Solved Question 7 - Reactivity of 2-Napthol [5 points]:Why | Chegg.com [chegg.com]
• 4. brainly.com [brainly.com]

preventing the discoloration of sodium 2-naphtholate upon air exposure

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the discoloration of sodium 2-naphtholate upon air exposure.

Troubleshooting Guide: Discoloration of Sodium 2-Naphtholate

Discoloration of sodium 2-naphtholate, typically appearing as a shift from a white or off-white powder to a reddish or brownish hue, is a primary indicator of degradation. This is most commonly caused by oxidation upon exposure to air and light.[1] This guide provides a systematic approach to identifying the cause and implementing corrective actions.

Issue 1: Rapid Discoloration of Solid Sodium 2-Naphtholate

Potential Cause	Corrective Action
Improper Storage	Store in a tightly sealed, opaque container in a cool, dry, and dark place.[2] Consider storage under an inert atmosphere (e.g., nitrogen or argon).
Exposure to Light	Minimize exposure to ambient and UV light during handling and storage. Use amber-colored vials or wrap containers in aluminum foil.
Presence of Oxidizing Agents	Ensure the storage area is free from strong oxidizing agents.[3]
High Humidity	Store in a desiccator or a controlled low-humidity environment.

Issue 2: Discoloration of Sodium 2-Naphtholate in Solution

Potential Cause	Corrective Action
Dissolved Oxygen in Solvent	Deoxygenate the solvent by sparging with an inert gas (nitrogen or argon) for 15-30 minutes prior to use.
Metal Ion Contamination	Use high-purity solvents and acid-washed glassware to minimize trace metal catalysis of oxidation.
Photo-oxidation	Prepare and handle the solution in a dimly lit area and store it in an amber-colored or foil-wrapped container.

Frequently Asked Questions (FAQs)

Q1: What causes the discoloration of sodium 2-naphtholate?

A1: The discoloration of sodium 2-naphtholate from a grayish-white powder to a reddish or brownish color is primarily due to oxidation when it is exposed to air and light.[1] The naphtholate anion is susceptible to oxidation, which can lead to the formation of colored byproducts like naphthoquinones.

Q2: How can I prevent the discoloration of solid sodium 2-naphtholate during storage?

A2: To prevent discoloration, it is crucial to store sodium 2-naphtholate in a tightly closed container in a dry, cool, and well-ventilated place, protected from light.[2][3] For enhanced stability, especially for long-term storage, consider storing it under an inert atmosphere, such as nitrogen or argon.

Q3: Are there any chemical stabilizers I can add to prevent discoloration?

A3: Yes, antioxidants can be used to inhibit the oxidation process. Phenolic antioxidants such as Butylated Hydroxytoluene (BHT) or Butylated Hydroxyanisole (BHA) are commonly used to stabilize organic compounds susceptible to oxidation.[4][5] These work by scavenging free radicals that initiate the oxidation chain reaction. For solid sodium 2-naphtholate, a small amount of the antioxidant can be physically mixed with the powder.

Q4: How can I quantify the discoloration of my sodium 2-naphtholate sample?

A4: Discoloration can be quantified using UV-Visible (UV-Vis) spectrophotometry on a solution prepared from the solid. The appearance of new absorption bands or an increase in absorbance in the visible region (around 400-700 nm) can indicate the extent of discoloration. A detailed protocol is provided in the "Experimental Protocols" section.

Q5: What are the degradation products of sodium 2-naphtholate?

A5: The primary degradation products from the oxidation of 2-naphthol (the parent compound of sodium 2-naphtholate) are dihydroxy naphthalenes and naphthoquinones.[6] In the presence of oxygen, monohydroxy-naphthoquinones can also be formed.[6] These quinone-type structures are often colored and contribute to the observed discoloration.

Experimental Protocols

Protocol 1: Stabilization of Solid Sodium 2-Naphtholate with an Antioxidant

This protocol describes a method for incorporating a phenolic antioxidant, such as BHT, into solid sodium 2-naphtholate to inhibit oxidative discoloration.

Materials:

• Sodium 2-naphtholate

• Butylated Hydroxytoluene (BHT)

• An organic solvent in which both are soluble (e.g., ethanol, anhydrous)

• Rotary evaporator

• Inert atmosphere (nitrogen or argon)

• Opaque, airtight storage container

Procedure:

• In a round-bottom flask, dissolve the sodium 2-naphtholate in a minimal amount of the chosen anhydrous organic solvent.

• Add the antioxidant (e.g., BHT) to the solution. A typical starting concentration is 0.01-0.1% (w/w) relative to the sodium 2-naphtholate.

• Mix thoroughly until the antioxidant is completely dissolved.

• Remove the solvent under reduced pressure using a rotary evaporator at a low temperature to avoid thermal degradation.

• Once the solid is completely dry, break up any large aggregates with a spatula under a gentle stream of inert gas.

• Transfer the stabilized sodium 2-naphtholate to an opaque, airtight container.

• Purge the container with an inert gas before sealing.

• Store in a cool, dark, and dry place.

Protocol 2: Quantification of Discoloration by UV-Visible Spectrophotometry

This protocol provides a method to quantify the discoloration of sodium 2-naphtholate by measuring the absorbance of a solution.

Materials:

• Sodium 2-naphtholate (both fresh and aged/discolored samples)

• High-purity solvent (e.g., ethanol or deionized water)

• UV-Vis spectrophotometer

• Quartz cuvettes

Procedure:

• Prepare a stock solution of a known concentration of sodium 2-naphtholate in the chosen solvent (e.g., 1 mg/mL). Ensure the solid is fully dissolved.

• From the stock solution, prepare a working solution with a concentration that gives an absorbance reading within the linear range of the spectrophotometer (typically 0.1 - 1.0 AU).

• Use the pure solvent as a blank to zero the spectrophotometer.

• Scan the absorbance of the solution prepared from a fresh, non-discolored sample across a wavelength range of 200-800 nm to obtain a baseline spectrum.

• Repeat the measurement with a solution of the same concentration prepared from the discolored sample.

• Data Analysis: Compare the spectra. An increase in absorbance in the visible region (400-700 nm) indicates the presence of colored degradation products. The integrated area under this region can be used as a quantitative measure of discoloration.

Protocol 3: Analysis of Degradation Products by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a reverse-phase HPLC method to separate and identify potential degradation products of sodium 2-naphtholate.

Materials:

• Sodium 2-naphtholate (fresh and aged/discolored samples)

• HPLC-grade acetonitrile

• HPLC-grade water with 0.1% formic acid (for pH control)

• C18 reverse-phase HPLC column

• HPLC system with a UV detector

Procedure:

• Sample Preparation: Prepare solutions of both fresh and discolored sodium 2-naphtholate in the mobile phase at a concentration of approximately 100 µg/mL. Filter the samples through a 0.45 µm syringe filter before injection.

• HPLC Conditions:

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: Start with 95% A / 5% B, ramp to 5% A / 95% B over 20 minutes, hold for 5 minutes, then return to initial conditions and equilibrate for 5 minutes.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 10 µL

  • Detection: UV detector at 254 nm and 280 nm.

• Data Analysis:

  • Inject the fresh sample to identify the retention time of the main sodium 2-naphtholate peak.

  • Inject the discolored sample. New peaks appearing in the chromatogram represent degradation products.

  • The peak area of the sodium 2-naphtholate can be compared between the fresh and discolored samples to quantify the extent of degradation. The peak areas of the new peaks can be used to estimate the relative amounts of the degradation products.

Visual Guides

Discoloration Pathway of Sodium 2-Naphtholate

Caption: Simplified oxidation pathway of Sodium 2-Naphtholate.

Troubleshooting Workflow for Discoloration

Caption: Troubleshooting workflow for Sodium 2-Naphtholate discoloration.

References

• 1. researchgate.net [researchgate.net]
• 2. Retarding Oxidative and Enzymatic Degradation of Phenolic Compounds Using Large-Ring Cycloamylose - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US2744938A - Removal of color impurities from organic compounds - Google Patents [patents.google.com]
• 4. scielo.br [scielo.br]
• 5. Antioxidants - CD Formulation [formulationbio.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Sodium 2-Naphtholate Safe Handling and Disposal

This guide provides essential safety information, troubleshooting advice, and answers to frequently asked questions for researchers, scientists, and drug development professionals working with sodium 2-naphtholate.

Frequently Asked Questions (FAQs)

Q1: What is sodium 2-naphtholate and what are its primary laboratory uses?

Sodium 2-naphtholate (CAS No. 875-83-2) is the sodium salt of 2-naphthol.[1] It is a grayish-white powder that may turn reddish or brownish upon exposure to light and air.[2] In the laboratory, it is primarily used in organic synthesis as a reagent, particularly as an intermediate in the production of dyes and pigments and as a coupling agent in diazonium reactions.[2][]

Q2: What are the main hazards associated with sodium 2-naphtholate?

While specific hazard data for sodium 2-naphtholate is limited, it is important to handle it with care. The parent compound, 2-naphthol, is known to be harmful if swallowed or inhaled and can cause serious eye irritation.[4] It is also considered very toxic to aquatic life.[4] Given its relationship to 2-naphthol, similar precautions should be taken.

Q3: What personal protective equipment (PPE) should I wear when handling sodium 2-naphtholate?

To ensure personal safety, the following PPE is recommended:

• Eye Protection: Wear tightly fitting safety goggles or a face shield.[5]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are essential.

• Skin Protection: A lab coat or chemical-resistant apron should be worn. In cases of potential significant exposure, impervious clothing may be necessary.[5]

• Respiratory Protection: If working with the powder outside of a fume hood or if dust is generated, a NIOSH-approved respirator is recommended.[5]

Q4: How should I properly store sodium 2-naphtholate?

Store sodium 2-naphtholate in a tightly closed container in a cool, dry, and well-ventilated area.[6] It should be protected from light and air to prevent degradation.[2]

Q5: What should I do in case of a spill?

In the event of a spill:

• Evacuate the area and ensure adequate ventilation.

• Wear appropriate PPE as listed in Q3.

• For small spills, carefully sweep up the solid material, avoiding dust generation, and place it in a sealed container for disposal.[4]

• For larger spills, prevent the material from entering drains or waterways.[6]

• After the material has been collected, clean the spill area with a suitable solvent and then wash with soap and water.

Troubleshooting Guides

Issue	Possible Cause	Troubleshooting Steps
Sodium 2-naphtholate has changed color (reddish/brownish).	Exposure to light and air.	This indicates potential degradation. While it may still be usable for some applications, for sensitive reactions, it is recommended to use a fresh, unopened container of the reagent. Store the material properly to prevent this from occurring.
Inconsistent experimental results.	Impure starting material.	The purity of sodium 2-naphtholate can affect reaction outcomes. Consider purifying the material if you suspect impurities. Also, ensure the material has not degraded (see above).
Difficulty in dissolving the compound.	Incorrect solvent choice.	Sodium 2-naphtholate is soluble in alcohol, ether, and chloroform, but almost insoluble in water.[1] Ensure you are using an appropriate solvent for your application.

Quantitative Data Summary

Property	Value	Reference
Molecular Formula	C₁₀H₇NaO	[1]
Molecular Weight	166.15 g/mol	[2]
CAS Number	875-83-2	[1]
Appearance	Grayish-white powder	[2]
Water Solubility	Almost insoluble	[1]
Solubility	Soluble in alcohol, ether, chloroform	[1]

Experimental Protocol: Safe Handling and Disposal Workflow

This protocol outlines the key steps for safely managing sodium 2-naphtholate throughout a typical laboratory workflow, from initial handling to final disposal.

1. Pre-Experiment Preparation:

• Consult the Safety Data Sheet (SDS).
• Ensure all necessary PPE is available and in good condition.
• Verify that the fume hood is functioning correctly.
• Prepare a designated waste container for sodium 2-naphtholate waste.

2. Handling and Use:

• Conduct all manipulations of solid sodium 2-naphtholate within a chemical fume hood to minimize inhalation exposure.
• Weigh the required amount of the compound carefully to avoid generating dust.
• Keep the container tightly sealed when not in use.

3. Post-Experiment Decontamination:

• Wipe down the work area with an appropriate solvent to remove any residual contamination.
• Thoroughly wash any glassware that came into contact with the compound.

4. Waste Disposal:

• All solid waste contaminated with sodium 2-naphtholate should be placed in a clearly labeled, sealed hazardous waste container.
• Unused or waste sodium 2-naphtholate should be disposed of as hazardous chemical waste.
• The recommended disposal method is through a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[5][6]
• Do not dispose of sodium 2-naphtholate down the drain or in regular trash.[6]
• Consult with your institution's environmental health and safety (EHS) department for specific disposal procedures and to ensure compliance with local regulations.[1]

Visual Workflow for Safe Handling and Disposal

Caption: Workflow for the safe handling and disposal of sodium 2-naphtholate.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Buy Sodium 2-naphtholate | 875-83-2 [smolecule.com]
• 4. fishersci.com [fishersci.com]
• 5. Page loading... [wap.guidechem.com]
• 6. echemi.com [echemi.com]

Technical Support Center: Controlling Regioselectivity in Electrophilic Substitution of Sodium 2-Naphtholate

Welcome to the technical support center for the electrophilic substitution of sodium 2-naphtholate. This resource is designed to provide researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges in controlling regioselectivity during their experiments.

Frequently Asked Questions (FAQs)

Q1: My sulfonation of sodium 2-naphtholate is yielding a mixture of 1- and 8-sulfonated products. How can I selectively obtain the 6-sulfonated product?

A1: Achieving high selectivity for the 6-sulfonated product over the 1- and 8-isomers is a common challenge and is highly dependent on reaction conditions, primarily temperature. The formation of different isomers is governed by kinetic versus thermodynamic control.

• Kinetic Control (Lower Temperatures): At lower temperatures (around 80°C), the reaction is under kinetic control, and the faster-forming product, the 1-sulfonated isomer, will be the major product. This is because the transition state leading to the 1-isomer is lower in energy.[1][2]

• Thermodynamic Control (Higher Temperatures): At higher temperatures (160°C or above), the reaction becomes reversible, allowing for equilibrium to be established.[2] Under these conditions, the more thermodynamically stable 2-naphthalenesulfonic acid is the major product.[2] In the case of 2-naphthol, prolonged reaction times at elevated temperatures can lead to the formation of di- and tri-sulfonic acids, including the 6,8-disubstituted product.[3]

• Troubleshooting Steps:

  • Temperature Control: Carefully control the reaction temperature. For the preparation of the thermodynamically favored 2-naphthalenesulfonic acid from naphthalene, temperatures above 160°C are recommended.[1][2]

  • Reaction Time: Allow the reaction to proceed for a sufficient duration at the higher temperature to ensure equilibrium is reached and the thermodynamically more stable product predominates.

  • Reversibility: The reversibility of sulfonation is key. Heating the mixture can cause the kinetically favored product to revert to the starting material and then form the more stable thermodynamic product.[4]

Q2: I am attempting a bromination of sodium 2-naphtholate and obtaining a mixture of 1-bromo-2-naphtholate and 1,6-dibromo-2-naphtholate. How can I favor the monosubstituted product?

A2: The high activation of the naphthalene ring by the hydroxyl group makes it susceptible to polysubstitution, especially with reactive electrophiles like bromine. To favor monosubstitution, you need to control the reaction stoichiometry and conditions carefully.

• Controlling Stoichiometry: Use a 1:1 molar ratio of sodium 2-naphtholate to the brominating agent. Using an excess of the brominating agent will significantly increase the formation of disubstituted products.

• Choice of Brominating Agent: Milder brominating agents can offer better control. Consider using N-bromosuccinimide (NBS) in a suitable solvent as an alternative to elemental bromine.

• Reaction Temperature: Perform the reaction at a lower temperature (e.g., 0°C to room temperature) to reduce the reaction rate and minimize over-bromination.

• Solvent: The choice of solvent can influence the reactivity. Less polar solvents may help to moderate the reaction.

Q3: My Friedel-Crafts acylation of sodium 2-naphtholate is giving me poor regioselectivity. What factors can I adjust?

A3: The regioselectivity of Friedel-Crafts acylation on naphthalene derivatives is highly sensitive to the choice of solvent.[5]

• Solvent Effects:

  • Non-polar solvents (e.g., carbon disulfide, dichloromethane): These solvents tend to favor the formation of the 1-acyl-2-naphthol (the kinetic product).[5] The complex formed between the product and the Lewis acid catalyst may precipitate out of the non-polar solvent, preventing equilibration to the more stable isomer.[5]

  • Polar solvents (e.g., nitrobenzene, nitromethane): These solvents favor the formation of the thermodynamically more stable 6-acyl-2-naphthol.[5] The intermediate complex is more soluble in polar solvents, allowing for the reversible reaction to reach thermodynamic equilibrium.[5]

• Lewis Acid: The choice and amount of Lewis acid (e.g., AlCl₃, ZnCl₂) can also impact the reaction. Using a milder Lewis acid or a stoichiometric amount might provide better control.

• Temperature: As with other electrophilic substitutions, lower temperatures will generally favor the kinetic product, while higher temperatures will favor the thermodynamic product.

Q4: How can I analyze the isomeric purity of my substituted 2-naphtholate product?

A4: High-Performance Liquid Chromatography (HPLC) is a powerful and widely used technique for separating and quantifying isomers of substituted naphthols.[2][6][7]

• Stationary Phase: The choice of the HPLC column is critical.

  • C18 Columns: A good starting point for reversed-phase separation.[2]

  • Phenyl-Hexyl Columns: Can offer enhanced separation for aromatic isomers due to π-π interactions between the phenyl groups in the stationary phase and the naphthalene ring of the analytes.[2]

• Mobile Phase: A typical mobile phase for reversed-phase HPLC would be a mixture of acetonitrile or methanol and water.[2] The exact ratio will need to be optimized to achieve the best separation for your specific products.

• Detection: A UV-Vis detector is commonly used for aromatic compounds.[2]

• Other Techniques:

  • Gas Chromatography (GC): Can be used if the products are volatile and thermally stable. Derivatization of the hydroxyl group may be necessary.[2]

  • NMR Spectroscopy: ¹H and ¹³C NMR can be used to differentiate between isomers based on the chemical shifts and coupling patterns of the aromatic protons and carbons.[8][9]

  • FTIR Spectroscopy: While less definitive for isomer differentiation, FTIR can confirm the presence of key functional groups.[10]

Quantitative Data Summary

The regioselectivity of electrophilic substitution on sodium 2-naphtholate is significantly influenced by various reaction parameters. The following table summarizes the expected outcomes under different conditions.

Electrophilic Substitution	Electrophile/Reagent	Solvent	Temperature	Major Product(s)	Controlling Factor
Sulfonation	Concentrated H₂SO₄	-	~80°C	1-Sulfonic acid	Kinetic Control[2]
Concentrated H₂SO₄	-	≥160°C	2-Sulfonic acid	Thermodynamic Control[2]
Bromination	Br₂ in Acetic Acid	Acetic Acid	Room Temp.	1,6-Dibromo-2-naphthol	Reactivity
NBS	Dichloromethane	Room Temp.	1-Bromo-2-naphthol	Milder Conditions
Friedel-Crafts Acylation	Acetyl Chloride/AlCl₃	Carbon Disulfide	Low	1-Acetyl-2-naphthol	Kinetic Control[5]
Acetyl Chloride/AlCl₃	Nitrobenzene	Elevated	6-Acetyl-2-naphthol	Thermodynamic Control[5]

Experimental Protocols

Protocol 1: Kinetically Controlled Sulfonation of Sodium 2-Naphtholate (Favors 1-sulfonic acid)

• Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve sodium 2-naphtholate (1 equivalent) in concentrated sulfuric acid at room temperature.

• Reaction: Heat the mixture to 80°C and maintain this temperature for 2-4 hours.

• Work-up: Carefully pour the cooled reaction mixture onto crushed ice. The sulfonated product will precipitate.

• Isolation: Collect the precipitate by vacuum filtration and wash with cold water.

• Analysis: Analyze the product ratio using HPLC or NMR.

Protocol 2: Thermodynamically Controlled Sulfonation of Sodium 2-Naphtholate (Favors 6-sulfonic acid)

• Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve sodium 2-naphtholate (1 equivalent) in concentrated sulfuric acid.

• Reaction: Heat the mixture to 160-165°C and maintain this temperature for 4-6 hours.[11]

• Work-up: Carefully pour the cooled reaction mixture into a saturated sodium chloride solution to precipitate the sodium salt of the sulfonic acid.

• Isolation: Collect the precipitate by vacuum filtration and wash with a cold, saturated sodium chloride solution.

• Analysis: Analyze the product ratio using HPLC or NMR.

Protocol 3: Monobromination of 2-Naphthol (to be adapted for Sodium 2-Naphtholate)

This protocol is for 2-naphthol and should be adapted for sodium 2-naphtholate, potentially by starting with 2-naphthol and generating the naphtholate in situ or by using an aprotic solvent.

• Preparation: Dissolve 2-naphthol (1 equivalent) in a suitable solvent such as glacial acetic acid or dichloromethane in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.[1] Cool the flask in an ice bath.

• Reagent Addition: Slowly add a solution of bromine (1 equivalent) in the same solvent to the cooled solution over 30 minutes with continuous stirring.[1]

• Reaction: After the addition is complete, allow the reaction to stir at a low temperature for an additional 1-2 hours.

• Work-up: Quench the reaction with a solution of sodium bisulfite to remove any unreacted bromine. Extract the product with a suitable organic solvent.

• Purification: Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure. The crude product can be purified by recrystallization or column chromatography.

• Analysis: Determine the product distribution using GC-MS, HPLC, or NMR.

Visual Guides

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Separation of 2-Naphthol, 1-(morpholinomethyl)- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. organic chemistry - Solvent Effects in Friedel–Crafts Reaction - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 6. researchgate.net [researchgate.net]
• 7. Quantitative analysis of naphthalene, 1-naphthol and 2-naphthol at nanomol levels in geothermal fluids using SPE with HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis of New1,3-Disubstituted-2,3-dihydro-1H-naphth[1,2e][1,3]oxazines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Sciencemadness Discussion Board - The synthesis of 1 and 2-naphthols from Napththalene - Powered by XMB 1.9.11 [sciencemadness.org]

Technical Support Center: Alkali Fusion for 2-Naphthol Production

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-naphthol via the alkali fusion of 2-naphthalenesulfonic acid salts.

Troubleshooting Guide

This guide addresses common challenges encountered during the alkali fusion step.

Issue 1: Low Yield of 2-Naphthol

Q1: My final yield of 2-naphthol is significantly lower than expected. What are the potential causes and how can I improve it?

A1: Low yields can stem from several factors throughout the synthesis process. Here are the key areas to investigate for the alkali fusion step:

• Incomplete Fusion Reaction: The reaction may not have gone to completion.

  • Solution: Ensure the reaction temperature is maintained within the optimal range of 300-340°C for the duration of the fusion (typically 2 hours for industrial processes).[1][2] Monitor the reaction for completion; a common industrial practice is to sample the melt and test for the percentage of free alkali, which should be around 2-3% upon completion.[2]

• Sub-optimal Alkali: The choice and condition of the alkali are crucial.

  • Solution: Potassium hydroxide (KOH) is reported to produce a cleaner product and a more fluid, less violent reaction melt compared to sodium hydroxide (NaOH).[3] A mixture of NaOH and KOH can also be advantageous as it may fuse at a lower temperature.[3] Ensure your alkali is of high purity and has not absorbed excessive moisture or carbon dioxide from the atmosphere.

• Losses During Work-up: Significant product loss can occur during the acidification and isolation steps.

  • Solution: After the fusion, the solidified melt should be dissolved in water. Carefully acidify the resulting sodium or potassium naphtholate solution to precipitate the 2-naphthol. Ensure the pH is sufficiently acidic to fully protonate the naphtholate. Cooling the mixture thoroughly in an ice bath can help maximize precipitation before filtration.[3]

• Purity of Starting Material: Impurities in the sodium 2-naphthalenesulfonate can lead to side reactions and lower yields.

  • Solution: Ensure the preceding sulfonation and salting-out steps have been performed correctly to yield a pure starting material. Inadequate salting out has been cited as a cause for low yields in subsequent steps.[3]

Issue 2: Product Discoloration

Q2: The isolated 2-naphthol is pink, brown, or otherwise discolored. What causes this and how can I obtain a purer, white product?

A2: Discoloration in the final product typically indicates the presence of impurities, often from oxidation or side reactions.

• Air Oxidation: Naphthols, especially at the high temperatures of alkali fusion, are susceptible to air oxidation, which can form colored byproducts.

  • Solution: While challenging in a standard lab setting, minimizing the exposure of the hot reaction mixture to air can help. In an industrial setting, this might be achieved by performing the reaction under an inert atmosphere (e.g., nitrogen).

• Impurities from Side Reactions: The high-temperature, strongly alkaline conditions can promote the formation of various byproducts.

  • Solution: Using potassium hydroxide may result in a cleaner reaction.[3] After acidification, the crude 2-naphthol can be purified. Recrystallization from an appropriate solvent (e.g., water or ethanol-water mixtures) or distillation/sublimation are effective purification methods.[4]

• Incomplete Neutralization during Work-up: Residual alkali in the crude product can lead to discoloration upon storage.

  • Solution: Ensure that the acidification step is complete and the product is thoroughly washed with water after filtration to remove any remaining salts or acids.

Issue 3: Reaction Mixture Solidifies or is Difficult to Stir

Q3: The alkali fusion melt has become too viscous or has solidified, making stirring impossible. What can be done to prevent this?

A3: Maintaining a fluid melt is critical for ensuring good heat transfer and complete reaction.

• Choice of Alkali: Sodium hydroxide melts at a higher temperature than potassium hydroxide and can result in a more viscous melt.

  • Solution: Using potassium hydroxide or a mixture of NaOH and KOH can lower the melting point of the fusion mixture and improve its fluidity.[3] Eutectic mixtures of NaOH and KOH have significantly lower melting points than either component alone.

• Insufficient Temperature: If the reaction temperature drops too low, the melt can begin to solidify.

  • Solution: Ensure your heating apparatus can maintain a stable temperature in the 300-340°C range. Use a thermocouple to monitor the internal temperature of the melt accurately.

• Moisture Content: The initial moisture content of the reagents can affect the fluidity of the melt. Patents for industrial processes often specify a moisture content of around 15% for the starting sodium 2-naphthalenesulfonate.[1]

  • Solution: While seemingly counterintuitive, a small amount of water is sometimes added initially to help create a more manageable slurry before all the water is driven off at higher temperatures.

Frequently Asked Questions (FAQs)

Q4: What are the critical safety precautions for the alkali fusion step?

A4: The alkali fusion step is hazardous and requires strict safety protocols. Molten caustic alkali at over 300°C is extremely dangerous and corrosive.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, chemical-resistant gloves, and safety goggles. A full face shield is highly recommended.

• Fume Hood: The entire procedure must be conducted inside a certified chemical fume hood to protect against corrosive fumes and in case of splashing.

• Materials of Construction: Use appropriate reaction vessels. In a laboratory setting, a copper or nickel crucible can be used.[3] Industrially, cast iron or zinc steel reactors are common.[5] Standard glassware will be aggressively corroded and should not be used.

• Controlled Heating and Cooling: Heat the reaction mixture gradually to avoid thermal shock to the vessel and uncontrolled frothing. Similarly, allow the vessel to cool slowly after the reaction is complete.[6]

• Quenching: Quenching the hot melt in water must be done cautiously by slowly adding the solidified and cooled melt to water, not the other way around, to avoid violent eruptions.

Q5: Should I use Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH) for the fusion?

A5: While both can be used, there are distinct advantages to using KOH.

• Fluidity and Reaction Vigor: KOH generally produces a more fluid melt that is easier to stir. The reaction with KOH is also reported to be less violent than with NaOH.[3]

• Purity: The use of KOH often results in a cleaner final product.[3]

• Melting Point: KOH has a higher melting point (360°C) than NaOH (318°C), but it forms lower-melting eutectics with water and in mixtures with NaOH.[7] This can be advantageous for achieving a molten state at a more controlled temperature. The eutectic minimum for NaOH-KOH mixtures is around 170°C.[8][9]

• Cost: NaOH is generally less expensive than KOH, which is a consideration for large-scale production.[10]

Q6: How can I monitor the progress of the alkali fusion reaction?

A6: In an industrial setting, the reaction is often monitored by taking samples of the melt and titrating for the amount of unreacted (free) alkali. A target of 2-3% free alkali typically indicates the reaction is complete.[2] For laboratory-scale experiments without this capability, adhering to established reaction times and temperatures is the most common practice. After work-up, the purity of the 2-naphthol can be assessed by:

• High-Performance Liquid Chromatography (HPLC): A highly sensitive and quantitative method for determining the purity of the 2-naphthol and identifying any byproducts.[6]

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying and quantifying volatile impurities.[6]

• Melting Point: A sharp melting point close to the literature value (121-123°C) is a good indicator of purity.

Data Presentation

Table 1: Effect of Alkali to Sulfonate Molar Ratio on Product Composition

Molar Ratio (NaOH : Sulfonic Acid)	Reaction Temperature	Reaction Time	Resulting Phenol Sodium Content in Melt
3.5 : 1	280-335°C	60 minutes	43.1%
4.5 : 1	300-310°C	50 minutes	36.6%
5.5 : 1	280-335°C	40 minutes	36.8%
6.5 : 1	280-335°C	40 minutes	33.1%
Data derived from examples in patent CN104693009B. Note that these are industrial examples and may include co-production of 1-naphthol.[11]

Experimental Protocols

Laboratory-Scale Protocol for Alkali Fusion of Sodium 2-Naphthalenesulfonate

This protocol is adapted from demonstrated laboratory procedures and should be performed with all necessary safety precautions.

Materials:

• Sodium 2-naphthalenesulfonate (dry)

• Potassium hydroxide (pellets)

• Water

• Hydrochloric acid (concentrated)

• Copper or nickel crucible (e.g., 250 mL capacity)

• High-temperature heating source (e.g., electric furnace or burner)

• Thermocouple for temperature monitoring

• Stirring rod (copper or nickel)

Procedure:

• Preparation: Place the potassium hydroxide (e.g., 120 g) and a small amount of water (e.g., 5 mL) into the crucible.

• Melting the Alkali: Heat the crucible carefully in a fume hood to melt the potassium hydroxide. The temperature should reach approximately 250°C.

• Addition of Sulfonate: Once the KOH is molten, begin stirring and add the sodium 2-naphthalenesulfonate (e.g., 50 g) in portions.

• Fusion Reaction: Increase the temperature of the mixture to 300-310°C with constant stirring. Maintain this temperature for approximately 10 minutes. The mixture will likely froth and change color.

• Completion: After the reaction time, remove the heat source and allow the crucible and its contents to cool completely. The product will solidify into a hard cake.

• Dissolution: Carefully add the cooled, solidified melt in pieces to a large beaker containing water (e.g., 300-400 mL) with stirring. The melt will dissolve to form a solution of potassium 2-naphtholate and potassium sulfite.

• Acidification: Cool the solution in an ice bath. Slowly and carefully add concentrated hydrochloric acid to the solution with continuous stirring until it is strongly acidic (check with pH paper). This will precipitate the crude 2-naphthol and evolve sulfur dioxide gas.

• Isolation: Collect the precipitated 2-naphthol by vacuum filtration. Wash the solid with cold water to remove residual salts and acid.

• Purification (Optional): The crude 2-naphthol can be purified by recrystallization from a suitable solvent or by sublimation.

Visualizations

Caption: Experimental workflow for the alkali fusion of sodium 2-naphthalenesulfonate to 2-naphthol.

References

• 1. CN104016835B - Sulfonation and alkali fusion optimized production process for 2- naphthol - Google Patents [patents.google.com]
• 2. CN104016835A - Sulfonation and alkali fusion optimized production process for 2- naphthol - Google Patents [patents.google.com]
• 3. Sciencemadness Discussion Board - The synthesis of 1 and 2-naphthols from Napththalene - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. 2-Naphthol | C10H8O | CID 8663 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. petronaftco.com [petronaftco.com]
• 11. CN104693009B - Naphthalene sulfonated products direct alkali fusion coproduction 1-naphthols and the method for beta naphthal - Google Patents [patents.google.com]

minimizing tar formation during the dehydration of hydrous sodium 2-naphtholate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the dehydration of hydrous sodium 2-naphtholate. The primary focus is on minimizing tar formation, a common side reaction that can significantly impact product yield and purity.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the dehydration of hydrous sodium 2-naphtholate.

Issue 1: Significant Tar Formation and Darkening of the Product

• Possible Cause 1: Localized Overheating. Hot spots in the reaction vessel can lead to thermal decomposition of sodium 2-naphtholate, resulting in the formation of tarry byproducts.

  • Solution:

    • Ensure uniform heating by using a well-agitated reaction mixture and a suitable heating mantle or oil bath.

    • For larger scale reactions, consider mechanical stirring to improve heat distribution.

    • When using the high-temperature vacuum dehydration method, ensure the material is evenly spread to avoid localized heating.

• Possible Cause 2: Presence of Oxygen. Oxidation at high temperatures is a major contributor to tar formation.

  • Solution:

    • Conduct the dehydration under a continuous flow of an inert gas such as nitrogen or argon.[1]

    • Ensure all glassware and solvents are properly dried and purged with an inert gas before use.

    • If using the vacuum dehydration method, ensure a high vacuum is achieved to remove residual oxygen.

• Possible Cause 3: Reaction Temperature is Too High. While heat is necessary for dehydration, excessive temperatures can promote side reactions leading to tar.

  • Solution:

    • Carefully control the reaction temperature within the recommended range for the chosen method. For solvent-based dehydration, a temperature range of 260-300°C is recommended.[1] For high-temperature vacuum dehydration of the molten salt, a range of 320-333°C has been suggested.

    • Use a calibrated thermometer or thermocouple to accurately monitor the internal reaction temperature.

Logical Relationship for Troubleshooting Tar Formation

Caption: Troubleshooting workflow for minimizing tar formation.

Issue 2: Incomplete Dehydration

• Possible Cause 1: Insufficient Reaction Time or Temperature. The removal of water from the hydrated salt is a time and temperature-dependent process.

  • Solution:

    • Ensure the reaction is held at the target temperature for a sufficient duration. The exact time will depend on the scale of the reaction and the specific apparatus used.

    • Monitor the reaction for the cessation of water evolution. In a solvent-based system with a condenser, this can be observed by the end of distillate collection. In a vacuum system, this can be monitored by a stable vacuum reading.

• Possible Cause 2: Inefficient Water Removal. The water vapor needs to be effectively removed from the system to drive the dehydration to completion.

  • Solution:

    • In a solvent-based system, ensure an efficient condenser is used to remove the water-containing distillate.

    • For vacuum dehydration, ensure the vacuum pump is operating correctly and is of sufficient capacity for the scale of the reaction. A cold trap between the reaction and the pump can improve efficiency.

Issue 3: Product Discoloration (Yellowing or Browning)

• Possible Cause 1: Exposure to Air and Light. Sodium 2-naphtholate is known to become reddish or brownish on exposure to light and air.[2]

  • Solution:

    • Handle the anhydrous product under an inert atmosphere as much as possible.

    • Store the final product in a tightly sealed, opaque container, protected from light.

Frequently Asked Questions (FAQs)

Q1: What is the optimal method for dehydrating hydrous sodium 2-naphtholate to minimize tar formation?

A1: Two primary methods are recommended:

• Solvent-Based Dehydration under Inert Atmosphere: This method involves heating the hydrous sodium 2-naphtholate in a high-boiling, inert solvent at a temperature of 260-300°C under a continuous flow of nitrogen or argon.[1] This approach allows for efficient water removal through distillation while maintaining a protective atmosphere.

• High-Temperature Vacuum Dehydration: This method involves heating the hydrous salt in a molten state to a temperature of 320-333°C under vacuum. This technique effectively removes water, but careful temperature control is crucial to prevent thermal decomposition.

The choice of method may depend on the available equipment and the scale of the reaction. For laboratory-scale preparations, the solvent-based method often provides better temperature control and a more consistently inert environment.

Q2: What type of solvent should be used for the solvent-based dehydration method?

A2: A high-boiling point, inert, and anhydrous solvent is required. The solvent should be stable at the operating temperatures (260-300°C) and should not react with sodium 2-naphtholate. Aromatic hydrocarbons with high boiling points, such as diphenyl ether or a high-boiling paraffinic solvent, could be suitable candidates. It is essential to ensure the solvent is thoroughly dried before use.

Q3: Is it possible to use a lower temperature for dehydration?

A3: While lower temperatures will reduce the risk of thermal decomposition and tar formation, they will also significantly slow down the rate of dehydration, potentially leading to incomplete water removal. The recommended temperature ranges are based on achieving a balance between efficient dehydration and minimizing side reactions.

Q4: How can I quantitatively assess the level of tar formation?

A4: A common method for quantifying non-volatile impurities like tar is through gravimetric analysis after purification of the desired product. Additionally, chromatographic techniques such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) can be used to analyze the purity of the final product and identify and quantify byproducts. For a more detailed characterization of the tar components, techniques like GC-Mass Spectrometry (GC-MS) can be employed on the crude reaction mixture.

Experimental Protocols

Protocol 1: Solvent-Based Dehydration of Hydrous Sodium 2-Naphtholate

Objective: To produce anhydrous sodium 2-naphtholate with minimal tar formation.

Materials:

• Hydrous sodium 2-naphtholate

• High-boiling inert solvent (e.g., diphenyl ether or high-boiling paraffinic oil), dried over molecular sieves

• Nitrogen or Argon gas supply

• Standard laboratory glassware (three-neck round-bottom flask, condenser, thermometer, heating mantle, magnetic stirrer)

Procedure:

• Set up the reaction apparatus in a fume hood. Ensure all glassware is oven-dried and cooled under a stream of inert gas.

• Charge the three-neck round-bottom flask with hydrous sodium 2-naphtholate and the anhydrous high-boiling solvent.

• Equip the flask with a magnetic stirrer, a thermometer to monitor the internal temperature, a condenser for distillation, and an inlet for the inert gas.

• Begin a slow and steady purge of the system with nitrogen or argon.

• With gentle stirring, begin heating the mixture using a heating mantle.

• Gradually increase the temperature to 260-300°C.[1]

• Water will begin to distill from the reaction mixture along with a small amount of the solvent. Collect the distillate.

• Maintain the temperature and continue the distillation until no more water is observed in the collected distillate.

• Once dehydration is complete, turn off the heat and allow the mixture to cool to a safe temperature under the inert gas flow.

• The anhydrous sodium 2-naphtholate can then be isolated or used in a subsequent reaction.

Experimental Workflow for Solvent-Based Dehydration

Caption: Step-by-step workflow for solvent-based dehydration.

Protocol 2: High-Temperature Vacuum Dehydration of Hydrous Sodium 2-Naphtholate

Objective: To produce anhydrous sodium 2-naphtholate via a solvent-free method.

Materials:

• Hydrous sodium 2-naphtholate

• Vacuum pump

• Schlenk flask or similar vacuum-rated reaction vessel

• Heating mantle or furnace

• Thermocouple

• Cold trap (e.g., with liquid nitrogen or dry ice/acetone)

Procedure:

• Place the hydrous sodium 2-naphtholate into the Schlenk flask.

• Connect the flask to a vacuum line equipped with a cold trap.

• Slowly and carefully evacuate the flask. Be mindful of potential bumping as the pressure is reduced.

• Once a stable vacuum is achieved, begin to slowly heat the flask using a heating mantle.

• Gradually increase the temperature to above the melting point of sodium 2-naphtholate (anhydrous melts above 300°C).

• Continue heating the molten salt to a temperature of 320-333°C.

• Maintain this temperature under vacuum until all water has been removed, as indicated by a stable vacuum reading.

• Turn off the heat and allow the molten salt to cool completely under vacuum.

• Once at room temperature, carefully and slowly backfill the flask with an inert gas before handling the anhydrous product.

Data Summary

Parameter	Solvent-Based Dehydration	High-Temperature Vacuum Dehydration	Rationale for Minimizing Tar Formation
Temperature	260-300°C[1]	320-333°C	Prevents thermal decomposition at excessively high temperatures.
Atmosphere	Inert Gas (N₂ or Ar)[1]	High Vacuum	Excludes oxygen to prevent high-temperature oxidation.
Heating	Uniform (stirred liquid)	Uniform (molten state)	Avoids localized overheating and subsequent decomposition.
Water Removal	Distillation	Vacuum Extraction	Efficiently removes water to drive the reaction to completion.

References

• 1. US20050043564A1 - Process for dehydrating hydrous sodium beta-naphtholate - Google Patents [patents.google.com]
• 2. chem.ualberta.ca [chem.ualberta.ca]

Reference Data & Comparative Studies

A Comparative Guide to the Spectroscopic Characterization of Sodium 2-Naphtholate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the spectroscopic techniques used to characterize sodium 2-naphtholate, a key intermediate in the synthesis of dyes, pigments, and pharmaceuticals.[1][][3] We will delve into the expected Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopic data, compare these methods with alternative analytical techniques, and provide detailed experimental protocols.

Spectroscopic Analysis of Sodium 2-Naphtholate: A Comparative Overview

NMR and IR spectroscopy are powerful, non-destructive techniques that provide detailed information about the molecular structure and functional groups present in a sample. For sodium 2-naphtholate, these methods are crucial for confirming its identity and purity.

Infrared (IR) Spectroscopy

IR spectroscopy measures the absorption of infrared radiation by a molecule, which causes its bonds to vibrate. Different types of bonds absorb IR radiation at characteristic frequencies, providing a "fingerprint" of the molecule.

Expected IR Spectral Data for Sodium 2-Naphtholate:

The conversion of the hydroxyl group (-OH) in 2-naphthol to a sodium salt (-O⁻Na⁺) results in significant changes in the IR spectrum. The most notable change is the disappearance of the broad O-H stretching band, typically observed around 3200-3600 cm⁻¹, and the appearance of a strong C-O stretching band at a lower frequency.

Functional Group	Expected Absorption Range (cm⁻¹) for Sodium 2-Naphtholate	Comparison with 2-Naphthol
Aromatic C-H Stretch	3000 - 3100	Similar to 2-naphthol.
Aromatic C=C Stretch	1450 - 1650	The pattern may be slightly altered due to the electronic effect of the oxygen anion.
C-O Stretch	1200 - 1300	Shifted to a lower wavenumber and likely stronger compared to the C-O stretch in 2-naphthol (typically around 1215 cm⁻¹).
Out-of-plane C-H Bending	700 - 900	The pattern of these bands can help confirm the substitution pattern on the naphthalene ring.
O-H Stretch	Absent	A broad band around 3200-3600 cm⁻¹ is a key feature of the 2-naphthol spectrum but should be absent in pure sodium 2-naphtholate.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and proton environments within a molecule.

¹H NMR Spectroscopy:

The deprotonation of the hydroxyl group to form the naphtholate anion will cause a general upfield shift (to lower ppm values) of the signals for the aromatic protons due to the increased electron-donating effect of the negatively charged oxygen.

¹³C NMR Spectroscopy:

Similarly, in the ¹³C NMR spectrum, the carbon atom attached to the oxygen (C2) will experience a significant downfield shift due to the direct attachment to the electronegative oxygen anion. Other carbon atoms in the rings will also show shifts, reflecting the change in electron density distribution.

Expected ¹H and ¹³C NMR Chemical Shifts (δ) for Sodium 2-Naphtholate (in DMSO-d₆):

Proton/Carbon	Expected ¹H Chemical Shift (ppm)	Expected ¹³C Chemical Shift (ppm)	Comparison with 2-Naphthol
H1	~7.8	C1: ~128	Protons and carbons ortho and para to the -O⁻Na⁺ group will show the most significant upfield shifts in ¹H NMR and downfield shifts in ¹³C NMR for the carbon bearing the oxygen.[4]
H3	~7.1	C2: ~165
H4	~7.3	C3: ~118
H5	~7.7	C4: ~129
H6	~7.4	C4a: ~135
H7	~7.3	C5: ~126
H8	~7.8	C6: ~127
C7: ~125
C8: ~128
C8a: ~130

Note: The exact chemical shifts can vary depending on the solvent and concentration.

Comparison with Alternative Analytical Techniques

While NMR and IR are primary tools for structural elucidation, other techniques can provide complementary information.

Technique	Information Provided	Advantages	Disadvantages
Mass Spectrometry (MS)	Provides the molecular weight and fragmentation pattern.	High sensitivity, provides exact mass.	May not distinguish between isomers.
UV-Visible Spectroscopy	Information about the electronic transitions within the molecule.	Quantitative analysis, sensitive to conjugation.	Less structural information compared to NMR and IR.
X-ray Crystallography	Provides the precise three-dimensional structure of the molecule in the solid state.	Unambiguous structural determination.	Requires a single crystal of sufficient quality.

Experimental Protocols

Infrared (IR) Spectroscopy

Sample Preparation (Attenuated Total Reflectance - ATR):

• Ensure the ATR crystal is clean by wiping it with a soft tissue dampened with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Place a small amount of the solid sodium 2-naphtholate powder onto the center of the ATR crystal.

• Use the pressure arm to press the sample firmly and evenly against the crystal.

• Collect the IR spectrum according to the instrument's software instructions. A typical measurement would involve scanning from 4000 cm⁻¹ to 400 cm⁻¹.

• After the measurement, clean the ATR crystal thoroughly.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation:

• Weigh approximately 5-10 mg of sodium 2-naphtholate.

• Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, D₂O) in a clean, dry NMR tube.

• Cap the NMR tube and gently agitate it to ensure the sample is fully dissolved.

• Insert the NMR tube into the spinner turbine and place it in the NMR spectrometer.

Data Acquisition:

• Acquire the ¹H NMR spectrum. Typical parameters include a 30° pulse angle, a 1-2 second relaxation delay, and 16-64 scans.

• Acquire the ¹³C NMR spectrum. Due to the lower natural abundance and smaller gyromagnetic ratio of ¹³C, more scans (e.g., 1024 or more) and a longer relaxation delay may be necessary. Proton decoupling is typically used to simplify the spectrum and improve the signal-to-noise ratio.

Experimental Workflow

The following diagram illustrates the general workflow for the spectroscopic characterization of sodium 2-naphtholate.

Caption: Experimental Workflow for Spectroscopic Characterization.

References

• 1. Page loading... [wap.guidechem.com]
• 3. Buy Sodium 2-naphtholate | 875-83-2 [smolecule.com]
• 4. m.youtube.com [m.youtube.com]

Comparative Reactivity of Sodium 2-Naphtholate vs. Potassium 2-Naphtholate: A Guide for Researchers

For scientists and professionals in drug development and organic synthesis, the choice between sodium and potassium salts of a reagent can significantly influence reaction outcomes. This guide provides a comparative analysis of the reactivity of sodium 2-naphtholate and potassium 2-naphtholate, focusing on their application as nucleophiles in reactions such as the Williamson ether synthesis. The comparison is based on established chemical principles and supported by data from analogous systems, providing a framework for rational reagent selection.

Core Chemical Principles: The Role of the Counter-ion

The reactivity of the 2-naphtholate anion as a nucleophile is modulated by its association with the counter-ion (Na⁺ or K⁺). This association is influenced by factors such as ion-pair formation and solubility in the reaction solvent. In solution, an equilibrium exists between tightly bound ion pairs and "free" or solvent-separated ions. The free naphtholate anion is generally considered to be the more reactive nucleophilic species.

The key difference between sodium and potassium cations lies in their ionic radii and charge densities. The potassium cation is larger and has a lower charge density than the sodium cation. This generally leads to weaker ion pairing between the potassium cation and the 2-naphtholate anion compared to the sodium counterpart. Weaker ion pairing results in a higher concentration of the more reactive "free" 2-naphtholate anion in solution.

Data Presentation: A Comparative Overview

Property	Sodium 2-Naphtholate	Potassium 2-Naphtholate	Rationale and Implications for Reactivity
Ionic Radius of Cation	~102 pm	~138 pm	The larger size of K⁺ leads to a lower charge density.
Ion Pairing Strength	Stronger	Weaker	Weaker ion pairing with K⁺ is expected, leading to a higher concentration of the "free" and more reactive 2-naphtholate anion in solution.
Solubility in Organic Solvents	Generally lower	Generally higher	Potassium salts of organic acids tend to be more soluble in organic solvents than their sodium counterparts[1][2]. Higher solubility can lead to a higher effective concentration of the nucleophile, potentially increasing reaction rates.
Expected Nucleophilic Reactivity	Good	Potentially Higher	Due to weaker ion pairing and potentially better solubility, potassium 2-naphtholate is expected to exhibit higher nucleophilic reactivity in many organic solvents.

Experimental Protocols: Williamson Ether Synthesis

The Williamson ether synthesis is a common application for 2-naphtholates, where they act as nucleophiles to form 2-alkoxynaphthalenes. The following is a generalized protocol that can be adapted to compare the reactivity of sodium and potassium 2-naphtholate.

Objective: To compare the reaction rate and yield of the Williamson ether synthesis using sodium 2-naphtholate and potassium 2-naphtholate with an alkyl halide (e.g., 1-bromobutane).

Materials:

• 2-Naphthol

• Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

• 1-Bromobutane

• Anhydrous ethanol (or other suitable aprotic solvent like DMF or acetonitrile)

• Drying agent (e.g., anhydrous magnesium sulfate)

• Standard laboratory glassware for reflux, extraction, and purification

• Analytical equipment for monitoring reaction progress (e.g., TLC, GC-MS) and characterizing the product (e.g., NMR, IR)

Procedure:

• Preparation of the Naphtholate:

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-naphthol (1.0 eq.) in anhydrous ethanol.

  • Add the corresponding base (NaOH or KOH, 1.05 eq.) to the solution.

  • Stir the mixture at room temperature for 30 minutes to ensure complete formation of the sodium or potassium 2-naphtholate.

• Nucleophilic Substitution Reaction:

  • To the solution of the 2-naphtholate, add 1-bromobutane (1.1 eq.).

  • Heat the reaction mixture to reflux.

  • Monitor the progress of the reaction by TLC or GC at regular time intervals (e.g., every 30 minutes) to determine the rate of consumption of the starting materials and the formation of the product, 2-butoxynaphthalene.

• Work-up and Isolation:

  • Once the reaction is complete (as determined by the monitoring method), cool the mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • To the residue, add deionized water and extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification and Characterization:

  • Purify the crude product by column chromatography or recrystallization.

  • Characterize the purified 2-butoxynaphthalene by NMR and IR spectroscopy and determine the final yield.

Comparative Analysis: The reaction rates can be compared by plotting the consumption of 2-naphthol versus time for both the sodium and potassium 2-naphtholate reactions. The final yields will provide a quantitative measure of the efficiency of each reagent under the chosen reaction conditions.

Mandatory Visualization

Caption: Workflow for the Williamson ether synthesis using 2-naphtholate.

Caption: Equilibrium between ion pairs and free ions in solution.

Based on fundamental chemical principles, potassium 2-naphtholate is predicted to be a more reactive nucleophile than sodium 2-naphtholate in many organic synthesis applications. This is primarily attributed to the larger ionic radius and lower charge density of the potassium cation, which leads to weaker ion pairing and potentially greater solubility in organic solvents. This, in turn, increases the effective concentration of the highly reactive "free" 2-naphtholate anion. For reactions where high reactivity and faster reaction rates are desired, potassium 2-naphtholate may be the preferred reagent. However, the optimal choice will also depend on other factors such as cost, hygroscopicity, and the specific solvent system employed. Experimental validation, as outlined in the provided protocol, is recommended to determine the most effective reagent for a particular synthetic transformation.

References

• 1. benchchem.com [benchchem.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]

A Comparative Guide: The Enhanced Nucleophilicity of Sodium 2-Naphthoxide over 2-Naphthol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the nucleophilic strength of sodium 2-naphthoxide and its corresponding neutral form, 2-naphthol. Understanding the principles that govern their reactivity is fundamental in the strategic design of synthetic routes for novel therapeutics and functional materials. This document presents the theoretical basis for their differing nucleophilicity, supported by experimental data and detailed protocols for a representative nucleophilic substitution reaction.

Executive Summary

Sodium 2-naphthoxide is a significantly stronger nucleophile than 2-naphthol. The enhanced nucleophilicity of the naphthoxide anion stems from the negative charge on its oxygen atom, which increases electron density and the availability of the lone pair for donation to an electrophile. In contrast, the lone pairs on the hydroxyl group of 2-naphthol are less available for nucleophilic attack due to resonance stabilization with the naphthalene ring. This guide will explore the chemical principles and experimental evidence that substantiate this critical difference in reactivity.

Theoretical Framework: Why Charge Matters

The nucleophilicity of a chemical species is its ability to donate an electron pair to an electrophile. Several factors influence nucleophilicity, with the foremost being the charge of the nucleophile.

• Electron Density and Charge: Sodium 2-naphthoxide exists as the sodium salt of the 2-naphthoxide anion. This anion possesses a formal negative charge on the oxygen atom, leading to a higher electron density compared to the neutral oxygen atom in 2-naphthol. This increased electron density makes the 2-naphthoxide ion a more potent electron-pair donor and thus a stronger nucleophile.[1][2]

• Resonance Effects: In 2-naphthol, the lone pairs on the hydroxyl group can be delocalized into the aromatic naphthalene ring through resonance. This delocalization reduces the availability of the electron pairs on the oxygen for participating in a nucleophilic attack. While the 2-naphthoxide ion also experiences resonance, the presence of the formal negative charge on the oxygen far outweighs the resonance effect in determining its nucleophilic character.

The following diagram illustrates the structural difference and the resulting disparity in nucleophilic strength.

References

• 1. community.wvu.edu [community.wvu.edu]
• 2. community.wvu.edu [community.wvu.edu]

A Comparative Guide to Analytical Techniques for the Quantification and Purity Assessment of Sodium 2-Naphtholate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical techniques for the quantification and purity assessment of sodium 2-naphtholate. The selection of an appropriate analytical method is critical for ensuring the quality, safety, and efficacy of pharmaceutical products. This document outlines the principles, experimental protocols, and performance characteristics of various methods, supported by experimental data to facilitate an informed decision-making process.

Quantification of Sodium 2-Naphtholate

The accurate quantification of sodium 2-naphtholate is essential for dosage form manufacturing and quality control. Several analytical techniques can be employed, each with its own advantages and limitations. The primary methods include High-Performance Liquid Chromatography (HPLC), UV-Vis Spectrophotometry, and Acid-Base Titration.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful and versatile technique for the separation, identification, and quantification of compounds in a mixture. For sodium 2-naphtholate, reversed-phase HPLC with UV detection is a commonly employed method.

Experimental Protocol:

• Instrumentation: A standard HPLC system equipped with a UV detector, a C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size), and an autosampler.

• Mobile Phase: A mixture of acetonitrile and water (e.g., 50:50 v/v) is often used. The mobile phase should be filtered and degassed prior to use.

• Flow Rate: A typical flow rate is 1.0 mL/min.

• Detection Wavelength: The UV detector is set to the maximum absorbance wavelength of 2-naphthol, which is approximately 229 nm.

• Sample Preparation: A standard stock solution of sodium 2-naphtholate is prepared in a suitable solvent, such as the mobile phase. Working standards are prepared by diluting the stock solution to various concentrations to construct a calibration curve. The sample to be analyzed is dissolved in the mobile phase, filtered, and injected into the HPLC system.

• Quantification: The concentration of sodium 2-naphtholate in the sample is determined by comparing its peak area to the calibration curve generated from the standards.

Performance Comparison:

Parameter	High-Performance Liquid Chromatography (HPLC-UV)
Principle	Separation based on partitioning between a stationary and mobile phase, followed by UV detection.
Selectivity	High
Sensitivity	High (LOD: ~0.19 µg/L for 2-naphthol in water)
Accuracy	High
Precision	High
Throughput	Moderate
Cost	Moderate to High

Experimental Workflow for HPLC Analysis

Caption: Workflow for the quantification of sodium 2-naphtholate by HPLC.

UV-Vis Spectrophotometry

UV-Vis spectrophotometry is a simpler and more cost-effective method for the quantification of compounds that absorb light in the ultraviolet-visible region. Since the naphtholate ion has a strong UV absorbance, this method is suitable for its determination.

Experimental Protocol:

• Instrumentation: A double-beam UV-Vis spectrophotometer.

• Solvent: A suitable solvent that does not absorb at the analytical wavelength, such as distilled water or a buffered solution.

• Analytical Wavelength (λmax): The wavelength of maximum absorbance for 2-naphthol is determined by scanning a standard solution. In water, the λmax is approximately 229 nm.

• Sample Preparation: A stock solution of sodium 2-naphtholate is prepared in the chosen solvent. A series of standard solutions are prepared by diluting the stock solution to create a calibration curve. The sample is dissolved in the solvent and its absorbance is measured.

• Quantification: The absorbance of the sample is measured at the λmax, and the concentration is calculated using the Beer-Lambert law and the calibration curve.

Performance Comparison:

Parameter	UV-Vis Spectrophotometry
Principle	Measurement of light absorbance at a specific wavelength.
Selectivity	Low (susceptible to interference from other absorbing species).
Sensitivity	Moderate
Accuracy	Good, provided there are no interfering substances.
Precision	Good
Throughput	High
Cost	Low

Experimental Workflow for UV-Vis Spectrophotometry Analysis

Caption: Workflow for the quantification of sodium 2-naphtholate by UV-Vis Spectrophotometry.

Acid-Base Titration

Acid-base titration is a classical analytical method that can be used to determine the concentration of a basic substance like sodium 2-naphtholate. It involves neutralizing the sample with a standard acid solution.

Experimental Protocol:

• Reagents: A standardized solution of a strong acid (e.g., 0.1 M Hydrochloric Acid, HCl) and a suitable indicator (e.g., phenolphthalein or by using a pH meter).

• Procedure:

  • Accurately weigh a known amount of the sodium 2-naphtholate sample and dissolve it in a known volume of distilled water.

  • Add a few drops of the indicator to the solution.

  • Titrate the sodium 2-naphtholate solution with the standardized HCl solution from a burette until the endpoint is reached, indicated by a color change of the indicator or a sharp change in pH.

  • Record the volume of HCl solution used.

• Calculation: The concentration of sodium 2-naphtholate is calculated based on the stoichiometry of the reaction between the naphtholate and the acid.

Performance Comparison:

Parameter	Acid-Base Titration
Principle	Neutralization reaction between a base (naphtholate) and a standard acid.
Selectivity	Moderate (can be affected by other basic or acidic impurities).
Sensitivity	Low
Accuracy	High, when performed carefully.
Precision	High
Throughput	Low to Moderate
Cost	Very Low

Experimental Workflow for Acid-Base Titration

Caption: Workflow for the quantification of sodium 2-naphtholate by acid-base titration.

Purity Assessment of Sodium 2-Naphtholate

Purity assessment is crucial to identify and quantify any impurities present in the sodium 2-naphtholate sample. The manufacturing process of 2-naphthol, the precursor to sodium 2-naphtholate, can introduce impurities such as naphthalene and 1-naphthol.[1] Chromatographic techniques are the most suitable for this purpose.

High-Performance Liquid Chromatography (HPLC) for Impurity Profiling

A stability-indicating HPLC method can be developed to separate and quantify sodium 2-naphtholate from its potential impurities and degradation products.

Experimental Protocol:

The experimental setup is similar to that used for quantification, but the chromatographic conditions may need to be optimized to achieve better separation of the main component from all potential impurities. A gradient elution might be necessary to resolve closely eluting peaks.

• Forced Degradation Studies: To ensure the method is stability-indicating, the sample is subjected to stress conditions (e.g., acid, base, oxidation, heat, light) to induce degradation. The method should be able to separate the degradation products from the parent compound.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and specific technique for the identification and quantification of volatile and semi-volatile impurities. For the analysis of sodium 2-naphtholate, a derivatization step is usually required to convert the non-volatile salt into a more volatile derivative.

Experimental Protocol:

• Derivatization: The sodium 2-naphtholate sample is derivatized, for example, by silylation, to form a volatile trimethylsilyl (TMS) ether of 2-naphthol.

• Instrumentation: A GC system coupled with a mass spectrometer.

• Column: A capillary column with a non-polar stationary phase (e.g., 5% phenyl-methylpolysiloxane).

• Carrier Gas: Helium at a constant flow rate.

• Temperature Program: A temperature gradient is used to separate the components based on their boiling points.

• Mass Spectrometry: The mass spectrometer is operated in electron ionization (EI) mode, and the mass spectra of the separated components are compared with a library for identification.

Performance Comparison for Purity Assessment:

Parameter	HPLC-UV	GC-MS
Principle	Chromatographic separation followed by UV detection.	Chromatographic separation of volatile derivatives followed by mass spectrometric detection.
Selectivity	High	Very High
Sensitivity	High (LOD for 2-naphthol in urine: ~0.30 µg/L)	Very High
Identification	Based on retention time.	Based on retention time and mass spectrum (high confidence).
Sample Prep	Simple dissolution and filtration.	Requires derivatization.
Cost	Moderate to High	High

Logical Relationship for Purity Assessment

References

• 1. innospk.com [innospk.com]

A Comparative Analysis of Sodium 2-Naphtholate and Other Phenoxide Nucleophiles in Organic Synthesis

For Immediate Publication

Shanghai, China – December 14, 2025 – In the intricate landscape of pharmaceutical and materials science research, the selection of an appropriate nucleophile is paramount to the success of synthetic strategies. This guide provides an in-depth, objective comparison of sodium 2-naphtholate and other common phenoxide nucleophiles, focusing on their performance in nucleophilic substitution reactions. This analysis is supported by experimental data to aid researchers, scientists, and drug development professionals in making informed decisions for their synthetic endeavors.

Introduction to Phenoxide Nucleophilicity

Phenoxides are powerful nucleophiles widely employed in forming ether and ester linkages, notably through Williamson ether synthesis and Nucleophilic Aromatic Substitution (SNAr) reactions. Their reactivity is governed by several factors, including the electron density on the oxygen atom, steric hindrance around the nucleophilic center, and the nature of the solvent. The general principle dictates that electron-donating groups (EDGs) on the aromatic ring enhance nucleophilicity by increasing electron density on the oxygen, while electron-withdrawing groups (EWGs) diminish it. Sodium 2-naphtholate, with its extended π-system, presents a unique profile in this class of reagents.

Quantitative Comparison of Nucleophilicity

To provide a clear and objective comparison, the following table summarizes the second-order rate constants (k) for the reaction of various sodium phenoxides with 3-nitro-4-chloro benzaldehyde in ethanol at 40°C. This SNAr reaction serves as a reliable benchmark for assessing the relative nucleophilic strength of these compounds.[1]

Nucleophile	Substituent on Phenoxide Ring	Rate Constant (k) x 10⁵ (L mol⁻¹ s⁻¹)	pKa of Conjugate Acid	Relative Reactivity Trend
Sodium 4-methylphenoxide	p-CH₃ (EDG)	100.5	10.19	Highest reactivity due to the electron-donating effect of the methyl group.
Sodium 3-methylphenoxide	m-CH₃ (EDG)	80.6	10.01	Strong reactivity, slightly less than the para-substituted analogue.
Sodium phenoxide	-H (Unsubstituted)	54.7	9.95	Serves as the baseline for comparison.
Sodium 4-chlorophenoxide	p-Cl (EWG)	26.1	9.38	Reduced reactivity due to the inductive electron-withdrawing effect of chlorine.
Sodium 4-formylphenoxide	p-CHO (Strong EWG)	5.4	7.66	Significantly lower reactivity due to the strong electron-withdrawing nature of the formyl group.
Sodium 2-naphtholate	Fused Benzene Ring	Not available under these conditions	9.5[2]	Qualitatively, its larger, more polarizable electron system suggests high reactivity.

EDG: Electron-Donating Group; EWG: Electron-Withdrawing Group.

While direct kinetic data for sodium 2-naphtholate under these specific conditions is not available in the cited literature, its structural features provide insight into its expected reactivity. The extended aromatic system of the naphthalene ring makes the naphthoxide ion highly polarizable. This increased polarizability generally enhances nucleophilicity, suggesting that sodium 2-naphtholate is a potent nucleophile, likely with reactivity comparable to or greater than unsubstituted sodium phenoxide.

Experimental Protocols

The data presented above was obtained through a standardized kinetic study. Below is a detailed methodology representative of such an experiment.

Protocol: Kinetic Measurement of SNAr Reactions of Substituted Sodium Phenoxides

Objective: To determine the second-order rate constants for the reaction of various sodium phenoxides with an activated aryl halide.

Materials:

• 3-nitro-4-chloro benzaldehyde (Substrate)

• Substituted Phenols (e.g., phenol, p-cresol, p-chlorophenol, p-hydroxybenzaldehyde)

• Sodium ethoxide

• Absolute Ethanol (Solvent)

• Thermostatically controlled water bath

• UV-Vis Spectrophotometer or titration equipment

Procedure:

• Preparation of Sodium Phenoxide Solutions: The sodium salts of the various phenols are prepared by reacting the corresponding phenol with a stoichiometric amount of sodium ethoxide in absolute ethanol. The resulting sodium phenoxide is filtered, washed with ethanol, and dried under vacuum to a constant weight.[1]

• Reaction Setup: A known concentration of the sodium phenoxide solution in absolute ethanol is prepared. A separate solution of 3-nitro-4-chloro benzaldehyde in absolute ethanol is also prepared.

• Kinetic Run: Equal volumes of the two solutions are placed in separate flasks and allowed to reach thermal equilibrium in a constant temperature bath (e.g., 40°C). The reaction is initiated by rapidly mixing the contents of the two flasks.

• Monitoring the Reaction: The progress of the reaction is followed by periodically withdrawing aliquots and quenching the reaction (e.g., by acidification). The concentration of the unreacted nucleophile or the formed product is then determined using a suitable analytical method, such as titration or UV-Vis spectrophotometry.

• Data Analysis: The second-order rate constant (k) is calculated from the rate data using the integrated rate law for a second-order reaction.

Reaction Mechanisms and Workflows

The following diagrams illustrate the key chemical pathways and experimental processes involved in the use of phenoxide nucleophiles.

References

• 1. zenodo.org [zenodo.org]
• 2. Buy Sodium 2-naphtholate | 875-83-2 [smolecule.com]

A Comparative Guide to the Synthesis of Polysubstituted 2-Naphthols

For Researchers, Scientists, and Drug Development Professionals

The 2-naphthol scaffold is a privileged structural motif found in a wide array of biologically active compounds and is a crucial building block in medicinal chemistry and materials science. The synthesis of polysubstituted 2-naphthols has therefore been an area of intense research, leading to the development of diverse and innovative synthetic methodologies. This guide provides an objective comparison of prominent synthesis methods, supported by experimental data, to aid researchers in selecting the most suitable approach for their specific needs.

Key Synthetic Strategies at a Glance

Modern synthetic approaches to polysubstituted 2-naphthols can be broadly categorized into several key strategies, each with its own set of advantages and limitations. These include transition-metal-catalyzed annulation reactions, electrophilic cyclizations, and multicomponent reactions. This guide will delve into specific examples from these categories, presenting their performance based on reported experimental data.

Comparison of Synthesis Methods

The following table summarizes the quantitative data for different methods of synthesizing polysubstituted 2-naphthols, offering a clear comparison of their efficiency and reaction conditions.

Method	Key Features	Typical Yields (%)	Reaction Time	Temperature (°C)	Catalyst/Reagent
Rh(III)-Catalyzed C-H Annulation	C-H activation and annulation of sulfoxonium ylides with alkynes.	65-98	12 h	100	[Cp*RhCl2]2, AgSbF6, Cu(OAc)2
Electrophilic Cyclization of Arylalkynes	Regioselective synthesis of 3-halo-2-naphthols.	78-99	0.5 - 48 h	-78 to 50	I2, ICl, Br2, NBS
Multicomponent Mannich Reaction	One-pot synthesis of 1-amidoalkyl-2-naphthols.	60-96	9 min - 7 h	120	Adipic acid or Phenylboronic acid
Condensation with Aldehydes	Synthesis of 14-aryl-14H-dibenzo[a,j]xanthenes.	High	1.5 - 3 h	Solvent-free	Wet-TCT

Detailed Experimental Protocols

Rhodium(III)-Catalyzed C-H Annulation of Sulfoxonium Ylides with Alkynes

This method provides an efficient route to polysubstituted 1-naphthols, which are isomers of the target 2-naphthols but the methodology is highly relevant. The reaction proceeds via a C-H activation and cyclization pathway.

General Procedure: A mixture of the sulfoxonium ylide (0.2 mmol), alkyne (0.3 mmol), [Cp*RhCl2]2 (2 mol %), AgSbF6 (8 mol %), and Cu(OAc)2 (1.0 equiv) in 1,2-dichloroethane (DCE) (1.0 mL) is stirred in a sealed tube at 100 °C for 12 hours. After completion of the reaction, the mixture is cooled to room temperature, filtered through a pad of Celite, and the solvent is removed under reduced pressure. The residue is then purified by column chromatography on silica gel to afford the desired 1-naphthol product.

Electrophilic Cyclization of 1-Aryl-3-alkyn-2-ones

This protocol allows for the regioselective synthesis of 3-iodo-2-naphthols, which are valuable intermediates for further functionalization.[1]

General Procedure: To a solution of the 1-aryl-3-alkyn-2-one (0.3 mmol) in CH2Cl2 (2 mL) at -78 °C is added a solution of ICl (2 equiv) in CH2Cl2 (1 mL) dropwise. The reaction is typically complete upon the addition of the ICl solution. The reaction mixture is then quenched and worked up to provide the 3-iodo-2-naphthol in excellent yield.[1] For less reactive substrates or other electrophiles like I2 or NBS, the reaction may require stirring at room temperature or gentle heating for longer periods.[1]

Multicomponent Mannich Reaction for 1-Amidoalkyl-2-naphthols

This one-pot, three-component reaction is a highly atom-economical and environmentally friendly approach to 1-amidoalkyl-2-naphthols.[2]

General Procedure using Adipic Acid: A mixture of 2-naphthol (1 mmol), an aromatic aldehyde (1 mmol), an amide (1.2 mmol), and adipic acid (10 mol%) is heated at 120 °C under solvent-free conditions for the specified time (typically 9-76 minutes).[2] After completion, the reaction mixture is cooled and the product is purified, often by recrystallization.[2]

General Procedure using Phenylboronic Acid: A mixture of 2-naphthol, a functionalized aromatic aldehyde, and acetamide/acrylamide is heated at 120 °C under solvent-free conditions in the presence of phenylboronic acid (15 mol%) as a catalyst. Reaction times range from 1 to 7 hours, with yields reported between 60-92%.[2]

Condensation of 2-Naphthol with Aldehydes

This method is commonly used to synthesize xanthene derivatives. The reaction involves the condensation of two equivalents of 2-naphthol with one equivalent of an aldehyde.[3]

General Procedure: A mixture of 2-naphthol and an aryl or alkyl aldehyde is treated with Wet-TCT (trichloroisocyanuric acid) as a catalyst under solvent-free conditions. The reaction is typically carried out with heating and is complete within 1.5 to 3 hours, affording 14-aryl or alkyl-14H-dibenzo[a,j]xanthenes in high yields.[3]

Visualization of Methodologies

To further elucidate the relationships and workflows of these synthetic methods, the following diagrams are provided.

Caption: Workflow for Rh(III)-Catalyzed Annulation.

Caption: Pathway for Electrophilic Cyclization.

Caption: Multicomponent approach to 1-Amidoalkyl-2-naphthols.

Caption: Synthesis of Dibenzo[a,j]xanthenes.

Conclusion

The synthesis of polysubstituted 2-naphthols is a dynamic field with a multitude of effective methods. Transition-metal-catalyzed annulations offer a powerful tool for constructing complex naphthol frameworks. Electrophilic cyclizations provide a direct route to valuable halogenated intermediates. Multicomponent reactions, particularly for the synthesis of 1-amidoalkyl-2-naphthols, exemplify the principles of green chemistry through their efficiency and atom economy. Finally, classical condensation reactions remain a straightforward and effective method for generating xanthene and related structures. The choice of method will ultimately depend on the desired substitution pattern, available starting materials, and the specific requirements of the research, such as yield, scalability, and environmental impact. This guide provides a foundation for making an informed decision in this critical area of organic synthesis.

References

• 1. Synthesis of Naphthalenes and 2-Naphthols by the Electrophilic Cyclization of Alkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to Distinguishing Sodium 2-Naphtholate from 2-Naphthol Using Spectroscopic Methods

For Researchers, Scientists, and Drug Development Professionals

Sodium 2-naphtholate, the sodium salt of 2-naphthol, exhibits distinct spectroscopic characteristics that allow for its clear differentiation from its parent compound.[1] This guide provides a comprehensive comparison of these two compounds using UV-Vis, IR, and NMR spectroscopy, complete with experimental data and detailed protocols.

UV-Vis Spectroscopy

The electronic transition energies of 2-naphthol and its corresponding anion, 2-naphtholate, are sensitive to the protonation state of the hydroxyl group. This difference is readily observed in their UV-Vis absorption spectra.

Data Comparison:

Compound	Solvent	λmax (nm)	Molar Absorptivity (ε)	Reference
2-Naphthol	Water (acidic)	~330	-	[2]
Sodium 2-Naphtholate	Water (basic)	~345	-	[2]
2-Naphthol	Chloroform	275.4, 323.0	-	[3]
2-Naphthol	Water	273.6, 321.6	-	[3]

Note: Molar absorptivity values can vary depending on the specific experimental conditions.

Key Distinguishing Feature: A noticeable red shift (bathochromic shift) in the absorption maximum is observed when 2-naphthol is deprotonated to form sodium 2-naphtholate. This is due to the increased electron-donating ability of the phenoxide oxygen, which extends the conjugation of the naphthalene ring system. In aqueous solutions, the spectra of 2-naphthol and sodium 2-naphtholate will show an isosbestic point, a wavelength at which the absorbance of the two species is identical.[2]

Experimental Protocol: UV-Vis Analysis

• Solution Preparation:

  • Prepare a stock solution of 2-naphthol in a suitable solvent (e.g., ethanol or methanol).

  • To prepare the 2-naphthol sample, dilute the stock solution in a neutral or slightly acidic aqueous buffer (e.g., pH 4-6).

  • To prepare the sodium 2-naphtholate sample, dilute the stock solution in a basic aqueous buffer (e.g., pH 10-12) or a dilute solution of sodium hydroxide. Ensure the concentration is identical to the 2-naphthol sample.[2]

• Spectrophotometer Setup:

  • Use a dual-beam UV-Vis spectrophotometer.

  • Use quartz cuvettes with a 1 cm path length.

  • Blank the instrument with the respective buffer solution.

• Data Acquisition:

  • Scan the samples over a wavelength range of approximately 250 nm to 450 nm.

  • Record the absorbance spectra for both the 2-naphthol and sodium 2-naphtholate solutions.

Workflow Diagram:

Caption: Workflow for UV-Vis spectroscopic analysis.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying functional groups. The key difference between the IR spectra of 2-naphthol and sodium 2-naphtholate lies in the presence or absence of the O-H stretching vibration.

Data Comparison:

Compound	Key Vibrational Mode	Wavenumber (cm⁻¹)	Appearance
2-Naphthol	O-H Stretch (phenolic)	~3200-3600	Broad, strong band
Sodium 2-Naphtholate	O-H Stretch	Absent	-
2-Naphthol	C-O Stretch	~1200-1260	Strong band
Sodium 2-Naphtholate	C-O Stretch	Shifted (lower frequency)	Strong band

Key Distinguishing Feature: The most definitive difference is the disappearance of the broad O-H stretching band in the spectrum of sodium 2-naphtholate.[4] This is because the acidic proton of the hydroxyl group has been removed. Additionally, the C-O stretching vibration may shift to a slightly lower wavenumber in the naphtholate due to the change in bond character.

Experimental Protocol: IR Analysis (ATR)

• Sample Preparation:

  • Ensure both the 2-naphthol and sodium 2-naphtholate samples are dry, solid powders.

• Spectrometer Setup:

  • Use an FTIR spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory.

  • Record a background spectrum of the clean, empty ATR crystal.

• Data Acquisition:

  • Place a small amount of the 2-naphthol powder onto the ATR crystal and apply pressure to ensure good contact.

  • Collect the IR spectrum over a range of approximately 4000 to 600 cm⁻¹.

  • Clean the ATR crystal thoroughly with a suitable solvent (e.g., isopropanol) and allow it to dry completely.

  • Repeat the process for the sodium 2-naphtholate sample.

Workflow Diagram:

References

• 1. Sodium 2-naphtholate | C10H7NaO | CID 23664630 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. aa6kj.hopto.org [aa6kj.hopto.org]
• 3. researchgate.net [researchgate.net]
• 4. youtube.com [youtube.com]

comparative analysis of different synthesis routes for sodium 2-naphtholate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of the primary synthesis routes for sodium 2-naphtholate, a crucial intermediate in the manufacturing of dyes, pigments, and pharmaceuticals. The following sections detail the methodologies, quantitative performance data, and experimental protocols for the two main synthetic strategies: the direct reaction of 2-naphthol with a sodium base and the sulfonation of naphthalene followed by alkaline fusion.

Quantitative Data Summary

The selection of a synthesis route for sodium 2-naphtholate is a critical decision influenced by factors such as yield, purity, reaction time, cost, and environmental impact. The table below summarizes the key quantitative data associated with the two primary production methods.

Metric	Direct Reaction of 2-Naphthol with Sodium Base	Sulfonation of Naphthalene followed by Alkaline Fusion
Starting Materials	2-Naphthol, Sodium Hydroxide (or Sodium Hydride)	Naphthalene, Sulfuric Acid, Sodium Hydroxide
Overall Yield	~ Quantitative (for the salt formation)	70-95% (for the overall conversion to 2-naphthol)[1]
Product Purity	High (generally used in situ)	Variable, requires purification
Reaction Time	Short (minutes to a few hours)	Long (multi-step, can take >10 hours)
Reaction Temperature	Room temperature to reflux	High temperatures (160-330°C)[2]
Key Advantages	Simple, high-yielding, mild conditions	Utilizes inexpensive starting materials
Key Disadvantages	Relies on the availability of 2-naphthol	Harsh reaction conditions, multi-step, generates significant waste

Experimental Protocols

Detailed methodologies for the key experiments are provided below to facilitate the replication and evaluation of each synthesis route.

1. Direct Reaction of 2-Naphthol with Sodium Hydroxide

This method is a straightforward acid-base reaction that readily produces sodium 2-naphtholate in high yield.

• Procedure:

  • In a suitable reaction vessel, dissolve 41.0 g (0.285 mole) of 2-naphthol in 210 ml of water.

  • To this solution, add 59.7 ml of a 24% sodium hydroxide solution while stirring.

  • Continue stirring the mixture until all the solid 2-naphthol has dissolved, indicating the formation of sodium 2-naphtholate.

  • The resulting solution can be used directly for subsequent reactions or the sodium 2-naphtholate can be isolated by evaporation of the solvent.

• Alternative using Sodium Hydride: In some applications, particularly when a non-aqueous environment is required, sodium hydride can be used as the base to deprotonate 2-naphthol to form sodium 2-naphtholate.[3]

2. Sulfonation of Naphthalene followed by Alkaline Fusion

This traditional industrial method involves a two-step process to produce 2-naphthol, with sodium 2-naphtholate as a key intermediate.

• Step 1: Sulfonation of Naphthalene

  • In a reaction vessel equipped for high-temperature reactions, heat naphthalene with concentrated sulfuric acid to approximately 160-164°C.[2]

  • Maintain this temperature to favor the formation of naphthalene-2-sulfonic acid.

  • The resulting sulfonic acid is then neutralized with a sodium salt, such as sodium sulfite, to produce sodium naphthalene-2-sulfonate.[2]

• Step 2: Alkaline Fusion

  • In a high-temperature reactor (e.g., a cast-iron vessel), melt sodium hydroxide.[2]

  • Gradually add the sodium naphthalene-2-sulfonate from the previous step to the molten sodium hydroxide.

  • Heat the mixture to a temperature of 320-330°C and maintain for approximately one hour to facilitate the fusion reaction, which converts the sulfonate group to a hydroxyl group, forming sodium 2-naphtholate.[2]

  • The reaction melt is then cooled and dissolved in water. Subsequent acidification will yield 2-naphthol.

Visualizing the Synthesis Pathways

The following diagrams illustrate the chemical transformations and the logical workflow for comparing the synthesis routes.

Caption: Chemical transformations in the two primary synthesis routes for sodium 2-naphtholate.

Caption: Logical workflow for the comparative analysis of sodium 2-naphtholate synthesis routes.

References

• 1. CN104193593A - Environment-friendly preparation technology for producing 2-naphthol by liquid phase alkali fusion method - Google Patents [patents.google.com]
• 2. Page loading... [wap.guidechem.com]
• 3. Synthesis routes of Sodium 2-naphtholate [benchchem.com]

The Influence of Counter-Ions on the Nucleophilicity of 2-Naphthoxide: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The nucleophilicity of an anion is a critical parameter in organic synthesis, profoundly influencing reaction rates and product distributions. In the case of ambident nucleophiles like the 2-naphthoxide ion, the choice of counter-ion can significantly modulate its reactivity and regioselectivity. This guide provides an objective comparison of the impact of different alkali metal counter-ions (Li⁺, Na⁺, K⁺, and Cs⁺) on the nucleophilicity of 2-naphthoxide, supported by experimental data and detailed protocols.

Unveiling the Counter-Ion Effect: A Data-Driven Comparison

The interaction between the 2-naphthoxide anion and its counter-ion in solution is a delicate balance of electrostatic forces and solvation effects. In less polar solvents, tighter ion pairing between a smaller cation (like Li⁺) and the naphthoxide oxygen can decrease the availability of the lone pairs for nucleophilic attack, thereby reducing its nucleophilicity. Conversely, larger, more polarizable cations like Cs⁺ form looser ion pairs, leading to a more "naked" and, consequently, more reactive naphthoxide anion. This phenomenon is often referred to as the "cesium effect."

Experimental data from the vapor phase O-methylation of 2-naphthol over alkali-loaded fumed silica catalysts provides a quantitative illustration of this trend. While not a solution-phase reaction, it offers valuable insights into the intrinsic reactivity of the alkali metal naphthoxides.

Table 1: Influence of Alkali Metal Counter-Ion on the O-methylation of 2-Naphthol

Counter-Ion	2-Naphthol Conversion (%)	Selectivity for 2-Methoxynaphthalene (%)
Li⁺	10.2	85.3
Na⁺	28.4	88.7
K⁺	45.6	90.1
Cs⁺	98.5	95.2

Data adapted from Bal, R., et al. (2000). Vapour phase O-methylation of 2-naphthol over the solid bases alkali-loaded silica and Cs-loaded MCM-41. Catalysis Letters, 70, 75–78.

The data clearly demonstrates a significant increase in the conversion of 2-naphthol as the size of the alkali metal counter-ion increases, with cesium exhibiting the highest activity. This trend strongly suggests that the nucleophilicity of the 2-naphthoxide anion is enhanced with larger counter-ions, which is consistent with the concept of looser ion pairing and a more available nucleophilic oxygen. The selectivity for the O-alkylated product, 2-methoxynaphthalene, also shows a modest increase with the size of the counter-ion.

Experimental Protocols

To enable researchers to investigate these effects in a laboratory setting, detailed experimental protocols for the synthesis of alkali metal 2-naphthoxides and a representative nucleophilic substitution reaction (Williamson Ether Synthesis) are provided below.

Protocol 1: General Synthesis of Alkali Metal 2-Naphthoxides

This protocol describes a general method for the preparation of lithium, sodium, potassium, and cesium 2-naphthoxides.

Materials:

• 2-Naphthol

• Anhydrous solvent (e.g., Tetrahydrofuran (THF) or Dimethylformamide (DMF))

• Appropriate base:

  • For Lithium 2-naphthoxide: n-Butyllithium (n-BuLi) in hexanes

  • For Sodium 2-naphthoxide: Sodium hydride (NaH) as a mineral oil dispersion or Sodium metal

  • For Potassium 2-naphthoxide: Potassium hydride (KH) as a mineral oil dispersion or Potassium metal

  • For Cesium 2-naphthoxide: Cesium carbonate (Cs₂CO₃) or Cesium hydroxide (CsOH)

• Inert atmosphere (Nitrogen or Argon)

• Standard glassware for anhydrous reactions

Procedure:

• Under an inert atmosphere, dissolve 2-naphthol in the chosen anhydrous solvent in a flame-dried flask equipped with a magnetic stirrer.

• Cool the solution in an ice bath (0 °C).

• Slowly add one equivalent of the chosen base.

  • If using n-BuLi, add it dropwise via syringe.

  • If using NaH or KH, add it portion-wise. The mineral oil from the dispersion can be removed by washing with anhydrous hexanes prior to use.

  • If using Cs₂CO₃ or CsOH, add the solid directly.

• Allow the reaction mixture to stir at 0 °C for 30 minutes and then warm to room temperature.

• Stir for an additional 1-2 hours to ensure complete deprotonation. The formation of the corresponding alkali metal 2-naphthoxide can be monitored by the cessation of gas evolution (if using hydrides or metals) or by TLC.

• The resulting solution or suspension of the alkali metal 2-naphthoxide can be used directly in subsequent reactions or the salt can be isolated by removal of the solvent under reduced pressure.

Protocol 2: Comparative Williamson Ether Synthesis of 2-Butoxynaphthalene

This protocol outlines a procedure to compare the nucleophilicity of different 2-naphthoxide salts in a classic Sₙ2 reaction.

Materials:

• Solutions/suspensions of Lithium, Sodium, Potassium, and Cesium 2-naphthoxide in an anhydrous solvent (prepared as in Protocol 1)

• 1-Bromobutane

• Anhydrous DMF

• Inert atmosphere (Nitrogen or Argon)

• Standard glassware for anhydrous reactions

• Gas chromatograph (GC) or High-performance liquid chromatograph (HPLC) for reaction monitoring

Procedure:

• Set up four parallel reactions, one for each alkali metal 2-naphthoxide.

• In a flame-dried flask under an inert atmosphere, place a solution/suspension of the 2-naphthoxide (1 equivalent) in anhydrous DMF.

• Add 1-bromobutane (1.1 equivalents) to the reaction mixture at room temperature.

• Maintain the reaction at a constant temperature (e.g., 50 °C) and monitor the progress of the reaction over time by taking aliquots and analyzing them by GC or HPLC.

• The rate of disappearance of 2-naphthoxide and the rate of formation of 2-butoxynaphthalene can be quantified to determine the reaction kinetics.

• Upon completion, the reactions can be quenched with water and the product extracted with a suitable organic solvent (e.g., diethyl ether or ethyl acetate). The organic layers can be washed with brine, dried over anhydrous sodium sulfate, and the solvent removed under reduced pressure to isolate the crude product.

• The yield of 2-butoxynaphthalene for each reaction can be determined after purification (e.g., by column chromatography).

Visualizing the Concepts

The following diagrams illustrate the key relationships and workflows described in this guide.

Counter-ion size and its effect on ion pairing and nucleophilicity.

Safety & Regulatory Compliance

Personal protective equipment for handling Sodium 2-naphtholate

Essential Safety and Handling Guide for Sodium 2-naphtholate

This guide provides critical safety protocols and logistical information for the handling and disposal of Sodium 2-naphtholate, tailored for researchers, scientists, and drug development professionals. Adherence to these procedures is essential for ensuring personal safety and minimizing environmental impact.

Personal Protective Equipment (PPE)

Proper selection and use of Personal Protective Equipment are the first line of defense against chemical exposure. The following table summarizes the mandatory PPE for handling Sodium 2-naphtholate.

Protection Type	Specific Recommendations	Citation(s)
Eye/Face Protection	Wear tightly fitting safety goggles with side-shields or a face shield. Equipment should conform to EN 166 (EU) or NIOSH (US) standards.	[1][2][3]
Skin Protection	Wear a chemical-resistant lab coat or apron. Chemical impermeable gloves (e.g., nitrile or latex) are required. Inspect gloves for integrity before use.	[1][3][4]
Respiratory Protection	Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded, if irritation is experienced, or when dusts are generated. A full-face respirator or a P2 filter respirator is recommended in these situations.	[1][2][3]

Quantitative Safety Data

Hazard Classification	Data	Compound	Citation(s)
Acute Oral Toxicity	Category 4: Harmful if swallowed.	2-Naphthol	[2][3]
Acute Inhalation Toxicity	Category 4: Harmful if inhaled.	2-Naphthol	[2][3]
Eye Irritation	Category 2A: Causes serious eye irritation.	2-Naphthol	[3]
Aquatic Toxicity	Category 1: Very toxic to aquatic life.	2-Naphthol	[3][4]
Toxicity to Fish	LC50 (Pimephales promelas - fathead minnow)	2-Naphthol	[4]

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling Sodium 2-naphtholate is crucial for safety.

Preparation and Engineering Controls

• Ventilation: Always handle Sodium 2-naphtholate in a well-ventilated area, preferably within a certified chemical fume hood.[2][3][5]

• Emergency Equipment: Ensure that an emergency eyewash station and a safety shower are unobstructed and readily accessible.[3][6]

• Review SDS: Always review the Safety Data Sheet (SDS) before beginning work.

Weighing and Transferring

• Avoid Dust Formation: Handle the solid material with care to prevent the generation of dust.[1][2][5]

• Weighing: Use a balance located inside the fume hood or a designated weighing enclosure to minimize exposure.[3]

• Transfer: Utilize a spatula or other appropriate tools for transferring the solid. Avoid scooping in a manner that creates airborne particles.[3]

Dissolution

• Solvent Addition: When dissolving, add the solvent to the solid slowly to prevent splashing.[3]

• Container: Use a sealed or covered container during dissolution to minimize the escape of vapors.[3]

Post-Handling and Decontamination

• Cleaning: Thoroughly clean all equipment and the work area with appropriate solvents after use.

• Hand Washing: Wash hands thoroughly with soap and water after handling is complete, even if gloves were worn.[4]

• Contaminated Clothing: Immediately change any contaminated clothing.[7]

Emergency and Disposal Protocols

First-Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route	First-Aid Procedure	Citation(s)
Inhalation	Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention.	[1][2]
Skin Contact	Immediately take off all contaminated clothing. Wash the affected area with soap and plenty of water for at least 15 minutes. Consult a physician.	[1][5][7]
Eye Contact	Rinse cautiously with pure water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Immediately call an ophthalmologist or physician.	[1][5][7]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a physician or Poison Control Center immediately.	[1][2][5]

Accidental Release Measures

In the event of a spill, follow these steps to ensure containment and cleanup.

• Evacuate: Evacuate personnel to a safe area and keep people away from and upwind of the spill.[1][5]

• Ventilate: Ensure adequate ventilation.[1][5]

• Prevent Contamination: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter drains or surface water.[1][2]

• Contain and Clean: Sweep up the spilled material carefully to avoid creating dust.[2][8] Collect the material and place it in a suitable, closed, and labeled container for disposal.[1][2]

• Decontaminate: Clean the affected area thoroughly after material pickup is complete.

Disposal Plan

• Consult Regulations: Disposal of Sodium 2-naphtholate and its waste residue must be in accordance with appropriate federal, state, and local environmental control regulations.[7][9]

• Licensed Disposal Company: It is recommended to offer surplus and non-recyclable solutions to a licensed disposal company.[4] The material may be dissolved in a combustible solvent and burned in a chemical incinerator equipped with an afterburner and scrubber.[4]

• Contaminated Packaging: Dispose of contaminated packaging as unused product.[4]

Workflow for Accidental Spill

The following diagram outlines the procedural flow for safely managing an accidental spill of Sodium 2-naphtholate.

Caption: Workflow for handling an accidental spill of Sodium 2-naphtholate.

References

• 1. echemi.com [echemi.com]
• 2. fishersci.com [fishersci.com]
• 3. benchchem.com [benchchem.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. Page loading... [guidechem.com]
• 6. quora.com [quora.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. wcs.mi.newlook.safeschoolssds.com [wcs.mi.newlook.safeschoolssds.com]
• 9. Page loading... [wap.guidechem.com]